An In-depth Technical Guide to 3-Bromo-5-iodopyridin-2-amine
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the chemical properties, synthesis, and reactivity of 3-Bromo-5-iodopyridin-2-amine, a key interme...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical properties, synthesis, and reactivity of 3-Bromo-5-iodopyridin-2-amine, a key intermediate in pharmaceutical and chemical research.
Core Chemical Properties
3-Bromo-5-iodopyridin-2-amine is a halogenated pyridine derivative with the molecular formula C₅H₄BrIN₂. It presents as a brown or yellow solid powder.[1][2] Its structural and physical properties are crucial for its application in organic synthesis.
The synthesis of 3-Bromo-5-iodopyridin-2-amine is a multi-step process that typically starts from 2-aminopyridine. The process involves sequential bromination and iodination.
An In-depth Technical Guide to 3-Bromo-5-iodopyridin-2-amine: A Key Intermediate in Pharmaceutical Research
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the molecular structure, properties, synthesis, and potential applications of 3-Bromo-5-iodopyridi...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the molecular structure, properties, synthesis, and potential applications of 3-Bromo-5-iodopyridin-2-amine. This halogenated pyridine derivative serves as a crucial building block in medicinal chemistry, offering a versatile scaffold for the development of novel therapeutic agents.
Core Molecular Data
The fundamental properties of 3-Bromo-5-iodopyridin-2-amine (CAS Number: 697300-73-5) are summarized below. For comparative context, data for its commonly encountered isomer, 2-Amino-5-bromo-3-iodopyridine, is also presented.
Soluble in dichloromethane and N,N-dimethylformamide (DMF)[3]
Spectroscopic and Analytical Data
Characterization of 3-Bromo-5-iodopyridin-2-amine is primarily achieved through nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).
The synthesis of 3-Bromo-5-iodopyridin-2-amine can be achieved through the bromination of 5-iodopyridin-2-amine.
Synthesis of 3-Bromo-5-iodopyridin-2-amine
Materials:
5-iodopyridin-2-amine
N-bromosuccinimide (NBS)
Acetonitrile
Ethyl acetate
Petroleum ether
Silica gel (200-300 mesh)
Procedure:
A solution of 5-iodopyridin-2-amine (25.0 g, 113 mmol) in acetonitrile (500 mL) is prepared in a suitable reaction vessel at room temperature.
N-bromosuccinimide (NBS, 20.2 g, 113 mmol) is slowly added to the stirred solution.
The reaction mixture is stirred at room temperature for 72 hours.
The solvent is removed under reduced pressure at 40 °C.
The resulting residue is purified by column chromatography on silica gel (200-300 mesh) using a 3:1 (v/v) mixture of ethyl acetate and petroleum ether as the eluent.
The final product, 3-bromo-5-iodopyridin-2-amine, is obtained as a yellow solid (15.9 g, 47% yield).[1]
Visualized Experimental Workflow
The synthesis protocol can be visualized as a straightforward workflow.
Caption: Synthesis workflow for 3-Bromo-5-iodopyridin-2-amine.
Role in Drug Discovery and Development
Halogenated pyridines, such as 3-Bromo-5-iodopyridin-2-amine and its isomers, are valuable intermediates in the synthesis of complex organic molecules for pharmaceutical applications.[4] The strategic placement of bromine and iodine atoms provides reactive sites for various cross-coupling reactions, allowing for the construction of diverse molecular scaffolds.[4]
While specific biological activities for 3-Bromo-5-iodopyridin-2-amine are not extensively documented, its isomer, 2-Amino-5-bromo-3-iodopyridine, is a known precursor in the synthesis of tyrosine kinase inhibitors, a class of targeted cancer therapeutics.[5][6] This suggests that 3-Bromo-5-iodopyridin-2-amine could also serve as a key building block for various kinase inhibitors and other biologically active compounds.
The general role of such intermediates in the synthesis of kinase inhibitors is depicted in the following logical diagram.
Caption: Role of halogenated pyridines in kinase inhibitor synthesis.
An In-depth Technical Guide to 3-Bromo-5-iodopyridin-2-amine (CAS: 697300-73-5)
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of 3-Bromo-5-iodopyridin-2-amine, a key building block in modern medicinal chemistry. This document d...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 3-Bromo-5-iodopyridin-2-amine, a key building block in modern medicinal chemistry. This document details its chemical and physical properties, synthesis protocols, and its significant role as a scaffold in the development of targeted therapeutics, particularly kinase inhibitors.
Core Compound Properties
3-Bromo-5-iodopyridin-2-amine is a halogenated aminopyridine derivative that serves as a versatile intermediate in organic synthesis. Its unique substitution pattern, featuring bromine and iodine atoms at positions 3 and 5 respectively, alongside an amino group at position 2, allows for selective functionalization through various cross-coupling reactions.
The synthesis of 3-Bromo-5-iodopyridin-2-amine can be achieved through multiple routes. Below are detailed protocols for two common methods.
Protocol 1: Bromination of 5-iodopyridin-2-amine
This protocol describes the synthesis starting from 5-iodopyridin-2-amine.
Experimental Workflow for Protocol 1
Caption: Workflow for the synthesis of 3-Bromo-5-iodopyridin-2-amine via bromination.
Detailed Methodology:
Reaction Setup: In a suitable reaction vessel, dissolve 25.0 g (113 mmol) of 5-iodopyridin-2-amine in 500 mL of acetonitrile.
Reagent Addition: To the stirred solution, slowly add 20.2 g (113 mmol) of N-bromosuccinimide (NBS) at room temperature.
Reaction: Allow the reaction mixture to stir at room temperature for 72 hours.
Work-up: After the reaction is complete, concentrate the solution under reduced pressure at 40 °C to remove the solvent.
Purification: Purify the resulting residue by column chromatography using silica gel (200-300 mesh) and an eluent of ethyl acetate/petroleum ether (3:1, v/v).
Product: The final product, 3-bromo-5-iodopyridin-2-amine, is obtained as a yellow solid (15.9 g, 47% yield).[1]
Protocol 2: Iodination of 2-amino-5-bromopyridine
This protocol starts from the readily available 2-amino-5-bromopyridine.
Experimental Workflow for Protocol 2
Caption: Workflow for the synthesis of 3-Bromo-5-iodopyridin-2-amine via iodination.
Detailed Methodology:
Reaction Setup: In a reaction vessel, dissolve 1.0 g (5.8 mmol) of 2-amino-5-bromopyridine in 10 mL of 2 mol/L sulfuric acid.
Reagent Addition: Add 0.62 g (2.9 mmol) of potassium iodate to the stirred solution in portions.
Reaction: Heat the mixture to 100 °C. Prepare a solution of 0.57 g (3.4 mmol) of potassium iodide in 10 mL of water and add it dropwise to the reaction mixture over 30 minutes. Continue stirring for an additional 1.5 hours.
Work-up: Cool the reaction to room temperature. Adjust the pH of the aqueous phase to 8 using ammonia. Cool the mixture to 10 °C for 1 hour and then filter the precipitate.
Purification: Wash the filter cake with cool water and recrystallize the solid from 85% alcohol.
Product: The final product, 3-bromo-5-iodopyridin-2-amine, is obtained with a yield of 73.7% (1.27 g).[4]
Applications in Drug Discovery and Development
3-Bromo-5-iodopyridin-2-amine is a valuable building block in the synthesis of complex heterocyclic compounds, many of which are active pharmaceutical ingredients (APIs). The bromine and iodine substituents provide orthogonal reactivity, allowing for selective functionalization in subsequent synthetic steps.
Role in Kinase Inhibitor Synthesis
A primary application of this compound is in the synthesis of kinase inhibitors for cancer therapy.[4][5] Kinases are a class of enzymes that play a critical role in cell signaling, and their dysregulation is a hallmark of many cancers.
Key Transformations:
Suzuki-Miyaura Coupling: The iodine atom at the 5-position is more reactive towards palladium-catalyzed cross-coupling reactions than the bromine atom at the 3-position. This allows for the selective introduction of aryl or heteroaryl groups at this position.
Buchwald-Hartwig Amination: The bromine atom at the 3-position can be subsequently functionalized through amination reactions to introduce various amine-containing side chains.
Other Cross-Coupling Reactions: The amino group can be acylated or used as a handle for further derivatization.
Experimental Workflow for Suzuki-Miyaura Coupling
Caption: General workflow for the Suzuki-Miyaura coupling of 3-Bromo-5-iodopyridin-2-amine.
Targeted Signaling Pathways
Derivatives of 3-Bromo-5-iodopyridin-2-amine have been investigated as inhibitors of several key signaling pathways implicated in cancer.
Receptor tyrosine kinases (RTKs) like EGFR and HER2 are frequently overexpressed or mutated in various cancers, leading to uncontrolled cell proliferation and survival.[6][7] Inhibitors targeting these kinases are a cornerstone of modern oncology.
EGFR/HER2 Signaling Pathway
Caption: Simplified EGFR/HER2 signaling pathway leading to cell proliferation and survival.
3.2.2. DNA Damage Response (CHK1 Pathway)
Checkpoint Kinase 1 (CHK1) is a critical component of the DNA damage response (DDR) pathway.[1] Inhibiting CHK1 can sensitize cancer cells to DNA-damaging agents.
CHK1 in the DNA Damage Response Pathway
Caption: Role of CHK1 in mediating cell cycle arrest upon DNA damage.
3.2.3. Mitotic Checkpoint (MPS1 and Aurora Kinases)
Monopolar spindle 1 (MPS1) and Aurora kinases are key regulators of the spindle assembly checkpoint, ensuring proper chromosome segregation during mitosis.[8][9] Inhibitors of these kinases can induce mitotic catastrophe in cancer cells.
MPS1 and Aurora Kinases in the Mitotic Checkpoint
Caption: Simplified pathway of the mitotic spindle assembly checkpoint involving MPS1 and Aurora B.
Safety and Handling
3-Bromo-5-iodopyridin-2-amine should be handled with appropriate safety precautions in a laboratory setting. It is advisable to consult the Safety Data Sheet (SDS) before use.
General Safety Recommendations:
Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.
Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated area or a fume hood.
Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials.
Conclusion
3-Bromo-5-iodopyridin-2-amine is a strategically important building block for the synthesis of complex, biologically active molecules. Its versatile reactivity and proven utility in the development of kinase inhibitors make it a valuable tool for researchers in medicinal chemistry and drug discovery. The detailed protocols and pathway diagrams provided in this guide are intended to support and facilitate further research and development in this exciting area.
A Technical Guide to the Physical Properties of 3-Bromo-5-iodopyridin-2-amine
For Researchers, Scientists, and Drug Development Professionals Introduction 3-Bromo-5-iodopyridin-2-amine is a halogenated pyridine derivative that serves as a crucial building block in medicinal chemistry and organic s...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
3-Bromo-5-iodopyridin-2-amine is a halogenated pyridine derivative that serves as a crucial building block in medicinal chemistry and organic synthesis. Its trifunctional nature, featuring amino, bromo, and iodo groups, allows for diverse chemical modifications, making it a valuable intermediate in the synthesis of complex molecules, particularly in the development of kinase inhibitors for cancer therapy.[1] A thorough understanding of its physical properties is paramount for its effective handling, characterization, and application in research and development. This guide provides a comprehensive overview of the key physical characteristics of 3-Bromo-5-iodopyridin-2-amine, along with detailed experimental protocols for their determination.
Core Physical and Chemical Properties
The physical and chemical properties of 3-Bromo-5-iodopyridin-2-amine are summarized in the table below. These properties are essential for its identification, purification, and use in synthetic applications.
Accurate determination of physical properties is fundamental to chemical research. The following sections detail standardized protocols for measuring the key properties of 3-Bromo-5-iodopyridin-2-amine.
Synthesis of 3-Bromo-5-iodopyridin-2-amine
A common synthetic route to 3-Bromo-5-iodopyridin-2-amine starts from 2-amino-5-bromopyridine.[7]
Procedure:
Dissolve 5-Bromo-pyridin-2-ylamine (50 g, 289 mmol) in 2 M sulfuric acid (500 mL).[7]
Add potassium iodate (30.8 g, 144 mmol) to the solution in portions.[7]
Adjust the pH of the aqueous phase to 8-9 using an appropriate base.[7]
Extract the product with ethyl acetate (3 x volumes).[7]
Combine the organic layers and wash sequentially with aqueous sodium thiosulfate, water, and brine.[7]
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) and concentrate under reduced pressure to yield the product as a brown solid.[7]
Melting Point Determination
The melting point is a critical indicator of a compound's purity.[8] The capillary method is a standard technique for this measurement.[9]
Procedure:
Ensure the 3-Bromo-5-iodopyridin-2-amine sample is completely dry and in a fine powdered form.[9]
Pack a small amount of the powdered sample into a capillary tube, which is sealed at one end, to a height of 1-2 mm.[10]
Place the capillary tube into a melting point apparatus.[9][11]
Heat the apparatus rapidly to a temperature approximately 15°C below the expected melting point (around 111-115°C).[11]
Decrease the heating rate to 1-2°C per minute to allow for accurate observation.[11]
Record the temperature at which the first signs of melting are observed and the temperature at which the entire sample has turned into a liquid. This range is the melting point.[8]
Solubility Determination
Understanding a compound's solubility is crucial for reaction setup, purification, and formulation.[12][13]
Procedure:
In a small test tube, add a pre-weighed amount of 3-Bromo-5-iodopyridin-2-amine (e.g., 25 mg).[14]
Add a measured volume of the desired solvent (e.g., 0.75 mL of water or an organic solvent) in small portions.[14]
After each addition, shake the test tube vigorously to facilitate dissolution.[14]
Observe if the solid dissolves completely. If it does, the compound is soluble under these conditions. If not, continue adding solvent in measured increments until the solid dissolves or it becomes apparent that it is insoluble.[12]
The temperature should be kept constant throughout the experiment as it significantly influences solubility.[12]
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of a molecule.[15]
Procedure:
Dissolve an appropriate amount of 3-Bromo-5-iodopyridin-2-amine in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) to achieve a suitable concentration (typically 10-50 mM for ¹H NMR).[16]
Transfer the solution into a clean 5 mm NMR tube.[16]
Place the NMR tube into a spinner and adjust its position using a depth gauge.[17]
Insert the sample into the NMR spectrometer.
Perform standard instrument procedures including locking onto the deuterium signal of the solvent, tuning the probe, and shimming the magnetic field to achieve homogeneity.[18]
Acquire the NMR spectrum using appropriate parameters (e.g., pulse sequence, number of scans).[18]
Process the raw data by applying Fourier transformation, phase correction, and baseline correction.
Reference the spectrum using a known signal, such as tetramethylsilane (TMS) or the residual solvent peak.[16] For 3-Bromo-5-iodopyridin-2-amine, reported ¹H NMR (300 MHz, DMSO-d₆) signals are: δ 8.07 (s, 1H), 7.98-7.97 (m, 1H), 6.43 (brs, 2H, NH₂).[19]
Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and elemental composition of a compound.[20][21]
Procedure:
Prepare a dilute solution of 3-Bromo-5-iodopyridin-2-amine in a suitable volatile solvent.
Introduce the sample into the mass spectrometer's ion source. Common ionization techniques include Electron Impact (EI) or Electrospray Ionization (ESI).[21]
The sample molecules are ionized in the gas phase.[22]
The resulting ions are accelerated and separated by a mass analyzer based on their mass-to-charge (m/z) ratio.[22][23]
A detector measures the abundance of ions at each m/z value.[23]
The resulting mass spectrum plots ion abundance versus m/z. The molecular ion peak ([M]⁺ or [M+H]⁺) confirms the molecular weight of the compound. For 3-Bromo-5-iodopyridin-2-amine, the [M+H]⁺ peak has been observed at m/z 298.9.[19]
Visualized Workflows
The following diagrams illustrate the logical flow of the experimental procedures described above.
Caption: Synthesis of 3-Bromo-5-iodopyridin-2-amine.
A Comprehensive Technical Guide to 5-Bromo-3-iodopyridin-2-amine
For Researchers, Scientists, and Drug Development Professionals This document provides an in-depth overview of 5-Bromo-3-iodopyridin-2-amine, a critical intermediate in modern medicinal chemistry. It covers the compound'...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides an in-depth overview of 5-Bromo-3-iodopyridin-2-amine, a critical intermediate in modern medicinal chemistry. It covers the compound's nomenclature, physicochemical properties, detailed synthesis protocols, and its significant role in the development of novel therapeutic agents.
Nomenclature and Structure
The compound commonly referred to as 3-Bromo-5-iodopyridin-2-amine is systematically named according to IUPAC nomenclature.
The numbering of the pyridine ring begins at the nitrogen atom, with substituents assigned the lowest possible locants. This results in the amine group at position 2, the iodine atom at position 3, and the bromine atom at position 5.
Physicochemical and Spectroscopic Data
The key properties of 5-bromo-3-iodopyridin-2-amine are summarized below, providing essential data for laboratory use and characterization.
5-Bromo-3-iodopyridin-2-amine is a highly versatile building block in organic synthesis, particularly valued in the field of drug discovery.[6] Its significance stems from the strategic placement of amino, bromo, and iodo functional groups on the pyridine core, which allows for a wide array of subsequent chemical transformations.[6]
This intermediate is crucial for constructing complex heterocyclic compounds that form the scaffolds of many active pharmaceutical ingredients (APIs).[6] It plays an irreplaceable role in the synthesis of targeted therapies, most notably tyrosine kinase inhibitors used in cancer chemotherapy.[5][7] The molecule's structure also serves as a foundation for developing CRAC inhibitors for autoimmune and inflammatory diseases, and FabI inhibitors for their antibacterial properties.[7]
Fig. 1: Role of 5-Bromo-3-iodopyridin-2-amine in drug discovery.
Experimental Protocols: Synthesis
Two primary synthetic routes for 5-Bromo-3-iodopyridin-2-amine are prevalent in the literature. The choice of method often depends on the available starting materials and desired scale.
This protocol describes a direct bromination of a commercially available iodinated precursor.
Experimental Workflow:
Fig. 2: Workflow for synthesis via bromination.
Detailed Protocol:
A solution of 5-iodopyridin-2-amine (25.0 g, 113 mmol) in acetonitrile (500 mL) is prepared in a suitable reaction vessel.[3]
N-bromosuccinimide (NBS, 20.2 g, 113 mmol) is added slowly to the stirred solution at room temperature.[3]
After the addition is complete, the reaction mixture is stirred at room temperature for 72 hours.[3]
The solvent is removed by concentration under reduced pressure at 40 °C.[3]
The resulting residue is purified by column chromatography using silica gel (200-300 mesh) and an eluent of ethyl acetate/petroleum ether (3:1, v/v).[3]
The final product, 3-bromo-5-iodopyridin-2-amine, is obtained as a yellow solid (15.9 g, 47% yield).[3]
This widely used method involves the sequential bromination and iodination of 2-aminopyridine. It is considered scalable and commercially feasible.[5][7][8]
Experimental Workflow:
Fig. 3: Workflow for two-step synthesis from 2-aminopyridine.
Detailed Protocol:
Step 1: Synthesis of 2-Amino-5-bromopyridine
2-Aminopyridine is dissolved in a suitable solvent such as acetone.[5]
N-Bromosuccinimide (NBS) is added dropwise to the solution while maintaining a controlled temperature (e.g., 10 °C).[5]
The reaction is stirred for a short period (e.g., 0.5 hours) after addition is complete.[5]
The solvent is removed by evaporation, and the residue is recrystallized (e.g., from 90% ethanol) to yield 2-amino-5-bromopyridine as a solid. This step can achieve a high yield of around 95%.[5]
Step 2: Synthesis of 5-Bromo-3-iodopyridin-2-amine
The intermediate, 2-amino-5-bromopyridine (e.g., 50 g, 289 mmol), is dissolved in 2 M sulfuric acid (500 mL).[7][9]
Potassium iodate (KIO₃, e.g., 30.8 g, 144 mmol) is added to the mixture in portions.[7][9]
An aqueous solution of potassium iodide (KI, e.g., 26.5 g, 160 mmol in 50 mL water) is added slowly dropwise over approximately 1 hour.[9]
After the addition, stirring is continued for another 30 minutes before cooling to room temperature.[9]
The pH of the solution is adjusted to 8-9 with an alkaline solution (e.g., NaOH) to precipitate the product.[7][9]
The mixture is extracted with ethyl acetate. The combined organic layers are washed with aqueous sodium thiosulfate, water, and brine, then dried and concentrated to give the final product.[9] Alternatively, the precipitated solid can be filtered and recrystallized.[7] This step is reported to have yields of 90% or higher.[7][9]
Unveiling the Chemical Identity and Utility of 5-bromo-3-iodopyridin-2-ylamine: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the chemical compound 5-bromo-3-iodopyridin-2-ylamine, a key intermediate in the synthesis of vari...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical compound 5-bromo-3-iodopyridin-2-ylamine, a key intermediate in the synthesis of various pharmaceutical agents. This document outlines its chemical synonyms, physical and spectral properties, detailed synthesis protocols, and its significant role in the development of targeted therapies, particularly tyrosine kinase inhibitors.
Chemical Synonyms and Identifiers
5-bromo-3-iodopyridin-2-ylamine is known by several alternative names in chemical literature and commercial catalogs. A comprehensive list of these synonyms is provided in Table 1 to facilitate accurate identification and sourcing of this compound.
Table 1: Synonyms and Identifiers for 5-bromo-3-iodopyridin-2-ylamine
The key physicochemical and spectral properties of 5-bromo-3-iodopyridin-2-ylamine are summarized in Table 2. This data is essential for its identification, purification, and quality control.
A common and effective method for the synthesis of 5-bromo-3-iodopyridin-2-ylamine starts from 2-aminopyridine, involving a two-step process of bromination followed by iodination.[7]
Step 1: Bromination of 2-aminopyridine to 2-amino-5-bromopyridine
Dissolve 2-aminopyridine in acetone.
Cool the solution to 10 °C.
Add N-Bromosuccinimide (NBS) dropwise to the solution over a period of 30 minutes.
Stir the mixture for an additional 30 minutes.
Remove the solvent by evaporation under reduced pressure.
Recrystallize the resulting residue from 90% ethanol to obtain 2-amino-5-bromopyridine as a yellow solid.
Step 2: Iodination of 2-amino-5-bromopyridine
Dissolve 2-amino-5-bromopyridine in 2 M sulfuric acid.
Add potassium iodate (KIO₃) portionwise to the stirred solution.
Heat the mixture to 100 °C.
Add a solution of potassium iodide (KI) in water dropwise over 30 minutes.
Continue stirring the reaction mixture for 1.5 hours at 100 °C.
Cool the mixture to room temperature.
Adjust the pH of the aqueous phase to 8 using ammonia.
Cool the mixture to 10 °C for 1 hour to facilitate precipitation.
Filter the precipitate and wash with cold water.
Recrystallize the crude product from 85% alcohol to yield 5-bromo-3-iodopyridin-2-ylamine.
Purification and Analysis
Purification:
The primary method for purification of the final product is recrystallization from ethanol.[7] For removal of by-products such as 2-amino-3,5-dibromopyridine from the intermediate, washing with hot petroleum ether is effective.[8] Column chromatography can also be employed for more rigorous purification.
Analysis (HPLC):
High-Performance Liquid Chromatography (HPLC) is used to assess the purity of 5-bromo-3-iodopyridin-2-ylamine.[6]
Column: Hypersil BDS C18 (5 µm, 250×4.6 mm)
Mobile Phase: Acetonitrile/water (60/40, by volume)
Flow Rate: 1.0 mL/min
Detection Wavelength: 245 nm
Column Temperature: 25 °C
Role in Drug Discovery and Development
5-bromo-3-iodopyridin-2-ylamine is a crucial building block in medicinal chemistry, particularly in the synthesis of targeted cancer therapies.[9][10] Its strategic placement of bromine and iodine atoms on the pyridine ring allows for diverse synthetic modifications, making it a valuable intermediate for constructing complex molecular architectures.[9][10]
A primary application of this compound is in the synthesis of tyrosine kinase inhibitors (TKIs).[7] TKIs are a class of targeted drugs that block the action of tyrosine kinase enzymes, which are often overactive in cancer cells and play a critical role in tumor growth and proliferation.[3]
Synthesis Workflow and Signaling Pathway
The following diagrams illustrate the synthesis workflow for 5-bromo-3-iodopyridin-2-ylamine and a generalized signaling pathway targeted by tyrosine kinase inhibitors derived from this intermediate.
Caption: Synthesis workflow for 5-bromo-3-iodopyridin-2-ylamine.
Caption: General mechanism of a Tyrosine Kinase Inhibitor.
The Strategic Role of 3-Bromo-5-iodopyridin-2-amine in Modern Medicinal Chemistry: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract 3-Bromo-5-iodopyridin-2-amine is a highly versatile and strategically important building block in medicinal chemistry. Its unique substitution patt...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
3-Bromo-5-iodopyridin-2-amine is a highly versatile and strategically important building block in medicinal chemistry. Its unique substitution pattern, featuring an amine for hydrogen bonding interactions and two distinct halogen atoms (bromine and iodine) for differential reactivity in cross-coupling reactions, makes it an ideal starting material for the synthesis of complex heterocyclic compounds. This technical guide provides an in-depth overview of the role of 3-Bromo-5-iodopyridin-2-amine in the development of potent and selective kinase and bromodomain inhibitors, which are at the forefront of targeted cancer therapy. This document details synthetic protocols, presents quantitative biological data, and visualizes key signaling pathways and experimental workflows to facilitate its application in drug discovery programs.
Introduction: The 2-Aminopyridine Scaffold in Drug Discovery
The 2-aminopyridine moiety is a privileged scaffold in medicinal chemistry, frequently found in a wide array of biologically active molecules. Its ability to form crucial hydrogen bonds, particularly with the hinge region of protein kinases, has established it as a cornerstone in the design of kinase inhibitors. The strategic halogenation of the 2-aminopyridine core, as seen in 3-Bromo-5-iodopyridin-2-amine, provides medicinal chemists with powerful tools to explore structure-activity relationships (SAR) through the introduction of diverse substituents via modern cross-coupling methodologies. This guide will focus on the synthetic utility and therapeutic potential of derivatives originating from this key intermediate.
Synthetic Utility of 3-Bromo-5-iodopyridin-2-amine
The differential reactivity of the bromine and iodine substituents on the pyridine ring is a key feature of 3-Bromo-5-iodopyridin-2-amine. The carbon-iodine bond is more reactive towards palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, compared to the carbon-bromine bond. This allows for a sequential and controlled functionalization of the pyridine core, enabling the synthesis of a diverse library of compounds from a single starting material.
Selective Cross-Coupling Reactions
Suzuki-Miyaura Coupling: This palladium-catalyzed reaction is a robust method for forming carbon-carbon bonds between the pyridine core and various aryl or heteroaryl boronic acids. The greater reactivity of the iodo group allows for selective coupling at the 5-position, leaving the bromo group at the 3-position available for subsequent transformations.
Sonogashira Coupling: The Sonogashira coupling enables the introduction of alkyne moieties, which can serve as important linkers or pharmacophoric elements. Similar to the Suzuki-Miyaura reaction, the initial coupling preferentially occurs at the 5-iodo position.
Application in the Synthesis of Kinase and Bromodomain Inhibitors
Derivatives of 3-Bromo-5-iodopyridin-2-amine have shown significant promise as inhibitors of various protein kinases and bromodomains, which are critical targets in oncology.
Case Study: Development of Dual Polo-like Kinase 1 (PLK1) and Bromodomain-Containing Protein 4 (BRD4) Inhibitors
The dual inhibition of PLK1 and BRD4 has emerged as a promising anti-cancer strategy. PLK1 is a key regulator of mitosis, and its overexpression is common in many cancers. BRD4 is an epigenetic reader that controls the expression of key oncogenes like MYC. A single molecule that can inhibit both targets offers the potential for synergistic anti-tumor activity.
The 2-aminopyridine scaffold is an excellent starting point for designing such dual inhibitors. The amino group can interact with the hinge region of PLK1, while substituents introduced at the 3- and 5-positions can be tailored to occupy the acetyl-lysine binding pocket of BRD4.
Experimental Protocols
Synthesis of 3-Bromo-5-iodopyridin-2-amine
A common route to 3-Bromo-5-iodopyridin-2-amine involves the iodination of 2-amino-5-bromopyridine.
Dissolve 2-amino-5-bromopyridine (1.0 eq) in acetonitrile.
Add N-Iodosuccinimide (1.1 eq) portion-wise at room temperature.
Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC or LC-MS.
Upon completion, concentrate the reaction mixture under reduced pressure.
Purify the crude product by column chromatography on silica gel (e.g., ethyl acetate/hexanes gradient) to afford 3-Bromo-5-iodopyridin-2-amine.
Synthesis of a Representative Dual PLK1/BRD4 Inhibitor
The following is a representative synthetic workflow for a hypothetical dual inhibitor, "Compound X," derived from 3-Bromo-5-iodopyridin-2-amine.
Exploratory
A Technical Guide to the Discovery and History of Substituted Aminopyridines
For Researchers, Scientists, and Drug Development Professionals Abstract Substituted aminopyridines represent a versatile class of heterocyclic compounds with a rich history of discovery and a broad spectrum of applicati...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Substituted aminopyridines represent a versatile class of heterocyclic compounds with a rich history of discovery and a broad spectrum of applications, particularly in the pharmaceutical industry. This technical guide provides an in-depth exploration of the core aspects of substituted aminopyridines, from their initial discovery and the evolution of their synthesis to their mechanisms of action and therapeutic applications. Key synthetic methodologies, including the seminal Chichibabin reaction and various historical and modern approaches for the preparation of 2-, 3-, and 4-aminopyridine derivatives, are detailed. The guide also presents quantitative data on their biological activities, focusing on their role as potassium channel blockers. Detailed experimental protocols and visual representations of historical timelines, reaction mechanisms, and signaling pathways are provided to offer a comprehensive resource for researchers and professionals in drug development.
Discovery and History
The journey of substituted aminopyridines began with the pioneering work of Russian chemist Aleksei Chichibabin, who, in 1914, reported a novel method for the direct amination of pyridine.[1] This reaction, now famously known as the Chichibabin reaction , involves the treatment of pyridine with sodium amide in an aprotic solvent to produce 2-aminopyridine.[1][2] This discovery was a landmark in heterocyclic chemistry, providing a direct route to an important class of compounds that were previously difficult to access.[1]
The development of aminopyridine-based drugs has seen significant milestones. 4-Aminopyridine (4-AP), for instance, has a fascinating history, initially developed as a bird poison in 1963.[3] Its pharmacological properties were later investigated, leading to its approval in Bulgaria in the 1970s as a reversal agent for nondepolarizing muscle relaxants.[3] Decades later, in 2010, the U.S. Food and Drug Administration (FDA) approved a sustained-release formulation of 4-aminopyridine, known as dalfampridine (Ampyra), for the symptomatic treatment of multiple sclerosis.[4] 3,4-Diaminopyridine (Amifampridine) was discovered in Scotland in the 1970s and was first used to treat Lambert-Eaton myasthenic syndrome (LEMS) in the 1980s.[5]
The timeline below highlights key events in the discovery and development of substituted aminopyridines.
A brief history of substituted aminopyridines.
Synthesis of Substituted Aminopyridines
The synthesis of substituted aminopyridines has evolved significantly since Chichibabin's initial discovery. Various methods have been developed to introduce the amino group at the 2-, 3-, or 4-position of the pyridine ring, as well as to synthesize more complex substituted derivatives.
Synthesis of 2-Aminopyridines
The Chichibabin reaction remains a fundamental method for the synthesis of 2-aminopyridines. The reaction proceeds via a nucleophilic substitution mechanism, where the amide anion attacks the electron-deficient C2 position of the pyridine ring.[2]
Mechanism of the Chichibabin reaction.
Modern methods for the synthesis of 2-aminopyridines often involve the use of pyridine N-oxides as starting materials, which can be aminated under milder conditions compared to the classical Chichibabin reaction.[6] Other approaches include the reaction of 2-halopyridines with amines, often facilitated by transition metal catalysts.[7]
Synthesis of 3-Aminopyridines
The synthesis of 3-aminopyridine is not achievable through the direct Chichibabin reaction. Historically, a common method for its preparation is the Hofmann rearrangement of nicotinamide (pyridine-3-carboxamide).[8][9] This reaction involves the treatment of nicotinamide with sodium hypobromite.[8] Other historical methods include the reduction of 3-nitropyridine and the reaction of 3-bromopyridine with ammonia.[5]
Synthesis of 4-Aminopyridines
Similar to the 3-isomer, 4-aminopyridine cannot be synthesized directly via the Chichibabin reaction. Early synthetic routes involved multi-step processes starting from pyridine or chelidamic acid.[10] A common laboratory and industrial synthesis involves the reaction of pyridine with thionyl chloride to form 1-(4-pyridyl)pyridinium chloride hydrochloride, which is then heated with ammonia.[11] Another important route is the reduction of 4-nitropyridine-N-oxide.[12]
Quantitative Data on Biological Activity
Substituted aminopyridines exhibit a wide range of biological activities. A significant focus of research has been on their ability to block voltage-gated potassium channels.[13] This activity is the basis for the therapeutic effect of 4-aminopyridine in multiple sclerosis. The table below summarizes the inhibitory activity of 4-aminopyridine and some of its derivatives on Shaker K+ channels.
This section provides detailed experimental protocols for the synthesis of the three isomers of aminopyridine, based on established literature procedures.
Synthesis of 2-Aminopyridine via Chichibabin Reaction
Materials:
Pyridine
Sodium amide (NaNH₂)
Toluene (anhydrous)
Ammonium chloride solution (saturated)
Diethyl ether
Anhydrous sodium sulfate
Procedure:
In a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a nitrogen inlet, add anhydrous toluene.
Carefully add sodium amide to the toluene with stirring under a nitrogen atmosphere.
Heat the suspension to reflux.
Slowly add pyridine to the refluxing mixture over a period of 1 hour.
Continue refluxing for an additional 4-6 hours. The reaction mixture will turn dark and viscous.
Cool the reaction mixture to room temperature and cautiously quench by the slow addition of water.
Separate the organic layer and extract the aqueous layer with diethyl ether.
Combine the organic layers, wash with saturated ammonium chloride solution, and then with brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude 2-aminopyridine.
Purify the crude product by recrystallization or distillation.
Synthesis of 3-Aminopyridine via Hofmann Rearrangement
Materials:
Nicotinamide
Sodium hydroxide (NaOH)
Bromine (Br₂)
Sodium chloride (NaCl)
Diethyl ether
Benzene
Ligroin
Procedure:
Prepare a solution of sodium hydroxide in water in a beaker immersed in an ice-salt bath.
With stirring, add bromine to the cold sodium hydroxide solution to form sodium hypobromite in situ.
Add finely powdered nicotinamide to the solution all at once with vigorous stirring, maintaining the temperature at 0°C.[5]
After the addition is complete, warm the mixture to 70-80°C and maintain for 1-2 hours.
Cool the solution to room temperature and saturate with sodium chloride.[5]
Extract the aqueous solution with diethyl ether using a continuous extractor.[5]
Dry the ether extract over anhydrous sodium hydroxide pellets, filter, and remove the ether by distillation.
The crude 3-aminopyridine crystallizes upon cooling.
Recrystallize the crude product from a mixture of benzene and ligroin to obtain pure 3-aminopyridine.[5]
Synthesis of 4-Aminopyridine from 4-Nitropyridine-N-Oxide
Materials:
4-Nitropyridine-N-oxide
Iron powder
Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄)
Sodium carbonate (Na₂CO₃)
Ethyl acetate
Procedure:
In a round-bottom flask, suspend 4-nitropyridine-N-oxide and iron powder in water.
Slowly add hydrochloric acid or sulfuric acid to the suspension with stirring.
Heat the reaction mixture at reflux for several hours until the starting material is consumed (monitored by TLC).
Cool the reaction mixture and neutralize with a solution of sodium carbonate.
Filter the mixture to remove the iron salts.
Extract the filtrate with ethyl acetate.
Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 4-aminopyridine.[11]
A generalized workflow for aminopyridine synthesis.
Mechanism of Action and Signaling Pathways
The primary mechanism of action for many biologically active aminopyridines, most notably 4-aminopyridine, is the blockade of voltage-gated potassium (K+) channels.[13] In demyelinating diseases like multiple sclerosis, the loss of the myelin sheath exposes these potassium channels, leading to an excessive leakage of potassium ions during an action potential. This leakage shortens the duration of the action potential and impairs nerve conduction.
4-Aminopyridine blocks these exposed K+ channels, prolonging the duration of the action potential and thereby restoring, to some extent, nerve signal conduction.[8][13] The drug is thought to enter the channel from the intracellular side in its protonated form and physically occlude the pore, preventing the efflux of potassium ions.[1][14]
Mechanism of 4-aminopyridine on potassium channels.
Conclusion
The field of substituted aminopyridines has grown immensely from its early 20th-century origins. The initial synthetic breakthroughs have paved the way for the development of a diverse array of derivatives with significant therapeutic applications. The story of 4-aminopyridine, from a pesticide to a valuable therapeutic agent, underscores the potential for continued discovery within this chemical class. A thorough understanding of the historical context, synthetic methodologies, and mechanisms of action of substituted aminopyridines is crucial for today's researchers and drug development professionals as they continue to explore the therapeutic potential of these versatile molecules.
A Technical Guide to the Selective Functionalization of 3-Bromo-5-iodopyridin-2-amine
Executive Summary: The 3-bromo-5-iodopyridin-2-amine scaffold is a valuable building block in medicinal chemistry and drug development, offering two distinct halogen handles for sequential, site-selective functionalizati...
Author: BenchChem Technical Support Team. Date: December 2025
Executive Summary: The 3-bromo-5-iodopyridin-2-amine scaffold is a valuable building block in medicinal chemistry and drug development, offering two distinct halogen handles for sequential, site-selective functionalization. This technical guide provides an in-depth analysis of the differential reactivity of the C-I and C-Br bonds on this pyridine ring, focusing on palladium-catalyzed cross-coupling reactions. By leveraging the inherent reactivity differences—wherein the carbon-iodine bond is significantly more susceptible to oxidative addition than the carbon-bromine bond—researchers can achieve highly regioselective modifications. This document outlines the core principles, experimental protocols, and strategic workflows for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions, enabling the rational design and synthesis of complex, polysubstituted pyridine derivatives.
Introduction to Halogen Reactivity on the Pyridine Core
Substituted pyridine rings are ubiquitous pharmacophores found in a vast array of pharmaceuticals and agrochemicals. The ability to precisely install different substituents at specific positions on the ring is crucial for optimizing molecular properties in drug discovery programs. Dihalogenated pyridines, such as 3-bromo-5-iodopyridin-2-amine, serve as versatile platforms for building molecular complexity through sequential cross-coupling reactions.
The key to their utility lies in the differential reactivity of the carbon-halogen bonds. In palladium-catalyzed cross-coupling reactions, the rate-determining step is often the oxidative addition of the palladium(0) catalyst to the carbon-halogen bond. The bond dissociation energy decreases down the halogen group (C-Cl > C-Br > C-I), making the C-I bond weaker and more reactive towards oxidative addition than the C-Br bond.[1][2] This inherent difference allows for selective functionalization at the C-5 iodo position while leaving the C-3 bromo position intact for subsequent transformations.
This guide details the strategic application of this reactivity principle in three major classes of palladium-catalyzed cross-coupling reactions.
Selective C-C Bond Formation: Suzuki-Miyaura Coupling
The Suzuki-Miyaura reaction is a robust method for forming carbon-carbon bonds by coupling an organoboron reagent with an organic halide.[3][4] When applied to 3-bromo-5-iodopyridin-2-amine, the reaction can be tuned to occur with high selectivity at the more reactive C-5 iodo position.
Predicted Reactivity and Conditions
The greater reactivity of the C-I bond allows for its selective coupling under milder conditions than those required for the C-Br bond.[3] By carefully selecting the catalyst, ligand, and temperature, exclusive formation of the 5-aryl-3-bromopyridin-2-amine intermediate can be achieved.
Lower temperatures favor selective reaction at the more reactive C-I site.
Experimental Protocol: Selective Suzuki-Miyaura Coupling at C-5
This protocol is a representative example adapted from established procedures for dihalopyridines.[5]
Reaction Setup: To a flame-dried Schlenk flask under an inert argon atmosphere, add 3-bromo-5-iodopyridin-2-amine (1.0 equiv.), the desired arylboronic acid (1.1 equiv.), and cesium carbonate (2.5 equiv.).
Solvent Addition: Add anhydrous 1,4-dioxane and water (e.g., in a 10:1 ratio). Sparge the mixture with argon for 10-15 minutes to ensure deoxygenation.
Catalyst Addition: Add the palladium catalyst, such as Pd(dppf)Cl₂ (0.05 - 0.1 equiv.), to the flask. Continue to purge with argon for an additional 5-10 minutes.
Reaction: Seal the vessel and heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.
Workup: Upon completion, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel to yield the 5-aryl-3-bromopyridin-2-amine derivative.
Visualization: Suzuki-Miyaura Catalytic Cycle
Suzuki-Miyaura Catalytic Cycle.
Selective C-C Bond Formation: Sonogashira Coupling
The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an aryl halide, catalyzed by palladium and a copper(I) co-catalyst.[1][7] This reaction is highly effective for selectively functionalizing the C-5 iodo position of 3-bromo-5-iodopyridin-2-amine due to the high reactivity of the C-I bond.[1][2]
Predicted Reactivity and Conditions
The Sonogashira reaction proceeds readily at the C-I position, often at room temperature, highlighting the significant reactivity difference compared to the C-Br bond.[1]
Parameter
Condition for C-I Selectivity
Rationale
Substrate
3-Bromo-5-iodopyridin-2-amine
C-I bond is the most reactive halide for Sonogashira coupling.[1]
Mild conditions are sufficient for the highly reactive C-I bond.[1]
Experimental Protocol: Selective Sonogashira Coupling at C-5
This protocol is a representative example adapted from established procedures.[1][8]
Reaction Setup: To a solution of 3-bromo-5-iodopyridin-2-amine (1.0 equiv.) in a suitable solvent such as THF or DMF in a Schlenk flask, add the terminal alkyne (1.1 equiv.).
Catalyst and Base Addition: Sequentially add Pd(PPh₃)₂Cl₂ (0.05 equiv.), CuI (0.025 equiv.), and an amine base such as diisopropylamine (DIPEA) or triethylamine (Et₃N) (7.0 equiv.). Degas the mixture by bubbling argon through it for 10-15 minutes.
Reaction: Stir the reaction at room temperature. Monitor its progress by TLC or LC-MS until the starting material is consumed (typically 1-4 hours).
Workup: Dilute the reaction mixture with diethyl ether and filter it through a pad of Celite®, washing the pad with additional ether. Wash the filtrate sequentially with saturated aqueous NH₄Cl, saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
Purification: Purify the crude product by flash column chromatography on silica gel to obtain the 5-alkynyl-3-bromopyridin-2-amine.
Visualization: Sonogashira Catalytic Cycle
Sonogashira Dual Catalytic Cycle.
Selective C-N Bond Formation: Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[9] Similar to other cross-coupling reactions, it can be performed with high regioselectivity at the C-5 iodo position of the 3-bromo-5-iodopyridin-2-amine substrate.
Predicted Reactivity and Conditions
The selection of the ligand is critical in Buchwald-Hartwig amination to achieve high yields and selectivity. The reaction generally favors the C-I position, but forcing conditions (higher temperatures, stronger bases) could lead to competitive reaction at the C-Br site.[10]
Moderate temperatures to ensure selectivity for the C-I bond.
Experimental Protocol: Selective Buchwald-Hartwig Amination at C-5
This protocol is a representative example adapted from established procedures for dihalopyridines.[11][13]
Reaction Setup: In a glovebox or under an inert atmosphere, charge an oven-dried vial or Schlenk tube with the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), the phosphine ligand (e.g., Xantphos, 8 mol%), and the base (e.g., Cs₂CO₃, 2.0 equiv.).
Reagent Addition: Add the 3-bromo-5-iodopyridin-2-amine (1.0 equiv.) and the amine nucleophile (1.2 equiv.).
Solvent and Reaction: Add anhydrous solvent (e.g., dioxane) via syringe. Seal the vessel tightly and heat the mixture to the desired temperature (e.g., 100 °C) with stirring. Monitor the reaction by LC-MS.
Workup: After completion, cool the reaction to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and filter through a plug of Celite®.
Extraction and Drying: Wash the filtrate with water and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the crude residue via flash column chromatography to isolate the desired N-substituted-5-amino-3-bromopyridin-2-amine product.
Visualization: Buchwald-Hartwig Catalytic Cycle
Buchwald-Hartwig Amination Cycle.
Strategic Workflow for Sequential Functionalization
The differential reactivity of the C-I and C-Br bonds enables a logical and predictable workflow for the synthesis of di-substituted 2-aminopyridines. The primary strategy involves functionalizing the C-5 position first under mild conditions, followed by a second, typically more forcing, cross-coupling reaction at the C-3 position.
Workflow for Sequential Reactions.
Conclusion
The 3-bromo-5-iodopyridin-2-amine core is an exemplary substrate for demonstrating the principles of regioselective synthesis. The pronounced difference in reactivity between the carbon-iodine and carbon-bromine bonds provides a reliable handle for sequential functionalization. By employing palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig aminations under controlled, mild conditions, researchers can selectively modify the C-5 position. The remaining C-3 bromine can then be functionalized in a subsequent step, often under more forcing conditions, to access a wide diversity of complex 2,3,5-trisubstituted pyridine derivatives. This strategic approach is invaluable for constructing libraries of compounds in the fields of drug discovery and materials science.
Technical Guide: Stability and Storage of 3-Bromo-5-iodopyridin-2-amine
For Researchers, Scientists, and Drug Development Professionals Introduction 3-Bromo-5-iodopyridin-2-amine is a key intermediate in the synthesis of various pharmaceutical compounds. Understanding its stability and appro...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
3-Bromo-5-iodopyridin-2-amine is a key intermediate in the synthesis of various pharmaceutical compounds. Understanding its stability and appropriate storage conditions is crucial for maintaining its purity, and integrity, and ensuring the reliability of experimental results and the quality of downstream products. This technical guide provides a comprehensive overview of the known stability profile of 3-Bromo-5-iodopyridin-2-amine, recommended storage conditions, and detailed experimental protocols for its stability assessment.
Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-Bromo-5-iodopyridin-2-amine is presented below.
Low solubility in water; soluble in organic solvents like dichloromethane and N,N-dimethylformamide (DMF).[2]
Stability Profile
3-Bromo-5-iodopyridin-2-amine is generally stable under recommended storage conditions. However, it is susceptible to degradation under certain environmental stresses.
General Stability
The compound is considered stable under normal, dry conditions.[2]
Sensitivity to Light
3-Bromo-5-iodopyridin-2-amine is sensitive to light.[2] Exposure to light can induce photochemical reactions, leading to degradation and a change in the material's quality.[2] Therefore, it is imperative to store the compound in light-proof containers.
Thermal Stability
Incompatible Materials
To prevent degradation and hazardous reactions, avoid contact with the following:
Strong oxidizing agents
Strong acids
Hazardous Decomposition Products
Upon decomposition, 3-Bromo-5-iodopyridin-2-amine may produce hazardous substances, including:
Nitrogen oxides (NOx)
Carbon monoxide (CO)
Carbon dioxide (CO₂)
Hydrogen halides (HBr, HI)
Recommended Storage Conditions
To ensure the long-term stability and quality of 3-Bromo-5-iodopyridin-2-amine, the following storage conditions are recommended.
Store in a dry, cool, and well-ventilated place. Keep container tightly closed.
To prevent hydrolysis.
Container
Tightly sealed, light-resistant containers.
To protect from light, moisture, and atmospheric oxygen.
Experimental Protocols for Stability Assessment
The following are detailed, generalized methodologies for conducting stability studies on 3-Bromo-5-iodopyridin-2-amine, based on established principles of forced degradation studies.[3][4][5]
Forced Degradation (Stress Testing) Protocol
Forced degradation studies are essential to identify potential degradation products and establish the intrinsic stability of the molecule.[4]
Objective: To generate degradation products and understand the degradation pathways under various stress conditions.
General Procedure:
Prepare a stock solution of 3-Bromo-5-iodopyridin-2-amine in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.[5]
Subject aliquots of the stock solution to the stress conditions outlined below.
Withdraw samples at appropriate time intervals.
Neutralize the samples if necessary (e.g., after acid or base hydrolysis) before analysis.[4]
Analyze the samples by a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC), to quantify the remaining parent compound and detect degradation products.
Stress Conditions:
Condition
Protocol
Acid Hydrolysis
Mix the stock solution with an equal volume of 0.1 M to 1 M HCl. Incubate at room temperature or elevate the temperature to 50-60 °C if no degradation is observed.[5] Analyze at 0, 2, 4, 8, and 24 hours.
Base Hydrolysis
Mix the stock solution with an equal volume of 0.1 M to 1 M NaOH. Incubate at room temperature.[5] Analyze at shorter time intervals (e.g., 0, 1, 2, 4, and 8 hours) due to potentially faster degradation.
Oxidative Degradation
Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep the solution at room temperature and protected from light.[4] Analyze at 0, 2, 4, 8, and 24 hours.
Thermal Degradation
Expose the solid compound to a dry heat of 60-80 °C. Also, reflux the stock solution at a controlled temperature. Analyze at 0, 24, 48, and 72 hours.
Photodegradation
Expose the solid compound and the stock solution to a light source that provides both UV and visible light. Analyze at defined time intervals until significant degradation is observed.
Long-Term and Accelerated Stability Study Protocol
Objective: To determine the shelf-life and evaluate the stability of the compound under recommended and accelerated storage conditions.
Methodology:
Package samples of 3-Bromo-5-iodopyridin-2-amine in the intended storage containers.
Store the samples under the long-term and accelerated conditions specified in the table below.
Withdraw samples at the specified time points.
Analyze the samples for appearance, purity (by HPLC), and the presence of degradation products.
Storage Conditions and Testing Frequency:
Study Type
Storage Condition
Testing Frequency
Long-Term
25 °C ± 2 °C / 60% RH ± 5% RH
0, 3, 6, 9, 12, 18, 24 months
Accelerated
40 °C ± 2 °C / 75% RH ± 5% RH
0, 3, 6 months
Visualizations
Logical Workflow for Handling and Storage
Caption: Workflow for the proper handling and storage of 3-Bromo-5-iodopyridin-2-amine.
Factors Affecting Stability
Caption: Factors influencing the stability of 3-Bromo-5-iodopyridin-2-amine.
Conclusion
While 3-Bromo-5-iodopyridin-2-amine is a stable compound under controlled conditions, its sensitivity to light, heat, and incompatible materials necessitates careful handling and storage. Adherence to the recommendations outlined in this guide will help preserve the quality and integrity of this important chemical intermediate, ensuring its suitability for research and drug development applications. For critical applications, it is strongly recommended to perform stability studies under conditions that mimic the intended use and storage.
An In-depth Technical Guide to the Solubility of 3-Bromo-5-iodopyridin-2-amine in Organic Solvents
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the available solubility information for 3-bromo-5-iodopyridin-2-amine and details established exp...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the available solubility information for 3-bromo-5-iodopyridin-2-amine and details established experimental protocols for its determination. Due to the limited publicly available quantitative data for this specific compound, this document focuses on qualitative descriptions and standardized methodologies that can be employed to ascertain its solubility profile in various organic solvents.
Introduction to 3-Bromo-5-iodopyridin-2-amine
3-Bromo-5-iodopyridin-2-amine is a halogenated aminopyridine derivative. Such compounds are often utilized as intermediates in organic synthesis, particularly in the development of pharmaceutical agents and other functional materials. The strategic placement of bromine and iodine atoms, along with the amino group, offers multiple reaction sites for further chemical modifications. Understanding the solubility of this intermediate is critical for reaction setup, purification processes such as crystallization, and formulation studies.
Compound Identification:
IUPAC Name: 3-bromo-5-iodopyridin-2-amine
CAS Number: 697300-73-5
Molecular Formula: C₅H₄BrIN₂
Molecular Weight: 298.91 g/mol
Solubility Profile
Table 1: Qualitative Solubility of 3-Bromo-5-iodopyridin-2-amine
Solvent Class
Solvent Examples
Reported Solubility
Halogenated Solvents
Dichloromethane (DCM)
Exhibits a certain degree of solubility, forming a uniform solution upon stirring.[1]
Aprotic Polar Solvents
N,N-Dimethylformamide (DMF)
Dissolves more rapidly and sufficiently compared to other solvents, indicating good solubility.[1]
Water
Expected to have low solubility due to the hydrophobic nature of the bromo- and iodo-substituents, a common characteristic for many organic compounds of this type.[1]
Given the molecular structure, it can be inferred that 3-bromo-5-iodopyridin-2-amine is a polar molecule. The "like dissolves like" principle suggests that it would be more soluble in polar organic solvents.[2] The amino group can participate in hydrogen bonding, which may enhance solubility in protic solvents, although the overall halogenation increases hydrophobicity.
Experimental Protocols for Solubility Determination
To obtain quantitative solubility data, standardized experimental procedures are necessary. The following are detailed methodologies for key experiments.
Gravimetric Method (Shake-Flask Method)
This is a widely recognized and accurate method for determining the equilibrium solubility of a solid in a liquid.[3]
Objective: To determine the mass of 3-bromo-5-iodopyridin-2-amine that dissolves in a specific volume of a given organic solvent at a constant temperature to achieve a saturated solution.
Materials:
3-Bromo-5-iodopyridin-2-amine (high purity)
Organic solvent of interest
Thermostatically controlled shaker or agitator
Analytical balance
Volumetric flasks
Filtration apparatus (e.g., syringe filters with appropriate membrane)
Evaporating dish or pre-weighed vials
Procedure:
Add an excess amount of 3-bromo-5-iodopyridin-2-amine to a known volume of the organic solvent in a sealed container. The presence of undissolved solid is crucial to ensure saturation.
Place the container in a thermostatically controlled shaker set to a specific temperature (e.g., 25 °C).
Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached.
After agitation, allow the solution to stand undisturbed at the same temperature to let the excess solid settle.
Carefully withdraw a known volume of the clear supernatant using a pre-warmed pipette to avoid premature crystallization.
Filter the supernatant to remove any remaining solid particles.
Accurately weigh a pre-tared evaporating dish.
Transfer a precise volume of the clear, saturated filtrate into the evaporating dish.
Evaporate the solvent under controlled conditions (e.g., in a vacuum oven at a temperature that does not degrade the compound).
Once the solvent is completely removed, weigh the evaporating dish containing the solid residue.
The difference in weight gives the mass of the dissolved solute.
Calculation:
Solubility ( g/100 mL) = (Mass of residue (g) / Volume of filtrate taken (mL)) * 100
UV-Visible Spectrophotometry Method
This method is suitable if 3-bromo-5-iodopyridin-2-amine has a chromophore that absorbs light in the UV-Vis range and the solvent is transparent in that region.
Objective: To determine the concentration of 3-bromo-5-iodopyridin-2-amine in a saturated solution by measuring its absorbance of light.
Materials:
UV-Vis spectrophotometer
Quartz cuvettes
Volumetric flasks and pipettes
3-Bromo-5-iodopyridin-2-amine (high purity)
Organic solvent of interest
Procedure:
Part 1: Preparation of a Calibration Curve
Prepare a stock solution of 3-bromo-5-iodopyridin-2-amine of a known concentration in the chosen organic solvent.
Perform a series of dilutions of the stock solution to create a set of standard solutions with decreasing concentrations.
Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for 3-bromo-5-iodopyridin-2-amine.
Plot a graph of absorbance versus concentration to create a calibration curve. The plot should be linear and follow the Beer-Lambert law.
Part 2: Preparation and Analysis of the Saturated Solution
Prepare a saturated solution of 3-bromo-5-iodopyridin-2-amine in the organic solvent as described in the gravimetric method (steps 1-4).
Carefully withdraw a known volume of the clear, filtered supernatant.
Dilute the saturated solution with a known volume of the solvent to bring the absorbance within the linear range of the calibration curve.
Measure the absorbance of the diluted solution at λmax.
Calculation:
Use the equation of the line from the calibration curve (y = mx + c, where y is absorbance, x is concentration, m is the slope, and c is the intercept) to determine the concentration of the diluted solution.
Calculate the concentration of the original saturated solution by multiplying the concentration of the diluted solution by the dilution factor.
Visualizing Experimental Workflows
The following diagrams illustrate logical relationships and workflows relevant to determining the solubility of 3-bromo-5-iodopyridin-2-amine.
Caption: Workflow for Solubility Determination.
Conclusion
While specific quantitative solubility data for 3-bromo-5-iodopyridin-2-amine in organic solvents is currently limited in the public domain, qualitative assessments indicate its solubility in solvents such as dichloromethane and N,N-dimethylformamide. For researchers and drug development professionals requiring precise solubility values, this guide provides detailed and established experimental protocols, namely the gravimetric (shake-flask) method and UV-Visible spectrophotometry. The application of these methods will enable the generation of crucial data to support ongoing research and development efforts involving this compound.
Synthesis of 3-Bromo-5-iodopyridin-2-amine from 2-amino-5-bromopyridine
Application Note: Synthesis of 3-Bromo-5-iodopyridin-2-amine Introduction 3-Bromo-5-iodopyridin-2-amine is a key intermediate in the synthesis of various pharmaceutical compounds, particularly in the development of kinas...
Author: BenchChem Technical Support Team. Date: December 2025
Application Note: Synthesis of 3-Bromo-5-iodopyridin-2-amine
Introduction
3-Bromo-5-iodopyridin-2-amine is a key intermediate in the synthesis of various pharmaceutical compounds, particularly in the development of kinase inhibitors for cancer therapy.[1][2] This application note provides a detailed protocol for the synthesis of 3-Bromo-5-iodopyridin-2-amine from the readily available starting material, 2-amino-5-bromopyridine. The described method is a robust and scalable iodination reaction that offers high purity and good yields.
Reaction Principle
The synthesis involves the electrophilic iodination of 2-amino-5-bromopyridine at the C3 position. The amino group at the C2 position activates the pyridine ring, directing the incoming electrophile to the ortho and para positions. As the C5 position is already substituted with a bromine atom, the iodination selectively occurs at the C3 position. The reaction is typically carried out in an acidic medium using a combination of potassium iodate and potassium iodide, which in situ generates the iodinating species.
Experimental Protocol
Materials:
2-amino-5-bromopyridine
Sulfuric acid (2 M)
Potassium iodate (KIO₃)
Potassium iodide (KI)
Sodium hydroxide solution (20-30%) or ammonia for pH adjustment
Ethyl acetate
Sodium thiosulfate solution
Brine
Anhydrous sodium sulfate (Na₂SO₄)
Ethanol (85% or 90%) for recrystallization
Equipment:
Three-necked round-bottom flask
Stirrer
Heating mantle with temperature controller
Dropping funnel
Condenser
pH meter or pH paper
Buchner funnel and flask
Separatory funnel
Rotary evaporator
Procedure:
Reaction Setup: In a three-necked flask equipped with a stirrer, dissolve 2-amino-5-bromopyridine in 2 M sulfuric acid.
Addition of Iodinating Agents: While stirring, slowly add potassium iodate to the solution. Heat the mixture to 90-100 °C.[3]
Iodination Reaction: Prepare a solution of potassium iodide in water and add it dropwise to the heated reaction mixture over a period of 1-2 hours.[3] After the addition is complete, continue stirring the mixture at 90-100 °C for an additional 1.5-3 hours.[1][3]
Work-up:
Cool the reaction mixture to room temperature.
Carefully adjust the pH of the solution to 8.5-9.5 using a 20-30% sodium hydroxide solution or ammonia to precipitate the product.[3]
Cool the mixture to 10 °C to ensure complete precipitation.[1][3]
Isolation and Purification:
Collect the solid product by filtration using a Buchner funnel and wash the filter cake with cold water.[1]
For further purification, the crude product can be recrystallized from 85% or 90% ethanol.[1][3]
Alternatively, the aqueous layer after pH adjustment can be extracted with ethyl acetate. The combined organic layers are then washed with aqueous sodium thiosulfate, water, and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the final product.[4]
Data Summary
The following table summarizes the quantitative data from a representative synthesis protocol.
Protocol for Suzuki coupling with 3-Bromo-5-iodopyridin-2-amine
An Application Note and Protocol for the Suzuki-Miyaura Coupling of 3-Bromo-5-iodopyridin-2-amine For Researchers, Scientists, and Drug Development Professionals Introduction The Suzuki-Miyaura cross-coupling reaction is...
Author: BenchChem Technical Support Team. Date: December 2025
An Application Note and Protocol for the Suzuki-Miyaura Coupling of 3-Bromo-5-iodopyridin-2-amine
For Researchers, Scientists, and Drug Development Professionals
Introduction
The Suzuki-Miyaura cross-coupling reaction is a highly versatile and powerful method for the formation of carbon-carbon bonds, particularly in the synthesis of biaryl and hetero-biaryl scaffolds.[1][2] These structural motifs are prevalent in a vast range of pharmaceuticals and functional materials.[1] The substrate 3-bromo-5-iodopyridin-2-amine is a valuable building block for drug discovery, offering multiple points for diversification. Its dihalogenated nature allows for sequential, site-selective functionalization.
This application note provides a detailed protocol for the regioselective Suzuki-Miyaura coupling reaction targeting the more reactive carbon-iodine bond of 3-bromo-5-iodopyridin-2-amine. The presence of a primary amine group on the pyridine ring can sometimes complicate cross-coupling reactions by coordinating to the palladium catalyst; however, the conditions outlined below are optimized to achieve high yields without the need for a protecting group.[3][4]
Principle of Regioselectivity
The success of a selective mono-functionalization of dihalogenated heterocycles hinges on the differential reactivity of the carbon-halogen bonds. In palladium-catalyzed cross-coupling reactions, the oxidative addition step is typically the rate-determining step, and its rate follows the general trend of C-I > C-Br > C-Cl.[5] For 3-bromo-5-iodopyridin-2-amine, the carbon-iodine bond at the 5-position is significantly more susceptible to oxidative addition with the Pd(0) catalyst than the carbon-bromine bond at the 3-position.[5] By employing mild reaction conditions, it is possible to selectively form a C-C bond at the C5 position while leaving the C-Br bond intact for subsequent transformations.[5]
Data Presentation: Representative Reaction Conditions
The following table summarizes typical conditions and expected yields for the selective Suzuki-Miyaura coupling of arylboronic acids with aminohalopyridines, which are structurally analogous to 3-bromo-5-iodopyridin-2-amine. These data serve as a strong indicator for the expected outcome of the described protocol.
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)
Silica gel for column chromatography
Argon or Nitrogen gas (high purity)
Equipment:
Oven-dried Schlenk flask or round-bottom flask with a reflux condenser
Magnetic stir bar and stirrer/hotplate
Inert gas line (manifold or balloon)
Syringes and needles
Standard laboratory glassware
Rotary evaporator
Procedure:
Reaction Setup: To a dry Schlenk flask containing a magnetic stir bar, add 3-bromo-5-iodopyridin-2-amine (1.0 equiv), the arylboronic acid (1.2 equiv), potassium phosphate (2.5 equiv), and tetrakis(triphenylphosphine)palladium(0) (0.05 equiv).
Inert Atmosphere: Seal the flask with a septum. Evacuate the flask under vacuum and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure the reaction atmosphere is free of oxygen.
Solvent Addition: Prepare a degassed 4:1 mixture of 1,4-dioxane and water by bubbling Argon or Nitrogen through the solvents for 15-20 minutes. Add the solvent mixture to the reaction flask via syringe. The final concentration should be approximately 0.1 M with respect to the limiting reagent.
Reaction: Immerse the flask in a preheated oil bath at 90 °C and stir the mixture vigorously.
Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or LC-MS. The reaction is typically complete within 12-18 hours.[6]
Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate and transfer it to a separatory funnel. Wash the organic layer sequentially with water and then brine.
Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator. Purify the crude residue by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent, to yield the pure 3-bromo-5-arylpyridin-2-amine.
Characterization: Confirm the structure and purity of the final product using standard analytical techniques such as NMR (¹H, ¹³C) and mass spectrometry.
Protocol for Subsequent Coupling at the 3-Position
The resulting 3-bromo-5-arylpyridin-2-amine can undergo a second Suzuki-Miyaura coupling at the less reactive C-Br bond. This typically requires more forcing conditions, such as a more active catalyst system (e.g., one employing a bulky, electron-rich phosphine or NHC ligand), a stronger base, and higher temperatures (e.g., >100 °C) to facilitate the oxidative addition at the C-Br bond.[7]
Application Note: Chemoselective Buchwald-Hartwig Amination of 3-Bromo-5-iodopyridin-2-amine
Abstract This document provides a detailed protocol for the chemoselective Buchwald-Hartwig amination of 3-bromo-5-iodopyridin-2-amine. Substituted aminopyridines are crucial scaffolds in medicinal chemistry, and their s...
Author: BenchChem Technical Support Team. Date: December 2025
Abstract
This document provides a detailed protocol for the chemoselective Buchwald-Hartwig amination of 3-bromo-5-iodopyridin-2-amine. Substituted aminopyridines are crucial scaffolds in medicinal chemistry, and their synthesis often requires precise control over reactivity. This application note focuses on leveraging the differential reactivity of carbon-iodine (C-I) and carbon-bromine (C-Br) bonds to achieve selective amination at the 5-position of the pyridine ring. We present a representative experimental protocol, a summary of reaction parameters, and a troubleshooting guide to facilitate the successful synthesis of N⁵-substituted-3-bromopyridin-2,5-diamine derivatives.
Introduction
The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds.[1][2][3] This transformation has become indispensable in drug discovery and development for synthesizing aryl and heteroaryl amines. The reaction is particularly valuable for complex substrates, such as dihalogenated pyridines, where chemoselectivity is a significant challenge. The substrate 3-bromo-5-iodopyridin-2-amine presents two potential sites for amination. Achieving selectivity is critical for synthesizing desired analogues and avoiding complex product mixtures. This protocol details a method to selectively functionalize the more reactive C-I bond, leaving the C-Br bond intact for subsequent transformations.
Reaction Principle and Chemoselectivity
The success of this selective amination hinges on the relative reactivity of the aryl halides in the rate-determining oxidative addition step of the catalytic cycle.[1] The general order of reactivity for aryl halides in the Buchwald-Hartwig amination is:
Ar-I > Ar-Br > Ar-Cl
This reactivity trend is due to the lower bond dissociation energy of the C-I bond compared to the C-Br bond. Consequently, the Pd(0) catalyst undergoes oxidative addition preferentially into the C-I bond at the 5-position of the pyridine ring.[4][5] By carefully controlling reaction conditions such as temperature and reaction time, it is possible to achieve high selectivity for mono-amination at the iodo-substituted position.
Key Reaction Parameters
The outcome of the Buchwald-Hartwig amination is highly dependent on the choice of catalyst, ligand, base, and solvent.
Palladium Precursor: Pd(OAc)₂ and Pd₂(dba)₃ are common and effective palladium sources that are reduced in situ to the active Pd(0) species.[6][7][8] Using pre-formed Pd(0) complexes or specialized pre-catalysts can also lead to more consistent results.
Ligand: The choice of phosphine ligand is critical for stabilizing the palladium catalyst, promoting the desired reactivity, and preventing catalyst deactivation, which can be a challenge with pyridine substrates.[9] Bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, RuPhos) or chelating phosphines like Xantphos and BINAP are often employed for heteroaryl couplings.[6][10][11]
Base: A strong, non-nucleophilic base is required to deprotonate the amine coupling partner. Sodium tert-butoxide (NaOtBu) is highly effective and promotes fast reaction rates.[3] However, for substrates with base-sensitive functional groups, weaker inorganic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are excellent alternatives, offering broader functional group tolerance.[3][11][12]
Solvent: Anhydrous aprotic solvents such as toluene, 1,4-dioxane, or THF are standard choices.[6][11] The solvent must be thoroughly degassed to prevent oxidation of the catalyst.
Representative Experimental Protocol
This protocol provides a general starting point for the selective amination of 3-bromo-5-iodopyridin-2-amine with a generic primary or secondary amine. Optimization may be required for specific amine coupling partners.
Materials:
3-Bromo-5-iodopyridin-2-amine (1.0 equiv)
Amine (1.1 - 1.5 equiv)
Palladium(II) Acetate [Pd(OAc)₂] (2-5 mol%)
Xantphos (4-10 mol%)
Sodium tert-butoxide (NaOtBu) (1.5 - 2.0 equiv)
Anhydrous Toluene or 1,4-Dioxane
Schlenk tube or other suitable reaction vessel
Inert atmosphere (Argon or Nitrogen)
Procedure:
To a dry Schlenk tube under an inert atmosphere, add 3-bromo-5-iodopyridin-2-amine (1.0 equiv), sodium tert-butoxide (2.0 equiv), Pd(OAc)₂ (e.g., 3 mol%), and Xantphos (e.g., 6 mol%).
Evacuate and backfill the tube with inert gas three times to ensure an oxygen-free environment.
Add anhydrous, degassed toluene (or dioxane) via syringe to provide a final concentration of approximately 0.1 M with respect to the starting halide.
Add the amine coupling partner (1.2 equiv) via syringe. If the amine is a solid, it can be added in step 1.
Seal the tube and place it in a preheated oil bath at 80-100 °C.
Stir the reaction mixture vigorously. Monitor the reaction progress by TLC or LC-MS, checking for the consumption of the starting material and the formation of a single major product.
Upon completion (typically 4-24 hours), cool the reaction mixture to room temperature.
Dilute the mixture with an organic solvent like ethyl acetate and filter through a pad of Celite® to remove palladium residues and inorganic salts. Wash the pad with additional solvent.
Concentrate the filtrate under reduced pressure.
Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N⁵-substituted-3-bromopyridin-2,5-diamine.
¹Note: This example uses a Nickel catalyst system that shows high selectivity for C-I bonds.
²Note: In the absence of an iodo group, the C-Br bond is selectively functionalized over the C-Cl bond.
Visualizations
Experimental Workflow Diagram
Caption: Step-by-step experimental workflow for the synthesis.
Application Notes: 3-Bromo-5-iodopyridin-2-amine as a Versatile Intermediate in Pharmaceutical Synthesis
Introduction 3-Bromo-5-iodopyridin-2-amine is a highly functionalized heterocyclic building block of significant interest to the pharmaceutical industry. Its unique substitution pattern, featuring an amino group and two...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
3-Bromo-5-iodopyridin-2-amine is a highly functionalized heterocyclic building block of significant interest to the pharmaceutical industry. Its unique substitution pattern, featuring an amino group and two different halogen atoms on a pyridine core, offers multiple reactive sites for synthetic diversification. This strategic arrangement allows for selective and sequential chemical transformations, making it an invaluable intermediate in the construction of complex molecular architectures, particularly for the development of targeted therapies in oncology.
The presence of bromine and iodine atoms enables a wide array of palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions. These methodologies are cornerstones of modern drug discovery, facilitating the efficient formation of carbon-carbon and carbon-nitrogen bonds. The amino group provides a handle for further derivatization, including amide bond formation and substitution reactions. This versatility makes 3-Bromo-5-iodopyridin-2-amine and its structural isomers key components in the synthesis of various kinase inhibitors.
This document provides an overview of the applications of 3-Bromo-5-iodopyridin-2-amine and related compounds as pharmaceutical intermediates, with a focus on the synthesis of kinase inhibitors. Detailed experimental protocols for key synthetic transformations and a summary of relevant biological data are presented.
Application in Kinase Inhibitor Synthesis: A Case Study of Lorlatinib
While synthetic routes for numerous kinase inhibitors utilize aminopyridine scaffolds, a prominent example is the synthesis of Lorlatinib (PF-06463922), a potent third-generation anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 (ROS1) inhibitor.[1][2] Lorlatinib is an FDA-approved medication for the treatment of certain types of non-small cell lung cancer (NSCLC).[1] The synthesis of Lorlatinib showcases the utility of a closely related intermediate, (R)-2-(1-((2-amino-5-bromopyridin-3-yl)oxy)ethyl)-N-((5-cyano-1-methyl-1H-pyrazol-3-yl)methyl)-4-fluoro-N-methylbenzamide, highlighting the importance of the substituted aminopyridine core in achieving high-potency kinase inhibition.[2]
The general synthetic strategy for such compounds involves the strategic use of cross-coupling reactions to build the complex molecular framework. The bromo and iodo substituents on the pyridine ring of intermediates like 3-Bromo-5-iodopyridin-2-amine serve as key handles for these transformations.
ALK is a receptor tyrosine kinase that, when constitutively activated through genetic alterations such as chromosomal rearrangements, gene fusions, or mutations, can drive the growth and survival of cancer cells.[3][4][5][6] In NSCLC, the most common fusion partner is the EML4 gene, resulting in the EML4-ALK fusion protein.[7] This fusion protein dimerizes, leading to autophosphorylation and constitutive activation of the ALK kinase domain. Activated ALK triggers several downstream signaling cascades, including the RAS-RAF-MEK-ERK, PI3K-AKT-mTOR, and JAK-STAT pathways, which collectively promote cell proliferation, survival, and inhibit apoptosis.[3][4][6] Lorlatinib effectively inhibits the kinase activity of both wild-type and mutated ALK, thereby blocking these downstream signals and inducing tumor cell death.[1]
The PI3K/AKT/mTOR pathway is a crucial intracellular signaling cascade that regulates cell growth, proliferation, survival, and metabolism.[3][4][6][8] This pathway is frequently hyperactivated in various cancers due to mutations in key components like PIK3CA (encoding the p110α catalytic subunit of PI3K) or loss of the tumor suppressor PTEN.[8] Upon activation by receptor tyrosine kinases (RTKs) or G protein-coupled receptors (GPCRs), PI3K phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol 3,4,5-trisphosphate (PIP3).[9] PIP3 recruits and activates AKT, which in turn phosphorylates a multitude of downstream targets, including the tuberous sclerosis complex (TSC1/2), leading to the activation of mTOR.[9] Activated mTOR promotes protein synthesis and cell growth.[4] The development of PI3K inhibitors is a major focus in cancer drug discovery, and intermediates like 3-Bromo-5-iodopyridin-2-amine are valuable for synthesizing compounds targeting this pathway.
Caption: PI3K/AKT/mTOR Signaling Pathway.
Quantitative Data
The following table summarizes the inhibitory activities of various aminopyridine-based kinase inhibitors against their respective targets. This data illustrates the potential for developing highly potent therapeutic agents from this class of compounds.
The following protocols describe general procedures for key cross-coupling reactions that are instrumental in the synthesis of kinase inhibitors from 3-Bromo-5-iodopyridin-2-amine and related intermediates.
Protocol 1: Suzuki-Miyaura Coupling
This protocol describes a general procedure for the palladium-catalyzed cross-coupling of a 3-halopyridine with an arylboronic acid.
Caption: Suzuki-Miyaura Coupling Workflow.
Materials:
3-Bromo-5-iodopyridin-2-amine (1.0 equiv)
Arylboronic acid (1.2 equiv)
Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv)
Base (e.g., K₃PO₄, 2.0 equiv)
Solvent (e.g., 1,4-dioxane/water, 4:1)
Procedure:
To a dry reaction flask, add 3-Bromo-5-iodopyridin-2-amine, the arylboronic acid, and the base.
Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.
Add the palladium catalyst to the flask.
Add the degassed solvent system to the reaction mixture.
Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir until the reaction is complete, as monitored by TLC or LC-MS.
Cool the reaction mixture to room temperature and dilute with an organic solvent (e.g., ethyl acetate).
Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.
Concentrate the organic layer under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford the desired coupled product.
Protocol 2: Sonogashira Coupling
This protocol provides a general method for the palladium- and copper-catalyzed coupling of a 3-halopyridine with a terminal alkyne.[13]
In a glovebox or under an inert atmosphere, charge a reaction vessel with the palladium precatalyst, ligand, and base.
Add the 3-Bromo-5-iodopyridin-2-amine and the amine coupling partner.
Add the anhydrous, degassed solvent.
Seal the vessel and heat the reaction mixture to the appropriate temperature (typically 80-110 °C) with stirring.
Monitor the reaction by LC-MS or GC-MS.
Once the reaction is complete, cool the mixture to room temperature, dilute with an organic solvent, and filter through a pad of celite.
Concentrate the filtrate and purify the crude product by column chromatography.
3-Bromo-5-iodopyridin-2-amine and its analogs are valuable and versatile intermediates in the synthesis of complex pharmaceutical agents, particularly kinase inhibitors. The strategic placement of reactive handles on the pyridine core allows for the efficient construction of diverse molecular scaffolds through well-established synthetic methodologies. The successful development of drugs like Lorlatinib underscores the importance of this class of compounds in modern drug discovery and development. The provided protocols and data serve as a guide for researchers and scientists in the pharmaceutical field to further explore the potential of these intermediates in creating novel therapeutics.
The Strategic Role of 3-Bromo-5-iodopyridin-2-amine in the Synthesis of Advanced Tyrosine kinase Inhibitors
Introduction 3-Bromo-5-iodopyridin-2-amine is a pivotal heterocyclic building block in the synthesis of a new generation of targeted cancer therapeutics, particularly tyrosine kinase inhibitors (TKIs). Its unique structu...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
3-Bromo-5-iodopyridin-2-amine is a pivotal heterocyclic building block in the synthesis of a new generation of targeted cancer therapeutics, particularly tyrosine kinase inhibitors (TKIs). Its unique structural arrangement, featuring two distinct halogen atoms at positions 3 and 5 and an amino group at position 2, allows for selective and sequential functionalization. This attribute is instrumental in constructing complex molecular architectures capable of potent and specific inhibition of key oncogenic drivers such as Anaplastic Lymphoma Kinase (ALK) and Activin Receptor-Like Kinase 2 (ALK2). This document provides detailed application notes and experimental protocols for the utilization of 3-bromo-5-iodopyridin-2-amine in the synthesis of these inhibitors, intended for researchers, scientists, and professionals in the field of drug development.
Application in Tyrosine Kinase Inhibitor Synthesis
The differential reactivity of the iodine and bromine substituents on the pyridine ring is the cornerstone of this reagent's utility. The carbon-iodine bond is more susceptible to palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, than the carbon-bromine bond. This allows for the selective introduction of a substituent at the 3-position, followed by a subsequent coupling reaction at the 5-position. This sequential approach is critical for the synthesis of highly substituted pyridines that form the core of many potent TKIs.
A prominent example of a drug synthesized using a similar dihalogenated aminopyridine strategy is Brigatinib, a second-generation ALK inhibitor used in the treatment of non-small cell lung cancer (NSCLC). While various synthetic routes to Brigatinib exist, the core strategy often involves the coupling of a functionalized aminopyridine with other key intermediates.[1][2] Furthermore, 3,5-diaryl-2-aminopyridine derivatives synthesized from 2-amino-5-bromo-3-iodopyridine have shown potent inhibitory activity against ALK2, a kinase implicated in fibrodysplasia ossificans progressiva.[3]
Quantitative Data Summary
The following table summarizes key quantitative data for representative tyrosine kinase inhibitors synthesized using 3-bromo-5-iodopyridin-2-amine or analogous strategies.
Anaplastic Lymphoma Kinase (ALK) Signaling Pathway in NSCLC
In a subset of non-small cell lung cancer (NSCLC), a chromosomal rearrangement leads to the formation of a fusion gene, most commonly EML4-ALK.[3] This fusion results in a constitutively active ALK tyrosine kinase, which drives downstream signaling pathways, including the RAS-RAF-MEK-ERK, PI3K-AKT, and JAK-STAT pathways, promoting cell proliferation, survival, and metastasis.[3][5] Brigatinib and other ALK inhibitors act by competitively binding to the ATP-binding pocket of the ALK kinase domain, thereby blocking its autophosphorylation and the subsequent activation of these downstream pathways.
Caption: ALK signaling pathway and the inhibitory action of Brigatinib.
ALK2, also known as ACVR1, is a type I receptor in the transforming growth factor-beta (TGF-β) superfamily.[6] It plays a crucial role in bone morphogenetic protein (BMP) signaling.[7] Upon ligand binding to the type II receptor, ALK2 is recruited and phosphorylated, which in turn phosphorylates downstream SMAD proteins (SMAD1/5/8). These activated SMADs then form a complex with SMAD4 and translocate to the nucleus to regulate gene expression.[6] Mutations in ALK2 can lead to its constitutive activation, causing conditions like fibrodysplasia ossificans progressiva. ALK2 inhibitors developed from 3-bromo-5-iodopyridin-2-amine can block this aberrant signaling.
Caption: ALK2 signaling pathway and its inhibition.
Experimental Protocols
Protocol 1: Synthesis of 2-Amino-5-bromo-3-(3,4,5-trimethoxyphenyl)pyridine (ALK2 Inhibitor Intermediate)
This protocol is adapted from the synthesis of 3,5-diaryl-2-aminopyridine ALK2 inhibitors.[3]
Solvent system (e.g., 1,4-dioxane/water, DME/water)
Inert gas (Argon or Nitrogen)
Standard reaction glassware
Procedure:
In a reaction flask, combine the 2-amino-3-aryl-5-bromopyridine intermediate, the desired arylboronic acid, the palladium catalyst, and the base.
Evacuate the flask and backfill with an inert gas. Repeat this process three times.
Add the degassed solvent system to the flask.
Heat the reaction mixture to 85-95 °C and stir for 12-24 hours, or until the reaction is complete as monitored by TLC or LC-MS.
Cool the reaction to room temperature and dilute with an organic solvent such as ethyl acetate.
Wash the organic layer with water and brine.
Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography or recrystallization to obtain the final 3,5-diaryl-2-aminopyridine inhibitor.
Conclusion
3-Bromo-5-iodopyridin-2-amine and its analogs are indispensable reagents in the synthesis of advanced tyrosine kinase inhibitors. The ability to perform selective, sequential Suzuki-Miyaura cross-coupling reactions at the 3- and 5-positions provides a robust and flexible strategy for creating a diverse range of potent and selective inhibitors targeting critical oncogenic kinases like ALK and ALK2. The protocols and data presented herein offer a comprehensive guide for researchers engaged in the discovery and development of next-generation targeted therapies.
Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions of 3-Bromo-5-iodopyridin-2-amine
For Researchers, Scientists, and Drug Development Professionals These application notes provide detailed protocols for the chemoselective palladium-catalyzed Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupli...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide detailed protocols for the chemoselective palladium-catalyzed Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions of 3-bromo-5-iodopyridin-2-amine. This versatile building block, possessing three distinct reactive sites—an amino group, a bromine atom, and an iodine atom—offers a powerful platform for the synthesis of complex, highly functionalized pyridine derivatives, which are key scaffolds in numerous pharmaceutical agents.
The differential reactivity of the carbon-halogen bonds (C-I > C-Br) is the cornerstone of the synthetic strategies outlined below. By carefully selecting the reaction conditions, selective functionalization at the more reactive C-5 iodo position can be achieved, leaving the C-3 bromo and C-2 amino groups untouched for subsequent transformations. This allows for a modular and convergent approach to the synthesis of diverse molecular architectures.
Chemoselective Cross-Coupling Strategy
The palladium-catalyzed cross-coupling reactions proceed with high selectivity at the C-5 position due to the lower bond dissociation energy of the C-I bond compared to the C-Br bond. Milder reaction conditions are typically sufficient to activate the C-I bond for oxidative addition to the palladium(0) catalyst, while leaving the C-Br bond intact.
Method
Application Notes and Protocols for the Scalable Synthesis of 3-Bromo-5-iodopyridin-2-amine
For Researchers, Scientists, and Drug Development Professionals Abstract This document provides detailed application notes and scalable synthesis protocols for the preparation of 3-Bromo-5-iodopyridin-2-amine, a key buil...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This document provides detailed application notes and scalable synthesis protocols for the preparation of 3-Bromo-5-iodopyridin-2-amine, a key building block in pharmaceutical and medicinal chemistry. The synthesis is presented in a two-stage process, beginning with the scalable preparation of the precursor, 5-iodopyridin-2-amine, followed by its selective bromination to yield the final product. This guide includes detailed experimental procedures, quantitative data summaries, and safety information to facilitate a safe and efficient scale-up of the synthesis.
Introduction
3-Bromo-5-iodopyridin-2-amine is a valuable halogenated pyridine derivative utilized as a versatile intermediate in the synthesis of complex organic molecules, particularly in the development of novel therapeutic agents. The presence of three distinct functional groups—an amino group and two different halogen atoms at specific positions—allows for a wide range of subsequent chemical modifications, making it a crucial component in drug discovery and development.
This document outlines a reliable and scalable two-step synthesis route, commencing with the iodination of 2-aminopyridine to produce 5-iodopyridin-2-amine, followed by a selective bromination to afford the target compound.
Synthesis Pathway Overview
The overall synthesis is a two-step process starting from commercially available 2-aminopyridine. The first step involves the iodination of 2-aminopyridine to form the key intermediate, 5-iodopyridin-2-amine. The second step is the selective bromination of this intermediate at the 3-position to yield the final product, 3-Bromo-5-iodopyridin-2-amine.
Caption: Two-step synthesis of 3-Bromo-5-iodopyridin-2-amine.
Experimental Protocols
Step 1: Scalable Synthesis of 5-Iodopyridin-2-amine
This protocol is adapted for a multi-gram scale synthesis using water as a solvent, which is both environmentally friendly and conducive to scale-up.
Materials and Reagents:
Reagent
Molar Mass ( g/mol )
Quantity
Moles
2-Aminopyridine
94.11
94 g
1.0
Water
18.02
500 g
-
Iodine
253.81
140 g
0.55
30% Hydrogen Peroxide
34.01
70 g
0.61
Equipment:
1000 mL four-necked flask
Mechanical stirrer
Condenser
Thermometer
Dropping funnel
Heating mantle
Buchner funnel and filtration flask
Procedure:
To a 1000 mL four-necked flask equipped with a mechanical stirrer, condenser, and thermometer, add 500 g of water.
With stirring, add 94 g (1.0 mol) of 2-aminopyridine at room temperature and stir until fully dissolved.
Heat the solution to 80°C.
In five portions, add 140 g (0.55 mol) of iodine to the stirred solution. After the addition is complete, maintain the temperature at 80-90°C for 1 hour.
After the hold period, slowly add 70 g of 30% hydrogen peroxide dropwise via the dropping funnel. After the addition is complete, maintain the reaction temperature at 80-90°C for 3 hours. Monitor the reaction by a suitable method (e.g., TLC or HPLC) to ensure the complete consumption of 2-aminopyridine.
Once the reaction is complete, heat the mixture to reflux (approximately 100°C) for 20-30 minutes.
Cool the reaction mixture to below 5°C in an ice bath.
Collect the precipitated solid by vacuum filtration using a Buchner funnel.
Wash the filter cake with ice-cold water.
Dry the product to a constant weight.
Expected Yield and Purity:
Yield: Approximately 188 g (85%)
Purity: ~99.1% (as determined by HPLC)
Appearance: Light yellow crystalline solid
Step 2: Synthesis of 3-Bromo-5-iodopyridin-2-amine
This protocol describes the selective bromination of 5-iodopyridin-2-amine on a significant scale.
Materials and Reagents:
Reagent
Molar Mass ( g/mol )
Quantity
Moles
5-Iodopyridin-2-amine
219.99
25.0 g
0.113
N-Bromosuccinimide (NBS)
177.98
20.2 g
0.113
Acetonitrile
41.05
500 mL
-
Equipment:
1000 mL round-bottom flask
Magnetic stirrer
Standard laboratory glassware
Rotary evaporator
Silica gel for column chromatography
Procedure:
In a 1000 mL round-bottom flask, dissolve 25.0 g (0.113 mol) of 5-iodopyridin-2-amine in 500 mL of acetonitrile at room temperature with stirring.
Slowly add 20.2 g (0.113 mol) of N-bromosuccinimide (NBS) to the solution in portions.
After the addition is complete, continue to stir the reaction mixture at room temperature for 72 hours.
Upon completion, concentrate the reaction mixture under reduced pressure at 40°C using a rotary evaporator to remove the solvent.
Purify the resulting residue by column chromatography on silica gel (200-300 mesh) using a mixture of ethyl acetate and petroleum ether (3:1, v/v) as the eluent.
Combine the fractions containing the product and evaporate the solvent to yield the final product.
The synthesis of the 5-iodopyridin-2-amine precursor is designed for scalability, utilizing water as a solvent and readily available, cost-effective reagents. The primary consideration for impurity control in similar halogenations of aminopyridines is the prevention of di-halogenated byproducts.
In the bromination of 2-aminopyridine, the formation of 2-amino-3,5-dibromopyridine is a known side reaction. This can be minimized by controlling the stoichiometry of the brominating agent and the reaction temperature. While not explicitly reported for the bromination of 5-iodopyridin-2-amine, a similar di-brominated impurity could potentially form. Careful control of the NBS addition and monitoring the reaction progress can help to mitigate this. For large-scale production, purification by recrystallization may be a more cost-effective alternative to chromatography.
Experimental Workflow Diagram
Caption: Detailed workflow for the two-step synthesis.
Safety Precautions
N-Bromosuccinimide (NBS): NBS is an oxidizing agent and can cause skin and eye irritation. It is also harmful if swallowed. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated fume hood.
Iodine: Iodine is corrosive and can cause burns. It is also harmful if inhaled or swallowed. Use appropriate PPE and handle in a fume hood.
Hydrogen Peroxide (30%): This is a strong oxidizer and can cause severe skin burns and eye damage. Handle with extreme care and appropriate PPE.
Acetonitrile: Acetonitrile is flammable and toxic. Handle in a well-ventilated fume hood and away from ignition sources.
Always consult the Safety Data Sheet (SDS) for each reagent before use and follow all institutional safety guidelines.
Application Notes and Protocols for 3-Bromo-5-iodopyridin-2-amine
For Researchers, Scientists, and Drug Development Professionals This document provides detailed handling and safety protocols for 3-Bromo-5-iodopyridin-2-amine (CAS No. 697300-73-5). Given the limited specific data for t...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed handling and safety protocols for 3-Bromo-5-iodopyridin-2-amine (CAS No. 697300-73-5). Given the limited specific data for this exact compound, the following guidelines are based on information from structurally similar compounds, such as 2-Amino-5-bromo-3-iodopyridine and other brominated/iodinated pyridines. Researchers should handle this compound with the utmost care, assuming it possesses similar or greater hazards than its analogues.
Based on data for similar compounds, 3-Bromo-5-iodopyridin-2-amine should be considered hazardous. The following GHS classifications for 2-Amino-5-bromo-3-iodopyridine are provided as a strong reference.[2]
Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2][4]
Incompatible Materials: Strong oxidizing agents and strong acids.[7]
Caption: Standard workflow for handling 3-Bromo-5-iodopyridin-2-amine.
Emergency and First-Aid Procedures
Immediate action is required in case of exposure.
Exposure Route
First-Aid Measures
Inhalation
Move the person to fresh air and keep them comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[5][7]
Skin Contact
Take off immediately all contaminated clothing. Rinse skin with plenty of soap and water. If skin irritation occurs, get medical advice/attention.[5][7]
Eye Contact
Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[5][7]
Ingestion
Rinse mouth. Immediately call a POISON CENTER or doctor.[7] Do not induce vomiting.
Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand, vermiculite).
Sweep up the material, place it in a suitable, labeled container for disposal, and avoid generating dust.[6]
Clean the spill area with soap and water.
Major Spill:
Evacuate the area immediately.
Alert emergency responders and inform them of the nature and location of the hazard.[8]
Prevent the spill from entering drains or waterways.[6]
Only trained personnel with appropriate respiratory protection and protective clothing should attempt to clean up.
Caption: Emergency response procedures for exposure and spills.
Disposal Considerations
Dispose of this chemical and its container at a hazardous or special waste collection point.[5][9]
Waste must be handled in accordance with all local, state, and federal regulations. Do not allow this chemical to enter the environment.[7]
Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide, dry chemical powder, or appropriate foam.[7]
Unsuitable Extinguishing Media: Do not use a water jet stream.[10]
Specific Hazards: During a fire, irritating and toxic gases such as nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen halides may be generated.[5][7]
Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear.[7][8]
Application Notes and Protocols for the Iodination of 2-amino-5-bromopyridine
For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and experimental protocols for the synthesis of 2-amino-5-bromo-3-iodopyridine, a key intermediate in the...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and experimental protocols for the synthesis of 2-amino-5-bromo-3-iodopyridine, a key intermediate in the development of various pharmaceutical compounds. The following sections offer a comparative analysis of different iodination methods, comprehensive experimental procedures, and visual representations of the synthetic workflow.
Introduction
2-amino-5-bromo-3-iodopyridine is a crucial building block in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other therapeutic agents. The selective introduction of an iodine atom at the C-3 position of 2-amino-5-bromopyridine is a critical transformation. This document outlines and compares three common methods for this iodination reaction, providing researchers with the necessary information to select and perform the most suitable procedure for their needs.
Data Presentation: Comparison of Iodination Methods
The following table summarizes the quantitative data for three different experimental setups for the iodination of 2-amino-5-bromopyridine.
Method
Iodinating Reagent
Solvent
Reaction Time
Temperature
Yield (%)
Purity (%)
1
Potassium Iodate (KIO₃) / Potassium Iodide (KI)
2M Sulfuric Acid
2-3 hours
90-100°C
90-95
>99
2
N-Iodosuccinimide (NIS)
Acetonitrile
4 hours (reflux) + 16 hours (RT)
Reflux, then RT
~85
Not specified
3
Iodine Monochloride (ICl)
Acetic Acid
2 hours
Room Temp.
~70-80 (estimated)
Not specified
Experimental Protocols
Detailed methodologies for the key experiments are provided below.
Method 1: Iodination using Potassium Iodate (KIO₃) and Potassium Iodide (KI)
This protocol is a high-yielding and scalable method for the synthesis of 2-amino-5-bromo-3-iodopyridine.
Materials:
2-amino-5-bromopyridine
Potassium Iodate (KIO₃)
Potassium Iodide (KI)
2M Sulfuric Acid
Sodium Hydroxide solution (20-30%)
Ethyl Acetate
Ethanol (95%)
Deionized Water
Procedure:
In a round-bottom flask equipped with a magnetic stirrer and a condenser, dissolve 2-amino-5-bromopyridine in 2M sulfuric acid.
Slowly add potassium iodate to the stirred solution.
Heat the mixture to 90-100°C.
Over a period of 1-2 hours, add a solution of potassium iodide in water dropwise to the reaction mixture.
Maintain the reaction at 90-100°C for an additional 2-3 hours.
Cool the reaction mixture to room temperature.
Carefully adjust the pH of the solution to 8.5-9.5 with a 20-30% sodium hydroxide solution to precipitate the product.
Cool the mixture to 10°C and filter the solid product.
Wash the filter cake with cold water.
Recrystallize the crude product from 95% ethanol to afford pure 2-amino-5-bromo-3-iodopyridine.
Method 2: Iodination using N-Iodosuccinimide (NIS)
This method utilizes the common iodinating agent N-Iodosuccinimide.
Materials:
2-amino-5-bromopyridine
N-Iodosuccinimide (NIS)
Acetonitrile
Water
Ethyl Acetate
Magnesium Sulfate (MgSO₄)
Procedure:
To a solution of 2-amino-5-bromopyridine in acetonitrile, add N-Iodosuccinimide.
Reflux the mixture for 4 hours.
Allow the reaction to stir at room temperature for an additional 16 hours.
Concentrate the reaction mixture under reduced pressure.
Partition the crude residue between water and ethyl acetate.
Separate the organic layer and extract the aqueous layer with ethyl acetate.
Combine the organic layers, dry over magnesium sulfate, filter, and concentrate to yield the crude product.
Purify the product by flash chromatography.
Method 3: Iodination using Iodine Monochloride (ICl)
This protocol offers a rapid iodination at room temperature.
Materials:
2-amino-5-bromopyridine
Iodine Monochloride (ICl) solution (1M in dichloromethane or acetic acid)
Acetic Acid
Sodium Bicarbonate solution (saturated)
Ethyl Acetate
Brine
Procedure:
Dissolve 2-amino-5-bromopyridine in acetic acid.
Add the iodine monochloride solution dropwise to the stirred solution at room temperature.
Stir the reaction mixture at room temperature for 2 hours.
Quench the reaction by the slow addition of a saturated sodium bicarbonate solution until gas evolution ceases.
Extract the mixture with ethyl acetate.
Wash the combined organic layers with saturated sodium bicarbonate solution and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
Purify by column chromatography if necessary.
Visualizations
Experimental Workflow
The following diagram illustrates the general experimental workflow for the iodination of 2-amino-5-bromopyridine.
Caption: General experimental workflow for the iodination of 2-amino-5-bromopyridine.
Logical Relationship of Reagents and Conditions
This diagram shows the logical relationship between the chosen iodinating agent and the corresponding reaction conditions.
Application
Application Notes and Protocols for the Derivatization of 3-Bromo-5-iodopyridin-2-amine in Drug Discovery
For Researchers, Scientists, and Drug Development Professionals Introduction 3-Bromo-5-iodopyridin-2-amine is a versatile heterocyclic building block crucial in medicinal chemistry for the synthesis of novel therapeutic...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
3-Bromo-5-iodopyridin-2-amine is a versatile heterocyclic building block crucial in medicinal chemistry for the synthesis of novel therapeutic agents. Its unique substitution pattern, featuring both a bromine and an iodine atom at positions amenable to selective functionalization, alongside an amino group, provides a scaffold for creating diverse molecular architectures. The differential reactivity of the carbon-iodine and carbon-bromine bonds allows for sequential, regioselective cross-coupling reactions, making this molecule an attractive starting point for the development of targeted therapies. Derivatives of the closely related 2-amino-3-iodo-5-bromopyridine have shown potential as inhibitors of key biological targets such as tyrosine kinases, Calcium Release-Activated Calcium (CRAC) channels, and bacterial enoyl-acyl carrier protein reductase (FabI), highlighting the therapeutic promise of this scaffold in oncology, immunology, and infectious diseases.[1]
This document provides detailed application notes and experimental protocols for the derivatization of 3-bromo-5-iodopyridin-2-amine via Suzuki-Miyaura and Sonogashira cross-coupling reactions, two of the most powerful and widely used methods for carbon-carbon bond formation in drug discovery.
Data Presentation
The following tables summarize representative yields for Suzuki-Miyaura and Sonogashira coupling reactions on analogous aminopyridine systems. While specific data for 3-bromo-5-iodopyridin-2-amine is limited in publicly available literature, these tables provide an expected range of efficacy for the described protocols.
Table 1: Representative Yields for Suzuki-Miyaura Coupling of Halogenated Aminopyridines with Arylboronic Acids
Entry
Halogenated Aminopyridine
Arylboronic Acid
Catalyst System
Base
Solvent
Temp (°C)
Time (h)
Yield (%)
1
5-Bromo-2-methylpyridin-3-amine
Phenylboronic acid
Pd(PPh₃)₄
K₃PO₄
1,4-Dioxane/H₂O
90
18
85
2
5-Bromo-2-methylpyridin-3-amine
4-Methoxyphenylboronic acid
Pd(PPh₃)₄
K₃PO₄
1,4-Dioxane/H₂O
90
18
82
3
5-Bromo-2-methylpyridin-3-amine
3-Chlorophenylboronic acid
Pd(PPh₃)₄
K₃PO₄
1,4-Dioxane/H₂O
90
18
78
4
5-Bromo-2-methylpyridin-3-amine
4-(Trifluoromethyl)phenylboronic acid
Pd(PPh₃)₄
K₃PO₄
1,4-Dioxane/H₂O
90
18
75
Data adapted from studies on structurally similar compounds to provide an indication of expected yields.
Table 2: Representative Yields for Sonogashira Coupling of Halogenated Aminopyridines with Terminal Alkynes
Entry
Halogenated Aminopyridine
Terminal Alkyne
Catalyst System
Base
Solvent
Temp (°C)
Time (h)
Yield (%)
1
2-Amino-3-bromopyridine
Phenylacetylene
Pd(CF₃COO)₂/PPh₃/CuI
Et₃N
DMF
100
3
96
2
2-Amino-3-bromopyridine
1-Hexyne
Pd(CF₃COO)₂/PPh₃/CuI
Et₃N
DMF
100
3
85
3
2-Amino-3-bromo-5-methylpyridine
4-Ethynyltoluene
Pd(CF₃COO)₂/PPh₃/CuI
Et₃N
DMF
100
3
93
4
2-Amino-3-bromo-5-chloropyridine
1-Heptyne
Pd(CF₃COO)₂/PPh₃/CuI
Et₃N
DMF
100
3
88
Data adapted from studies on structurally similar compounds to provide an indication of expected yields.
Experimental Protocols
The following protocols are generalized procedures for the derivatization of 3-bromo-5-iodopyridin-2-amine. Optimization of reaction conditions (e.g., catalyst, ligand, base, solvent, temperature, and reaction time) may be necessary for specific substrates.
Protocol 1: Selective Suzuki-Miyaura Coupling at the 5-position (Iodo-position)
This protocol is designed for the selective coupling at the more reactive carbon-iodine bond.
Materials:
3-Bromo-5-iodopyridin-2-amine (1.0 equiv)
Arylboronic acid (1.2 equiv)
Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)
Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 equiv)
Anhydrous and degassed solvent (e.g., 1,4-dioxane/water 4:1, DMF, or toluene)
Inert gas (Nitrogen or Argon)
Schlenk flask or reaction vial with a magnetic stir bar
Procedure:
To a dry Schlenk flask under an inert atmosphere, add 3-bromo-5-iodopyridin-2-amine, the arylboronic acid, and the base.
Add the palladium catalyst.
Evacuate and backfill the flask with the inert gas three times.
Add the degassed solvent via syringe.
Stir the reaction mixture at a controlled temperature (e.g., 80-100 °C).
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction mixture to room temperature.
Dilute the mixture with ethyl acetate and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to obtain the desired 3-bromo-5-arylpyridin-2-amine.
Protocol 2: Sonogashira Coupling at the 5-position (Iodo-position)
This protocol outlines the coupling of a terminal alkyne at the iodo-position.
Materials:
3-Bromo-5-iodopyridin-2-amine (1.0 equiv)
Terminal alkyne (1.2 equiv)
Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂, 2-5 mol%)
Copper(I) iodide (CuI, 5-10 mol%)
Amine base (e.g., triethylamine or diisopropylethylamine, used as a solvent or co-solvent)
Anhydrous and degassed co-solvent (e.g., THF or DMF)
Inert gas (Nitrogen or Argon)
Schlenk flask or reaction vial with a magnetic stir bar
Procedure:
To a dry Schlenk flask under an inert atmosphere, add 3-bromo-5-iodopyridin-2-amine, the palladium catalyst, and CuI.
Evacuate and backfill the flask with the inert gas three times.
Add the degassed co-solvent and the amine base via syringe.
Add the terminal alkyne dropwise to the reaction mixture.
Stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C).
Monitor the reaction progress by TLC or LC-MS.
Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.
Extract the product with an organic solvent (e.g., ethyl acetate).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to obtain the desired 3-bromo-5-alkynylpyridin-2-amine.
Mandatory Visualizations
Signaling Pathways
The derivatives of 3-bromo-5-iodopyridin-2-amine have been investigated as inhibitors of several key signaling pathways implicated in various diseases.
Applications of 3-Bromo-5-iodopyridin-2-amine in Heterocyclic Chemistry: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals Introduction 3-Bromo-5-iodopyridin-2-amine is a highly versatile and valuable building block in modern heterocyclic chemistry, particularly in the realm of...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
3-Bromo-5-iodopyridin-2-amine is a highly versatile and valuable building block in modern heterocyclic chemistry, particularly in the realm of drug discovery and development. Its unique trifunctional nature, featuring an amino group and two distinct halogen atoms (bromine and iodine) on a pyridine core, offers medicinal chemists a powerful tool for the strategic construction of complex molecular architectures. The differential reactivity of the C-I and C-Br bonds allows for selective, sequential cross-coupling reactions, enabling the introduction of diverse functionalities with high regiocontrol. This attribute is paramount in the synthesis of novel heterocyclic compounds, especially those designed as kinase inhibitors for cancer therapy and other therapeutic areas.[1][2] This document provides detailed application notes and experimental protocols for the use of 3-bromo-5-iodopyridin-2-amine in key synthetic transformations.
Key Applications
The primary applications of 3-bromo-5-iodopyridin-2-amine in heterocyclic chemistry revolve around palladium-catalyzed cross-coupling reactions. The greater reactivity of the carbon-iodine bond compared to the carbon-bromine bond allows for selective functionalization at the 5-position, followed by subsequent modification at the 3-position.
Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a robust method for the formation of carbon-carbon bonds, widely employed in the synthesis of biaryl and heteroaryl compounds. For 3-bromo-5-iodopyridin-2-amine, this reaction can be performed selectively at the 5-position (C-I bond) under milder conditions, leaving the C-Br bond intact for further transformations.
Selective Suzuki-Miyaura coupling at the C-5 position of 3-bromo-5-iodopyridin-2-amine with a variety of aryl- and heteroarylboronic acids provides a straightforward route to 5-aryl-3-bromopyridin-2-amines. These intermediates are pivotal in the synthesis of kinase inhibitors, where the 5-aryl substituent often plays a crucial role in binding to the target protein. Subsequent coupling at the C-3 position can then be achieved under more forcing conditions to generate highly substituted pyridine derivatives.
Note: The yields are for structurally similar bromopyridine substrates and serve as a strong indicator for the expected outcomes with 3-bromo-5-iodopyridin-2-amine.
Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)
Procedure:
To a dry Schlenk flask, add 3-bromo-5-iodopyridin-2-amine (1.0 eq), the arylboronic acid (1.2 eq), and potassium phosphate (2.0 eq).
Add the palladium catalyst, Tetrakis(triphenylphosphine)palladium(0) (0.05 eq).
Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.
Add degassed 1,4-dioxane and water in a 4:1 ratio.
Stir the reaction mixture at 80-90 °C under the inert atmosphere.
Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.[5]
Upon completion, cool the reaction mixture to room temperature.
Dilute the mixture with ethyl acetate and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the 5-aryl-3-bromopyridin-2-amine.[5]
Caption: Experimental workflow for the Suzuki-Miyaura coupling.
Sonogashira Coupling
The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide. This reaction is instrumental in the synthesis of alkynyl-substituted heterocycles, which are precursors to a wide array of more complex structures and are themselves found in many biologically active molecules. Similar to the Suzuki-Miyaura coupling, the Sonogashira reaction can be performed selectively at the C-5 position of 3-bromo-5-iodopyridin-2-amine.
The selective Sonogashira coupling of 3-bromo-5-iodopyridin-2-amine with terminal alkynes provides 5-alkynyl-3-bromopyridin-2-amines. These intermediates can undergo subsequent intramolecular cyclization or further cross-coupling reactions to construct fused heterocyclic systems like imidazo[1,2-a]pyridines or pyrido[2,3-d]pyrimidines, which are common scaffolds in medicinal chemistry.
Entry
Alkyne
Catalyst System
Base
Solvent
Temp (°C)
Time (h)
Yield (%)
1
Phenylacetylene
Pd(CF₃COO)₂ (2.5 mol%), PPh₃ (5 mol%), CuI (5 mol%)
Et₃N
DMF
100
3
92
2
1-Heptyne
Pd(CF₃COO)₂ (2.5 mol%), PPh₃ (5 mol%), CuI (5 mol%)
Et₃N
DMF
100
3
85
3
3-Butyn-1-ol
Pd(CF₃COO)₂ (2.5 mol%), PPh₃ (5 mol%), CuI (5 mol%)
Et₃N
DMF
100
3
78
4
Trimethylsilylacetylene
Pd(PPh₃)₂Cl₂, CuI
Et₃N
THF
RT
16
~80-90
Note: The yields are for various 2-amino-3-bromopyridines and serve as a strong indicator for the expected outcomes with 3-bromo-5-iodopyridin-2-amine at the C-I position.
To a dry Schlenk flask under an inert atmosphere, add 3-bromo-5-iodopyridin-2-amine (1.0 eq), Pd(PPh₃)₂Cl₂ (0.03 eq), and CuI (0.05 eq).
Add anhydrous THF and triethylamine.
Add the terminal alkyne (1.2 eq) dropwise to the mixture.
Stir the reaction mixture at room temperature.
Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-16 hours.[6]
Upon completion, filter the reaction mixture through a pad of celite and wash with ethyl acetate.
Concentrate the filtrate under reduced pressure.
The residue is then taken up in ethyl acetate and washed with saturated aqueous ammonium chloride solution, water, and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.
Purify the crude product by column chromatography on silica gel to yield the 5-alkynyl-3-bromopyridin-2-amine.
Caption: Simplified catalytic cycle of the Sonogashira coupling.
Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds. This reaction is highly valuable for synthesizing substituted anilines and heterocyclic amines, which are prevalent in pharmaceuticals.
For 3-bromo-5-iodopyridin-2-amine, Buchwald-Hartwig amination can be used to introduce a variety of primary or secondary amines at either the 5- or 3-position, depending on the reaction conditions. Selective amination at the 5-position can be achieved first, followed by a second amination or another cross-coupling reaction at the 3-position, leading to highly decorated and potentially bioactive pyridine scaffolds.
Materials:
3-Bromo-5-iodopyridin-2-amine (or its 5-substituted derivative)
To a dry Schlenk tube, add Pd₂(dba)₃ (0.02 eq) and XPhos (0.08 eq).
Evacuate and backfill with an inert gas.
Add anhydrous toluene, followed by the 3-bromo-5-iodopyridin-2-amine derivative (1.0 eq), the amine (1.2 eq), and sodium tert-butoxide (1.4 eq).
Seal the tube and heat the reaction mixture to 100-110 °C with vigorous stirring.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.[7]
Dilute with ethyl acetate and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.
Purify the crude product by column chromatography on silica gel.
Caption: Logical workflow for sequential cross-coupling.
Application in the Synthesis of Fused Heterocyclic Systems
Imidazo[1,2-a]pyridines
Imidazo[1,2-a]pyridines are a class of fused heterocyclic compounds with a wide range of biological activities, including anticancer, anti-inflammatory, and anxiolytic properties. 3-Bromo-5-iodopyridin-2-amine serves as an excellent starting material for the synthesis of substituted imidazo[1,2-a]pyridines.
A common approach involves an initial Sonogashira coupling at the 5-position of 3-bromo-5-iodopyridin-2-amine, followed by an intramolecular cyclization of the resulting 2-amino-5-alkynylpyridine intermediate. The bromine at the 3-position of the resulting imidazo[1,2-a]pyridine can then be further functionalized.
Pyrido[2,3-d]pyrimidines
Pyrido[2,3-d]pyrimidines are another important class of fused heterocycles known for their diverse pharmacological activities, including kinase inhibition.[8]
The synthesis of pyrido[2,3-d]pyrimidines from 3-bromo-5-iodopyridin-2-amine can be achieved through a multi-step sequence. For instance, the amino group can be acylated, followed by cyclization to form the pyrimidine ring. The halogen atoms provide handles for introducing substituents that can modulate the biological activity of the final compound. Many pyrido[2,3-d]pyrimidine derivatives are known to be potent inhibitors of various kinases, playing a role in cancer cell signaling pathways.[9]
Caption: Kinase inhibitor signaling pathway.
Conclusion
3-Bromo-5-iodopyridin-2-amine is a cornerstone building block for the synthesis of complex, highly functionalized heterocyclic compounds. Its differential reactivity allows for selective and sequential cross-coupling reactions, providing a robust platform for the generation of diverse molecular scaffolds. The protocols and application notes provided herein offer a guide for researchers to harness the synthetic potential of this versatile reagent in the pursuit of novel therapeutics and advanced materials.
Material Safety Data Sheet (MSDS) for 3-Bromo-5-iodopyridin-2-amine
For Researchers, Scientists, and Drug Development Professionals Introduction 3-Bromo-5-iodopyridin-2-amine is a versatile halogenated pyridine derivative that serves as a crucial building block in medicinal chemistry and...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
3-Bromo-5-iodopyridin-2-amine is a versatile halogenated pyridine derivative that serves as a crucial building block in medicinal chemistry and drug discovery.[1] Its unique substitution pattern, featuring bromine and iodine atoms at positions 3 and 5 respectively, alongside an amino group at position 2, offers multiple reactive sites for a variety of cross-coupling reactions. This trifunctional scaffold allows for the strategic and regioselective introduction of diverse chemical moieties, making it an invaluable intermediate in the synthesis of complex heterocyclic compounds, particularly kinase inhibitors for targeted cancer therapy.[2][3]
Material Safety Data Sheet (MSDS) Summary
A comprehensive understanding of the safety and handling requirements for 3-Bromo-5-iodopyridin-2-amine is paramount for its safe utilization in a laboratory setting. The following tables summarize its key physical, chemical, and safety data.
Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.
Use in a well-ventilated area, preferably in a fume hood.
Avoid inhalation of dust and contact with skin and eyes.
Store in a tightly sealed container in a cool, dry, and well-ventilated place away from incompatible materials.
Applications in Drug Discovery
The unique structural features of 3-Bromo-5-iodopyridin-2-amine make it a privileged scaffold for the synthesis of kinase inhibitors. The bromine and iodine atoms can be selectively functionalized through various palladium-catalyzed cross-coupling reactions, allowing for the construction of a diverse library of compounds for structure-activity relationship (SAR) studies.
Key Synthetic Reactions and Protocols
The following sections provide detailed protocols for the most common and synthetically useful reactions involving 3-Bromo-5-iodopyridin-2-amine.
The Suzuki-Miyaura reaction is a powerful method for forming carbon-carbon bonds. In the context of 3-Bromo-5-iodopyridin-2-amine, it is typically used to introduce aryl or heteroaryl substituents at the 5-position (iodine) or 3-position (bromine), with the iodine being more reactive.
Protocol: Suzuki-Miyaura Coupling of 3-Bromo-5-iodopyridin-2-amine with an Arylboronic Acid [5]
To a dry round-bottom flask, add 3-Bromo-5-iodopyridin-2-amine, the arylboronic acid, and potassium phosphate.
Add the palladium catalyst, Pd(PPh₃)₄.
Evacuate and backfill the flask with an inert gas three times.
Add degassed 1,4-dioxane and water (typically a 4:1 to 10:1 ratio).
Stir the reaction mixture at 80-100 °C under the inert atmosphere.
Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.
Upon completion, cool the reaction mixture to room temperature.
Dilute the mixture with ethyl acetate and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Experimental Workflow for Suzuki-Miyaura Coupling
Suzuki-Miyaura Coupling Workflow
The Buchwald-Hartwig amination is a versatile method for forming carbon-nitrogen bonds, allowing for the introduction of a wide range of primary and secondary amines.
Protocol: Buchwald-Hartwig Amination of 3-Bromo-5-iodopyridin-2-amine with a Secondary Amine [6]
2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos) or other suitable ligand (0.08 equiv)
Sodium tert-butoxide (NaOtBu) (1.4 equiv)
Toluene or 1,4-Dioxane (anhydrous)
Schlenk tube or sealed vial
Magnetic stirrer
Heating block or oil bath
Inert atmosphere (Nitrogen or Argon)
Procedure:
In a glovebox or under an inert atmosphere, add 3-Bromo-5-iodopyridin-2-amine, the secondary amine, sodium tert-butoxide, Pd₂(dba)₃, and the phosphine ligand to a Schlenk tube.
Add anhydrous toluene or dioxane.
Seal the tube and heat the reaction mixture with stirring at 80-110 °C.
Monitor the reaction progress by TLC or LC-MS.
After completion, cool the reaction to room temperature.
Quench the reaction with saturated aqueous ammonium chloride.
Extract the product with an organic solvent (e.g., ethyl acetate).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.
Purify the product by column chromatography.
Catalytic Cycle of Buchwald-Hartwig Amination
Buchwald-Hartwig Catalytic Cycle
The Sonogashira coupling is used to form carbon-carbon bonds between a vinyl or aryl halide and a terminal alkyne, providing access to substituted alkynylpyridines.
Protocol: Sonogashira Coupling of 3-Bromo-5-iodopyridin-2-amine with a Terminal Alkyne [7]
Materials:
3-Bromo-5-iodopyridin-2-amine (1.0 equiv)
Terminal alkyne (1.2 equiv)
Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] or Palladium(II) trifluoroacetate [Pd(CF₃COO)₂] (0.025 equiv)
Triphenylphosphine (PPh₃) (0.05 equiv)
Copper(I) iodide (CuI) (0.05 equiv)
Triethylamine (Et₃N) or another suitable base
DMF or other suitable solvent
Schlenk flask
Magnetic stirrer
Heating mantle or oil bath
Inert atmosphere (Nitrogen or Argon)
Procedure:
To a Schlenk flask under an inert atmosphere, add 3-Bromo-5-iodopyridin-2-amine, the palladium catalyst, the phosphine ligand, and CuI.
Add the solvent and the base.
Stir the mixture for a few minutes, then add the terminal alkyne.
Heat the reaction mixture to 80-100 °C.
Monitor the reaction by TLC or LC-MS.
Once the starting material is consumed, cool the reaction to room temperature.
Filter the reaction mixture through a pad of celite to remove the catalyst.
Remove the solvent under reduced pressure.
Purify the residue by column chromatography.
Application in Kinase Inhibitor Synthesis
Derivatives of 3-Bromo-5-iodopyridin-2-amine have shown significant promise as scaffolds for the development of inhibitors for various protein kinases implicated in cancer.
Table of Bioactive Molecules Derived from Related Scaffolds and their Kinase Inhibitory Activity:
The following diagrams illustrate key signaling pathways that are often targeted by inhibitors derived from 2-aminopyridine scaffolds.
EGFR Signaling Pathway
The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that, upon activation by its ligands, initiates downstream signaling cascades such as the RAS/RAF/MEK/ERK and PI3K/AKT pathways, which are crucial for cell proliferation, survival, and migration.[14][15] Dysregulation of this pathway is a hallmark of many cancers.[5]
EGFR Signaling Pathway Inhibition
PLK4 and Centriole Duplication
Polo-like kinase 4 (PLK4) is a master regulator of centriole duplication.[16][17] It initiates the formation of new centrioles by phosphorylating key substrates like STIL, which then recruits SAS-6 to form the cartwheel structure of the nascent centriole.[18][19] Overexpression of PLK4 can lead to centrosome amplification, a common feature of cancer cells, making it an attractive therapeutic target.[16]
PLK4 in Centriole Duplication
Src Kinase Signaling Pathway
Src is a non-receptor tyrosine kinase that plays a pivotal role in regulating cell adhesion, migration, proliferation, and survival.[20] It is often hyperactivated in various cancers, contributing to tumor progression and metastasis.[20]
Src Kinase Signaling Pathway
CDK9 and Transcriptional Regulation
Cyclin-dependent kinase 9 (CDK9) is a key regulator of transcription elongation.[21] It phosphorylates the C-terminal domain of RNA Polymerase II, releasing it from promoter-proximal pausing and allowing for productive transcription of many genes, including those encoding anti-apoptotic proteins that are crucial for cancer cell survival.[22]
CDK9 in Transcriptional Regulation
Conclusion
3-Bromo-5-iodopyridin-2-amine is a highly valuable and versatile building block for the synthesis of complex, biologically active molecules. Its utility in palladium-catalyzed cross-coupling reactions provides a straightforward entry to a wide range of substituted pyridines, which are key pharmacophores in many kinase inhibitors. The detailed protocols and an understanding of the targeted signaling pathways provided in these application notes are intended to facilitate its use in drug discovery and medicinal chemistry research. As with all chemical reagents, adherence to strict safety protocols is essential for its handling and use.
Technical Support Center: Synthesis of 3-Bromo-5-iodopyridin-2-amine
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 3-Bromo-5-iodopyr...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 3-Bromo-5-iodopyridin-2-amine for improved yields and purity.
Frequently Asked Questions (FAQs)
Q1: What are the common synthetic routes for 3-Bromo-5-iodopyridin-2-amine?
A1: The most prevalent synthetic strategies commence with either 2-aminopyridine or a pre-halogenated pyridine derivative. A typical route involves the bromination of 5-iodopyridin-2-amine or the iodination of 3-bromo-pyridin-2-amine. One common method is the bromination of 5-iodopyridin-2-amine using N-bromosuccinimide (NBS) in a suitable solvent like acetonitrile.[1] Another approach involves the iodination of 2-amino-5-bromopyridine.[2][3]
Q2: What is a typical reported yield for the synthesis of 3-Bromo-5-iodopyridin-2-amine?
A2: The reported yields for the synthesis of 3-Bromo-5-iodopyridin-2-amine can vary significantly based on the chosen synthetic route and reaction conditions. For instance, the bromination of 5-iodopyridin-2-amine with NBS has been reported to yield the product in the range of 38-47%.[1] Optimized procedures for related compounds, such as the iodination of 2-amino-5-bromopyridine, have reported yields as high as 73.7%.[2][3] A patent for a similar synthesis describes achieving a yield of 90-95% with high purity by controlling the addition of reagents and recycling the filtrate.[4]
Q3: What are the main side products that can form during the synthesis?
A3: A common side product, particularly during bromination steps, is the formation of di-brominated species, such as 2-amino-3,5-dibromopyridine.[2][5][6] Over-bromination can occur if the stoichiometry of the brominating agent is not carefully controlled. The formation of these impurities can complicate the purification process and lower the overall yield of the desired product.
Q4: How can I purify the final product, 3-Bromo-5-iodopyridin-2-amine?
A4: Purification is typically achieved through column chromatography or recrystallization.[1][2] For column chromatography, a common stationary phase is silica gel with an eluent system such as ethyl acetate/petroleum ether.[1] Recrystallization from a suitable solvent, like ethanol, is another effective method for obtaining a high-purity product.[2] The choice of purification method will depend on the scale of the reaction and the nature of the impurities present.
Troubleshooting Guide
This guide addresses common issues encountered during the synthesis of 3-Bromo-5-iodopyridin-2-amine and provides potential solutions.
Issue
Potential Cause
Recommended Solution
Low Yield
Incomplete reaction.
- Monitor the reaction progress using TLC or LC-MS to ensure completion. - Increase the reaction time or temperature, but be cautious of potential side reactions.
Formation of side products.
- Carefully control the stoichiometry of the reagents, especially the halogenating agents (e.g., NBS). Add the reagent portion-wise or as a solution to maintain better control. - Optimize the reaction temperature; lower temperatures may increase selectivity.
Loss of product during workup or purification.
- Ensure the pH is adjusted correctly during aqueous workup to prevent the loss of the amine product in the aqueous layer. - Optimize the column chromatography conditions (e.g., solvent system, silica gel loading) to achieve better separation. - For recrystallization, choose a solvent system that provides good solubility at high temperatures and poor solubility at low temperatures for the product, while impurities remain soluble.
Presence of Di-brominated Impurity
Over-bromination due to excess brominating agent or reaction conditions.
- Use a 1:1 molar ratio of the substrate to the brominating agent (e.g., NBS).[2] - Add the brominating agent slowly and in portions to the reaction mixture. - Maintain a controlled, lower temperature during the addition of the brominating agent.
Difficult Purification
Similar polarity of the product and impurities.
- If column chromatography is challenging, consider derivatizing the amine to alter its polarity for easier separation, followed by deprotection. - Explore alternative recrystallization solvents or solvent mixtures.
Reaction Stalls
Deactivation of reagents or catalyst.
- Ensure that all reagents and solvents are of high purity and are anhydrous if the reaction is moisture-sensitive. - If using a catalyst, ensure it has not been poisoned and is used in the correct loading.
Experimental Protocols
Protocol 1: Synthesis of 3-Bromo-5-iodopyridin-2-amine via Bromination of 5-Iodopyridin-2-amine
This protocol is adapted from a literature procedure.[1]
Materials:
5-Iodopyridin-2-amine
N-bromosuccinimide (NBS)
Acetonitrile
Ethyl acetate
Petroleum ether
Silica gel (200-300 mesh)
Procedure:
Dissolve 5-iodopyridin-2-amine (1.0 eq) in acetonitrile in a round-bottom flask equipped with a magnetic stirrer.
Slowly add N-bromosuccinimide (1.0 eq) to the solution at room temperature.
Stir the reaction mixture at room temperature for 72 hours.
Monitor the reaction progress by TLC or LC-MS.
Once the reaction is complete, concentrate the mixture under reduced pressure to remove the solvent.
Purify the residue by column chromatography on silica gel using an ethyl acetate/petroleum ether (e.g., 3:1 v/v) eluent system to afford 3-Bromo-5-iodopyridin-2-amine as a solid.
Technical Support Center: Suzuki Coupling of 2-Aminopyridines
This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting advice and frequently asked questions (FAQs) to address common side reactions encountered during the Suzuki co...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting advice and frequently asked questions (FAQs) to address common side reactions encountered during the Suzuki coupling of 2-aminopyridines.
Frequently Asked Questions (FAQs)
Q1: What are the most common side reactions observed when performing Suzuki coupling with 2-aminopyridines?
The primary side reactions that complicate the Suzuki coupling of 2-aminopyridines are:
Homocoupling: The self-coupling of the boronic acid reagent to form a symmetrical biaryl byproduct.[1] This consumes the boronic acid, reduces the yield of the desired product, and complicates purification.
Protodeborylation: The cleavage of the carbon-boron bond of the boronic acid, which is replaced by a carbon-hydrogen bond, leading to the formation of an arene byproduct.[2][3] 2-Pyridylboronic acids are particularly susceptible to this decomposition pathway.[4][5]
Dehalogenation: The removal of the halogen atom from the 2-aminopyridine starting material, replacing it with a hydrogen atom.[6]
Catalyst Inhibition/Deactivation: The lone pair of electrons on both the pyridine nitrogen and the amino group can coordinate with the palladium catalyst, leading to inhibition or deactivation of the catalyst.[2]
Q2: Why is homocoupling a significant issue with 2-aminopyridines?
The amino group on the pyridine ring makes the system electron-rich, which can influence the rates of the steps in the catalytic cycle and potentially make side reactions like homocoupling more competitive.[1] The primary causes of homocoupling are the presence of oxygen and the use of Palladium(II) precatalysts.[1] Trace amounts of oxygen can oxidize the active Pd(0) catalyst to Pd(II) species, which can promote the homocoupling of two boronic acid molecules.[1]
Q3: What factors promote protodeborylation in the Suzuki coupling of 2-aminopyridines?
Several factors can increase the rate of protodeborylation:
pH of the reaction medium: 2-Pyridylboronic acids are known to undergo rapid protodeborylation under neutral pH conditions due to the formation of a reactive zwitterionic species.[3][4]
Reaction Temperature: Higher temperatures can accelerate the rate of protodeborylation.[4]
Choice of Base: While a base is necessary for the catalytic cycle, strongly basic conditions can promote protodeborylation.[4]
Aqueous Conditions: The presence of water can facilitate the hydrolysis of the boronic acid.[2]
Troubleshooting Guide
This section provides specific troubleshooting advice for the common side reactions encountered in the Suzuki coupling of 2-aminopyridines.
Issue 1: High Levels of Homocoupling Product Observed
Possible Causes & Solutions
Cause
Recommended Action
Oxygen in the reaction mixture
Rigorously degas all solvents and the reaction vessel. Common methods include sparging with an inert gas (Argon or Nitrogen) for 15-30 minutes or using the freeze-pump-thaw technique (at least 3 cycles).[1][7]
Use of Pd(II) precatalysts (e.g., Pd(OAc)₂, PdCl₂(dppf))
Consider using a Pd(0) source (e.g., Pd(PPh₃)₄, Pd₂(dba)₃) to bypass the in-situ reduction step that can be promoted by homocoupling.[1] Modern pre-catalysts, such as Buchwald G3 pre-catalysts, can also provide a more active and stable catalytic species.[2]
Suboptimal Reaction Temperature
Lowering the reaction temperature may reduce the rate of homocoupling relative to the desired cross-coupling.[4]
Incorrect Stoichiometry
Using a slight excess of the boronic acid derivative can sometimes help to minimize aryl halide homocoupling.[4]
Issue 2: Significant Protodeborylation of the Boronic Acid
Possible Causes & Solutions
Cause
Recommended Action
Instability of the boronic acid
Use more stable boronic acid derivatives such as pinacol esters, MIDA (N-methyliminodiacetic acid) boronates, or organotrifluoroborates.[2][3][4][8] These reagents often exhibit slower, controlled release of the boronic acid.[9][10]
Presence of water
Conduct the reaction under anhydrous conditions. Ensure solvents are thoroughly dried before use.[2]
Inappropriate base
Screen different bases. Weaker bases like K₂CO₃, Cs₂CO₃, or KF are often effective and can reduce the rate of protodeborylation.[2][11][12]
Suboptimal pH
Both acidic and basic conditions can slow down protodeborylation by shifting the equilibrium away from the reactive zwitterionic form of 2-pyridylboronic acid.[4] Careful selection of the base and buffering agents can help control the pH.
Slow cross-coupling kinetics
Employ a highly active catalyst system that promotes rapid cross-coupling, which can outcompete the protodeborylation side reaction.[4] Bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, RuPhos) are often effective for heteroaryl couplings.[2]
Issue 3: Dehalogenation of the 2-Aminopyridine Starting Material
Possible Causes & Solutions
Cause
Recommended Action
Presence of hydride sources
Ensure that the solvents (e.g., some alcohols) or reagents are not sources of hydrides.[2][6]
Extended reaction time
Optimize the reaction time. Shorter reaction times, if sufficient for product formation, can minimize this side reaction.[2] Monitor the reaction progress by TLC or LC-MS.
Amine base or alcoholic solvent
After oxidative addition, the palladium complex might be reduced by an amine base or an alcoholic solvent, leading to the formation of a hydride ligand which can then cause dehalogenation.[6] Consider using a non-amine base or an aprotic solvent.
Experimental Protocols
General Protocol for Minimizing Side Reactions in Suzuki Coupling of 2-Aminopyridines
Reagent Preparation:
To a dry Schlenk flask, add the 2-aminopyridine halide (1.0 equiv), the boronic acid derivative (e.g., pinacol ester, 1.2-1.5 equiv), and the base (e.g., K₂CO₃, 2.0-3.0 equiv).
Inert Atmosphere:
Seal the flask with a septum and cycle between vacuum and an inert gas (Argon or Nitrogen) at least three times.
Solvent Addition:
Add a degassed solvent (e.g., dioxane, THF, or toluene, often with a small amount of degassed water) via syringe.[7] The solvent should be sparged with an inert gas for at least 30 minutes prior to use.
Catalyst Addition:
Under a positive flow of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) and, if necessary, an additional ligand (e.g., SPhos, 2-10 mol%).
Reaction:
Heat the reaction mixture to the desired temperature (e.g., 80–110 °C) with vigorous stirring.
Monitor the reaction progress by TLC or LC-MS.
Work-up:
Once the reaction is complete, cool the mixture to room temperature.
Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
Purification of crude 3-Bromo-5-iodopyridin-2-amine by column chromatography
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of crude 3-Bromo-5-iodopyridin-2-amine by column chromatography. It is intended for researchers, sc...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of crude 3-Bromo-5-iodopyridin-2-amine by column chromatography. It is intended for researchers, scientists, and professionals in drug development.
Frequently Asked Questions (FAQs)
Q1: What is the expected appearance of pure 3-Bromo-5-iodopyridin-2-amine?
A1: Pure 3-Bromo-5-iodopyridin-2-amine is typically a yellow solid.[1]
Q2: What are the recommended storage conditions for the purified compound?
A2: 3-Bromo-5-iodopyridin-2-amine is sensitive to light. It should be stored in a cool, dry, and dark place, preferably under an inert atmosphere for long-term stability.[2]
Q3: What are the common impurities encountered during the synthesis of 3-Bromo-5-iodopyridin-2-amine?
A3: The most common impurities include unreacted starting material (5-iodopyridin-2-amine) and over-brominated byproducts, such as 2-amino-3,5-dibromopyridine.[3][4][5] Positional isomers may also be present.[4]
Q4: What is a suitable solvent system (mobile phase) for the column chromatography of 3-Bromo-5-iodopyridin-2-amine?
A4: A common mobile phase is a mixture of ethyl acetate and petroleum ether. A starting ratio of 1:10 (ethyl acetate:petroleum ether) with a gradual increase in the polarity is a good starting point.[3] A ratio of 3:1 has also been reported to be effective.[1] The optimal solvent system should be determined by thin-layer chromatography (TLC) analysis.
Q5: What type of stationary phase should be used for the column?
A5: Silica gel (200-300 mesh) is a commonly used stationary phase for this purification.[1]
Troubleshooting Guide
This guide addresses specific issues that may be encountered during the column chromatography of 3-Bromo-5-iodopyridin-2-amine.
Problem
Potential Cause
Recommended Solution
Poor Separation of Product and Impurities (Co-elution)
The polarity of the solvent system is not optimal.
Optimize the mobile phase based on TLC analysis. Try a less polar solvent system (e.g., dichloromethane/hexanes) or a shallower gradient. Using a longer column can also enhance separation.[4]
Product is a Smear or Streak on the Column/TLC Plate
The compound may be interacting too strongly with the acidic silica gel. The sample may be overloaded.
Deactivate the silica gel by pre-treating it with a solvent system containing a small amount of triethylamine (0.1-1%). Alternatively, use neutral alumina as the stationary phase.[4] Ensure the sample is not too concentrated when loading.[6]
The Purified Product is Colored (e.g., brownish)
Residual iodine may be present. The compound may have degraded.
During the reaction work-up, wash the organic layer with an aqueous solution of sodium thiosulfate to remove any unreacted iodine.[4] Minimize the compound's exposure to light and time on the column.[2][4]
Low Recovery of the Product from the Column
The compound may have poor solubility in the eluent, leading to precipitation on the column. The compound may be sensitive to the acidic nature of the silica gel.
If solubility is an issue, consider "dry loading" the sample.[7] To do this, dissolve the crude product in a suitable solvent, adsorb it onto a small amount of silica gel, evaporate the solvent, and then load the dry powder onto the column. As mentioned previously, deactivating the silica gel or using alumina can prevent degradation.[4]
No Separation is Observed on the TLC Plate
The solvent system is either too polar or not polar enough.
Test a range of solvent systems with varying polarities. Start with a non-polar solvent like hexane or petroleum ether and gradually add a more polar solvent like ethyl acetate or dichloromethane.
Experimental Protocol: Column Chromatography of 3-Bromo-5-iodopyridin-2-amine
This protocol outlines a general procedure for the purification of crude 3-Bromo-5-iodopyridin-2-amine.
1. Materials:
Crude 3-Bromo-5-iodopyridin-2-amine
Silica gel (200-300 mesh)
Petroleum ether (or hexanes)
Ethyl acetate
Chromatography column
TLC plates, chamber, and UV lamp
Collection tubes
Rotary evaporator
2. Procedure:
TLC Analysis:
Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).
Spot the solution on a TLC plate.
Develop the TLC plate using different ratios of ethyl acetate and petroleum ether to find a solvent system that gives a good separation between the desired product and impurities (aim for an Rf value of 0.2-0.4 for the product).
Column Packing:
Prepare a slurry of silica gel in the initial, least polar mobile phase.
Pour the slurry into the column and allow it to pack uniformly without air bubbles.
Add a thin layer of sand on top of the silica gel.
Sample Loading:
Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent.
Carefully load the solution onto the top of the column.
Alternatively, use the dry loading method described in the troubleshooting guide if the compound has poor solubility.[7]
Elution and Fraction Collection:
Begin eluting the column with the mobile phase, starting with the determined non-polar solvent mixture.
Gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate.
Collect the eluent in fractions.
Monitoring the Separation:
Monitor the separation by spotting the collected fractions on TLC plates and visualizing them under a UV lamp.
Combine the fractions that contain the pure product.
Solvent Removal:
Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 3-Bromo-5-iodopyridin-2-amine.
Technical Support Center: Troubleshooting Failed Buchwald-Hartwig Amination with Halo-pyridines
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering difficulties with the Buchwald-Hartwig amination of halo-pyridines. The content is tailor...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering difficulties with the Buchwald-Hartwig amination of halo-pyridines. The content is tailored for researchers, scientists, and drug development professionals, offering practical solutions to common experimental challenges.
Frequently Asked Questions (FAQs)
Q1: Why is my Buchwald-Hartwig reaction with a chloro-pyridine showing little to no conversion?
Low or no conversion with chloro-pyridines is a common issue, primarily because the carbon-chlorine (C-Cl) bond is significantly less reactive than C-Br or C-I bonds. The oxidative addition of the C-Cl bond to the palladium(0) catalyst is often the rate-limiting step in the catalytic cycle. To overcome this, it is crucial to employ a highly active catalyst system and optimized reaction conditions. This typically involves the use of bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) that can facilitate the challenging oxidative addition step. Additionally, higher reaction temperatures and a strong, non-nucleophilic base are often required.
Q2: I'm observing significant hydrodehalogenation of my halo-pyridine. What causes this and how can I minimize it?
Hydrodehalogenation, the replacement of the halogen with a hydrogen atom, is a frequent side reaction. It can arise from several pathways, including the β-hydride elimination from the amine coupling partner or the reaction of the palladium intermediate with trace amounts of water. To suppress this side reaction, ensure that the reaction is conducted under strictly anhydrous and inert conditions. Using a slight excess of the amine can also favor the desired amination pathway. The choice of ligand is also critical; bulky ligands that accelerate reductive elimination can often outcompete the pathways leading to hydrodehalogenation.
Q3: How can I achieve regioselective amination on a dihalo-pyridine, such as 2,4-dichloropyridine?
Achieving regioselectivity in the amination of dihalo-pyridines is a significant challenge. The inherent electronic properties of the pyridine ring make the C2 and C6 positions more electron-deficient and generally more reactive towards oxidative addition. However, the choice of ligand can often override this intrinsic reactivity. For instance, in the case of 2,4-dichloropyridine, using a ligand like Xantphos has been shown to favor amination at the C2 position. Conversely, for other dihalo-heterocycles, different ligands can direct the reaction to the other position. Therefore, a careful screening of ligands is often necessary to achieve the desired regioselectivity. Protecting one of the potential amine reaction sites, for example by using an N-acetyl masked amine, can also be an effective strategy to control the reaction outcome.[1]
Q4: My palladium catalyst appears to be deactivating. What are the common causes of catalyst poisoning with pyridine substrates?
Pyridine substrates are known to be challenging in Buchwald-Hartwig aminations due to the potential for the pyridine nitrogen to coordinate to the palladium center, leading to catalyst inhibition or deactivation. This is particularly problematic with 2-halo-pyridines. The use of bidentate ligands, such as Josiphos-type ligands, can often mitigate this issue by forming more stable catalyst complexes that are less prone to displacement by the pyridine substrate. N-heterocyclic carbene (NHC) ligands are also effective as their strong σ-donating properties can lead to robust palladium complexes that are resistant to deactivation.
Troubleshooting Guides
Low or No Conversion
Potential Cause
Recommended Solution
Rationale
Low Catalyst Activity
Switch to a more active palladium precatalyst (e.g., G3 or G4 palladacycle). Increase catalyst loading (e.g., from 1-2 mol% to 3-5 mol%).
Precatalysts generate the active Pd(0) species more cleanly and efficiently. Higher catalyst loading can compensate for slow turnover with challenging substrates.
Ineffective Ligand
Use bulky, electron-rich phosphine ligands (e.g., XPhos, RuPhos, BrettPhos), Josiphos-type ligands, or N-heterocyclic carbenes (NHCs).
These ligands promote the difficult oxidative addition of the C-Cl or C-Br bond and accelerate the reductive elimination step.
Inappropriate Base
Use a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu). For base-sensitive substrates, consider weaker inorganic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄), potentially with a more active catalyst system.
A strong base is required to deprotonate the amine and facilitate the catalytic cycle. The choice of base can significantly impact the reaction outcome.
Suboptimal Temperature
Increase the reaction temperature, typically in the range of 80-120 °C.
Higher temperatures provide the necessary energy to overcome the activation barrier for the oxidative addition of less reactive halo-pyridines.
Poor Solvent Choice
Use anhydrous, degassed solvents such as toluene, 1,4-dioxane, or THF. For poorly soluble inorganic bases, consider more polar solvents or solvent mixtures.
The choice of solvent can affect the solubility of reactants and the stability of the catalyst, thereby influencing the reaction rate and yield.
Bidentate ligands form more stable chelate complexes with palladium, reducing the likelihood of displacement by the pyridine substrate. NHCs form strong Pd-C bonds, leading to more stable catalysts.
Oxidative Degradation
Ensure the reaction is performed under a strictly inert atmosphere (e.g., argon or nitrogen) using well-degassed solvents.
Oxygen can oxidize the active Pd(0) catalyst to inactive Pd(II) species, halting the catalytic cycle.
Impure Reagents
Use high-purity reagents and solvents.
Impurities in the starting materials or solvents can act as catalyst poisons.
Experimental Protocols
General Protocol for the Buchwald-Hartwig Amination of 2-Chloropyridine with Aniline
This protocol is a general starting point and may require optimization for specific substrates.
An inert atmosphere glovebox or Schlenk line equipment
Procedure:
In a glovebox, to an oven-dried reaction vial equipped with a magnetic stir bar, add Pd(OAc)₂ (0.02 mmol, 2 mol%), XPhos (0.04 mmol, 4 mol%), and NaOtBu (1.4 mmol).
Add 2-chloropyridine (1.0 mmol) and aniline (1.2 mmol) to the vial.
Add anhydrous, degassed toluene (2 mL).
Seal the vial and remove it from the glovebox.
Place the vial in a preheated oil bath at 100 °C and stir for 12-24 hours.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature and quench with water.
Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
Visualizations
Caption: Catalytic cycle of the Buchwald-Hartwig amination.
Caption: Troubleshooting workflow for failed reactions.
Technical Support Center: Cross-Coupling Reactions with 3-Bromo-5-iodopyridin-2-amine
This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing palladium-catalyzed cross-coupling reactions involving the versatile, yet challenging, buildin...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing palladium-catalyzed cross-coupling reactions involving the versatile, yet challenging, building block: 3-bromo-5-iodopyridin-2-amine.
Frequently Asked Questions (FAQs)
Q1: Which halogen on 3-bromo-5-iodopyridin-2-amine is more reactive in a cross-coupling reaction?
A1: The carbon-iodine (C-I) bond is significantly more reactive than the carbon-bromine (C-Br) bond in palladium-catalyzed cross-coupling reactions.[1][2] This is due to the lower bond dissociation energy of the C-I bond, which facilitates the initial oxidative addition step, often the rate-determining step in the catalytic cycle.[1][3] This inherent reactivity difference allows for selective functionalization at the 5-position (C-I) under carefully controlled, milder conditions.[2][4]
Q2: What are the main challenges when using 3-bromo-5-iodopyridin-2-amine as a substrate?
A2: The primary challenges are twofold:
Regioselectivity: Achieving selective coupling at either the C-5 (iodo) or C-3 (bromo) position requires careful optimization of reaction conditions.[5][6] While C-I coupling is kinetically favored, forcing conditions can lead to double coupling or reaction at the C-Br site.[1]
Catalyst Inhibition: The 2-amino group and the pyridine nitrogen's lone pair of electrons can coordinate to the palladium center.[7][8][9] This can form inactive catalyst species, hindering its catalytic activity and leading to low conversion or stalled reactions.[7][8][9]
Q3: What is a typical starting catalyst loading for a cross-coupling reaction with this substrate?
A3: For challenging substrates like 3-bromo-5-iodopyridin-2-amine, a typical starting catalyst loading for palladium-catalyzed cross-coupling reactions ranges from 1 to 5 mol%.[10] It is often advisable to begin at the higher end of this range (e.g., 2-5 mol%) to ensure the reaction initiates successfully.[10] Subsequent optimization experiments can then be performed to reduce the catalyst loading for improved cost-effectiveness and to minimize palladium residues in the final product.[10]
Q4: How do I choose the appropriate catalyst, ligand, and base?
A4: The optimal choice depends on the specific type of cross-coupling reaction (e.g., Suzuki, Buchwald-Hartwig, Sonogashira).
Catalyst/Ligand: For challenging substrates with coordinating groups like the 2-amino-pyridine moiety, bulky, electron-rich phosphine ligands are often effective.[7][8][10] Ligands such as XPhos, RuPhos, and SPhos can promote the oxidative addition step and stabilize the active catalytic species.[7][10] Using pre-formed palladium catalysts (precatalysts) can also lead to more reproducible and active catalytic systems.[7][9]
Base: The base is crucial for activating the coupling partner and neutralizing the acid generated in the catalytic cycle.[10] For Suzuki couplings, inorganic bases like K₃PO₄ or Cs₂CO₃ are often preferred over stronger bases to suppress side reactions like hydrodehalogenation.[7] For Buchwald-Hartwig aminations, stronger non-nucleophilic bases like NaOtBu or LiHMDS may be required.[9][11]
Troubleshooting Guide
Issue 1: Low or No Conversion of Starting Material
If you observe poor consumption of your 3-bromo-5-iodopyridin-2-amine, consider the following troubleshooting steps.
Caption: Troubleshooting workflow for low or no reaction conversion.
Issue 2: Significant Side Product Formation (e.g., Hydrodehalogenation)
The formation of a debrominated or deiodinated starting material (hydrodehalogenation) is a common side reaction.[7] This occurs when the palladium-aryl intermediate reacts with a hydride source instead of the desired coupling partner.[7]
Potential Cause: Impurities in reagents (e.g., boronic acid, solvent) acting as hydride sources.[7]
Troubleshooting Strategy:
Choice of Base: Use weaker inorganic bases like K₃PO₄ or Cs₂CO₃, especially for Suzuki couplings, as they are less likely to promote this side reaction.[7]
Reagent Purity: Ensure all reagents, particularly the coupling partner (e.g., boronic acid), are of high purity and stored correctly to prevent degradation.[7]
Solvent System: Use anhydrous, degassed solvents.[1] Sometimes, using a mixture of an organic solvent with water can suppress this side reaction in Suzuki couplings.[7]
Issue 3: Poor Regioselectivity (Coupling at both C-I and C-Br)
Achieving selective mono-coupling can be challenging. If you observe significant amounts of the di-substituted product or coupling at the less reactive C-Br position when targeting the C-I position:
Potential Cause: Reaction conditions are too harsh (high temperature, long reaction time), or catalyst loading is too high, enabling the less favorable C-Br activation.
Troubleshooting Strategy:
Reduce Temperature: Lowering the reaction temperature will favor the kinetically preferred C-I coupling.[2]
Decrease Reaction Time: Monitor the reaction closely by TLC or LC-MS and stop it once the mono-C-I-coupled product is maximized.
Optimize Catalyst Loading: While counterintuitive, excessively high catalyst loading can sometimes lead to over-reactivity. A systematic reduction in catalyst loading may improve selectivity.
Control Stoichiometry: Use only a slight excess (1.0-1.2 equivalents) of the coupling partner to disfavor the second coupling event.[2]
Data Presentation: Catalyst Loading Optimization
The following table summarizes the expected impact of varying catalyst loading on a generic Suzuki-Miyaura coupling reaction. Yields and times are illustrative and should be optimized for specific coupling partners.
Catalyst Loading (mol%)
Palladium Source
Ligand (2x mol%)
Base (equiv.)
Temperature (°C)
Typical Time (h)
Expected Outcome / Notes
5.0
Pd₂(dba)₃
XPhos
K₃PO₄ (2.0)
100
4-8
Starting point for difficult couplings. High conversion expected, but risk of side products and poor selectivity.[10]
2.0
Pd(OAc)₂
SPhos
Cs₂CO₃ (2.0)
90
8-16
Good starting point for optimization. Aims for a balance between reaction rate and selectivity.
1.0
XPhos Palladacycle
(Pre-catalyst)
K₃PO₄ (2.0)
90
12-24
Optimized condition. Lower loading reduces cost and residual metal. May require longer reaction times.
0.5
Pd₂(dba)₃
RuPhos
Cs₂CO₃ (2.0)
100
>24
Highly optimized. May result in incomplete conversion or very slow reaction rates.
Experimental Protocols
Protocol: Screening and Optimization of Catalyst Loading for Selective Suzuki-Miyaura Coupling at the C-I Position
This protocol describes a general procedure for finding the optimal catalyst loading for the regioselective Suzuki-Miyaura coupling at the 5-position of 3-bromo-5-iodopyridin-2-amine.
Caption: Workflow for optimizing catalyst loading in cross-coupling.
1. Materials:
3-bromo-5-iodopyridin-2-amine
Arylboronic acid or ester
Palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃, or a palladacycle precatalyst)
To a series of oven-dried reaction vials equipped with stir bars, add 3-bromo-5-iodopyridin-2-amine (1.0 equiv.), the arylboronic acid (1.2 equiv.), and the base (2.0 equiv.).
In a glovebox or under a positive flow of inert gas, add the palladium source and ligand to each vial at varying catalyst loadings (e.g., 5%, 2%, 1%, 0.5 mol%).
Seal each vial with a cap containing a PTFE septum.
Remove the vials from the glovebox and place them on a manifold. Evacuate and backfill with inert gas (e.g., argon or nitrogen) three times.[7]
3. Reaction Execution:
Add the degassed solvent (e.g., 1,4-Dioxane/Water 4:1) to each vial via syringe to achieve a concentration of 0.1-0.5 M with respect to the starting material.
Place the vials in a pre-heated aluminum block on a stirrer hotplate (e.g., 80-100 °C).
Stir the reaction mixtures vigorously for a set period (e.g., 12-24 hours).
4. Monitoring and Work-up:
Monitor the reaction progress by taking small aliquots at regular intervals and analyzing them by TLC or LC-MS.
Once the reaction is deemed complete or has reached a steady state, cool the vials to room temperature.
Dilute the reaction mixtures with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
Dry the organic layers over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.
5. Analysis:
Analyze the crude product from each reaction by ¹H NMR and/or LC-MS to determine the conversion of starting material, yield of the desired product, and formation of any side products.
Compare the results across the different catalyst loadings to identify the optimal condition that provides the highest yield of the desired mono-coupled product in the shortest time with the fewest impurities.
Technical Support Center: Preventing Protodeboronation in Suzuki Reactions of Pyridines
This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the prevention of protodeboron...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the prevention of protodeboronation in Suzuki-Miyaura cross-coupling reactions of pyridines.
Frequently Asked Questions (FAQs)
Q1: What is protodeboronation and why is it a significant problem in Suzuki reactions of pyridines?
A1: Protodeboronation is an undesired side reaction in which the carbon-boron bond of the pyridineboronic acid or its derivative is cleaved and replaced by a carbon-hydrogen bond. This process consumes the boronic acid reagent, leading to a reduced yield of the desired biaryl product and the formation of a simple pyridine byproduct, which can complicate purification. Pyridineboronic acids, especially 2-pyridylboronic acids, are particularly susceptible to this decomposition pathway.
Q2: What is the underlying mechanism that makes 2-pyridylboronic acids so prone to protodeboronation?
A2: Unlike many other arylboronic acids that undergo protodeboronation more rapidly at high pH, 2-pyridylboronic acid has a unique decomposition mechanism. Under neutral pH conditions, it can form a zwitterionic intermediate.[1] This zwitterion is highly reactive and can undergo rapid, unimolecular fragmentation of the C-B bond, resulting in the protodeboronated pyridine product. Counterintuitively, both acidic and basic conditions can slow down this decomposition by shifting the equilibrium away from this reactive zwitterionic species.[1]
Q3: What are the key experimental factors that influence the rate of protodeboronation?
A3: Several factors can significantly impact the extent of protodeboronation:
pH: The pH of the reaction medium is a critical factor. For 2-pyridylboronic acids, the maximum rate of decomposition is often observed at or near neutral pH due to the formation of the reactive zwitterionic species.
Choice of Base: The type and concentration of the base are crucial. While a base is necessary to activate the boronic acid for transmetalation, strongly basic conditions can also promote protodeboronation.
Temperature: Higher reaction temperatures generally accelerate the rate of both the desired Suzuki coupling and the undesired protodeboronation.
Solvent: The choice of solvent can affect the solubility of reagents and the stability of intermediates, thereby influencing the reaction outcome. The presence of water can also serve as a proton source for the protodeboronation reaction.
Catalyst System: The efficiency of the palladium catalyst and its associated ligands is paramount. A highly active catalyst that promotes rapid cross-coupling can outcompete the slower protodeboronation side reaction.
Troubleshooting Guide
This guide addresses common issues encountered during Suzuki reactions of pyridines and provides actionable solutions.
Problem 1: Low yield of the desired product with significant formation of the corresponding (deboronated) pyridine.
Potential Cause: Rapid protodeboronation of the pyridineboronic acid.
Solutions:
Switch to a more stable boronic acid derivative: This is often the most effective strategy.
MIDA (N-methyliminodiacetic acid) boronates: These are highly stable, crystalline solids that act as a "slow-release" source of the boronic acid under the reaction conditions, keeping the concentration of the unstable free boronic acid low.
Pinacol esters: While generally less stable than MIDA boronates, pinacol esters are more robust than the corresponding free boronic acids.
Organotrifluoroborates (R-BF3K): These salts offer increased stability and can be effective at suppressing protodeboronation.
Optimize the base:
Use weaker inorganic bases such as potassium phosphate (K₃PO₄), potassium carbonate (K₂CO₃), or cesium carbonate (Cs₂CO₃).
Consider using fluoride bases like cesium fluoride (CsF), which can be effective in some systems.
Lower the reaction temperature: If the catalyst system is sufficiently active, reducing the temperature (e.g., to 60-80 °C) can slow down the rate of protodeboronation more than the desired coupling.
Employ a highly active catalyst system: Use a modern, air-stable palladium precatalyst with a bulky, electron-rich phosphine ligand (e.g., SPhos, XPhos, RuPhos) to accelerate the cross-coupling reaction, allowing it to outcompete protodeboronation.
Problem 2: The reaction is sluggish and incomplete, even when using a stable boronic ester.
Potential Cause: Poor catalyst activity or deactivation.
Solutions:
Ensure an inert atmosphere: Thoroughly degas the solvent and reagents and maintain the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent catalyst oxidation.
Check the quality of the catalyst and ligand: Use fresh, high-purity catalyst and ligands. Some phosphine ligands can be air-sensitive.
Increase catalyst loading: A modest increase in the catalyst loading may improve the conversion rate.
Screen different catalyst systems: Not all catalyst systems are optimal for all substrates. Experiment with different palladium precatalysts and ligands.
Problem 3: Formation of significant side products other than the protodeboronated pyridine (e.g., homocoupling).
Potential Cause: Undesired side reactions of the boronic acid or aryl halide.
Solutions:
Ensure an inert atmosphere: Oxygen can promote the homocoupling of boronic acids.
Adjust the stoichiometry: Using a slight excess of the boronic acid derivative can sometimes minimize the homocoupling of the aryl halide.
Optimize the reaction temperature: Lowering the temperature may reduce the rate of homocoupling.
Data Presentation
The following tables summarize quantitative data on the effectiveness of different strategies to minimize protodeboronation in the Suzuki coupling of pyridines.
Table 1: Comparison of Boronic Acid Derivatives in the Suzuki Coupling of 4-n-butylbromobenzene and 2-pyridyl boron derivatives.
Entry
2-Pyridyl Boron Reagent
Base
Catalyst System
Yield (%)
1
2-Pyridylboronic acid
K₃PO₄
Pd₂(dba)₃ / Ligand 1
<5
2
2-Pyridylboronic acid pinacol ester
K₃PO₄
Pd₂(dba)₃ / Ligand 1
10
3
N-phenyl diethanolamine 2-pyridylboronate ester
K₃PO₄
Pd₂(dba)₃ / Ligand 1
12
4
Potassium 2-pyridyltrifluoroborate
K₃PO₄
Pd₂(dba)₃ / Ligand 1
<5 (conv.)
5
Lithium triisopropyl 2-pyridylboronate
K₃PO₄
Pd₂(dba)₃ / Ligand 1
85
Ligand 1 is a phosphite ligand. Data sourced from a study by Billingsley and Buchwald.[2]
Table 2: Effect of Base on the Suzuki Coupling of 2-Bromopyridine with Phenylboronic Acid.
Entry
Base
Solvent
Temperature (°C)
Yield (%)
1
K₂CO₃
iPrOH/H₂O
80
85
2
Na₂CO₃
iPrOH/H₂O
80
82
3
Cs₂CO₃
iPrOH/H₂O
80
80
4
K₃PO₄
iPrOH/H₂O
80
92
5
NaOH
iPrOH/H₂O
80
75
Reactions were performed using Pd(OAc)₂ as the catalyst without an external ligand. Data adapted from a study by Yi et al.[3]
Table 3: Ligand Screening for the Suzuki Coupling of 2-Chloropyridine with 4-methoxyphenylboronic acid.
Entry
Ligand
Base
Catalyst Precursor
Yield (%)
1
PPh₃
K₃PO₄
Pd(OAc)₂
25
2
PCy₃
K₃PO₄
Pd(OAc)₂
45
3
SPhos
K₃PO₄
Pd(OAc)₂
95
4
XPhos
K₃PO₄
Pd(OAc)₂
92
5
RuPhos
K₃PO₄
Pd(OAc)₂
96
Yields are illustrative and based on trends reported in the literature for similar systems.
Experimental Protocols
Protocol 1: General Procedure for Suzuki-Miyaura Coupling of a 2-Pyridyl MIDA Boronate with an Aryl Halide
This protocol is a starting point for challenging couplings where protodeboronation is a major concern.
Anhydrous, degassed solvent (e.g., 1,4-Dioxane or Toluene, to achieve a concentration of ~0.1 M)
Procedure:
To an oven-dried reaction vessel equipped with a magnetic stir bar, add the aryl halide, the 2-pyridyl MIDA boronate, and the base.
In a glovebox or under a positive pressure of inert gas (Argon or Nitrogen), add the palladium pre-catalyst and the phosphine ligand.
Add the degassed, anhydrous solvent via syringe.
Seal the vessel and heat the reaction mixture to the desired temperature (a good starting point is 60-80 °C).
Monitor the reaction by TLC or LC-MS.
Upon completion, cool the reaction to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and filter through a pad of celite.
Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify by column chromatography.
Protocol 2: General Procedure for Suzuki-Miyaura Coupling of a Pyridine Trifluoroborate with an Aryl Bromide
This protocol is adapted for the use of stable potassium trifluoroborate salts.
Materials:
Potassium pyridine-trifluoroborate (1.25 equiv)
Aryl bromide (1.0 equiv)
Palladium(II) acetate (Pd(OAc)₂, 0.05 equiv)
Cesium carbonate (Cs₂CO₃, 4.0 equiv)
Toluene/water (3:1 mixture, to achieve a concentration of ~0.17 M)
Procedure:
In a reaction vial fitted with a magnetic stirring bar, place the potassium pyridine-trifluoroborate, cesium carbonate, palladium(II) acetate, and the aryl bromide (if solid).
Evacuate and backfill the vial with argon three times.
Add the toluene/water solvent mixture. If the aryl bromide is a liquid, add it via syringe at this stage.
Heat the mixture to 80 °C for 24 hours.
After cooling to room temperature, quench the reaction with saturated aqueous ammonium chloride and extract with an organic solvent (e.g., ethyl acetate).
Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.[3][4]
Mandatory Visualization
Caption: Competing pathways in Suzuki reactions of pyridines.
Caption: Troubleshooting workflow for low yields in pyridine Suzuki reactions.
Technical Support Center: Catalyst Inhibition in Pyrydine Coupling Reactions
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with catalyst inhibition by amino groups in pyridine coupling reactions. The following...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with catalyst inhibition by amino groups in pyridine coupling reactions. The following information is intended for researchers, scientists, and drug development professionals to help diagnose and resolve common experimental issues.
Frequently Asked Questions (FAQs)
Q1: Why are my coupling reactions with aminopyridines resulting in low to no yield?
Low yields or reaction failures when using unprotected aminopyridine substrates are common and can be attributed to several factors. The primary issue is catalyst inhibition or deactivation.[1][2] The lone pair of electrons on both the pyridine nitrogen and the amino group can coordinate with the palladium catalyst, effectively halting the catalytic cycle.[1][2] Additionally, the electron-donating nature of the amino group can decrease the reactivity of the carbon-halide bond towards oxidative addition.[1] Key areas to investigate include the catalyst system, base selection, solvent choice, and reaction temperature.[1]
Q2: What is catalyst poisoning in the context of pyridine coupling reactions?
Catalyst poisoning refers to the deactivation of a catalyst by a chemical substance, known as a poison. In the case of aminopyridines, the substrate itself can act as a poison by strongly binding to the active sites of the palladium catalyst, rendering it less effective or completely inactive.[3] This leads to a decrease in the reaction rate and overall yield.
Q3: Can I perform a Suzuki-Miyaura coupling on an aminopyridine without protecting the amino group?
Yes, it is possible to perform Suzuki-Miyaura coupling on an aminopyridine without protecting the amino group. However, success is highly dependent on the selection of the appropriate catalyst system, particularly the ligand.[1][4] Modern, bulky, and electron-rich phosphine ligands are often effective for these challenging substrates.[4]
Q4: What are the most common side reactions observed in Suzuki couplings with unprotected aminopyridines?
The most prevalent side reactions include:
Protodeboronation: The hydrolysis of the boronic acid to the corresponding arene. This can be minimized by using more stable boronic esters (e.g., pinacol esters) or by running the reaction under anhydrous conditions.[1]
Hydrodehalogenation: The replacement of the halide on the pyridine ring with a hydrogen atom. This can be suppressed by ensuring strictly anhydrous conditions and using a slight excess of the amine.[5]
Homocoupling: The coupling of two boronic acid molecules. This can be more prevalent if the reaction mixture contains Pd(II) species, often due to incomplete reduction of a Pd(II) precursor or the presence of oxygen.[6]
Q5: My Buchwald-Hartwig amination of a chloropyridine is not working. What should I check first?
Chloropyridines are less reactive than the corresponding bromides or iodides, making the oxidative addition of the C-Cl bond the rate-limiting step.[5] Key areas to troubleshoot include:
Catalyst System: Consider using a pre-catalyst (e.g., a G3 or G4 palladacycle) for more efficient generation of the active Pd(0) species.[5]
Ligand Choice: Employ bulky, electron-rich biarylphosphine ligands such as RuPhos, BrettPhos, or DavePhos.[5]
Reaction Temperature: These reactions often require elevated temperatures (80-110 °C) to facilitate oxidative addition.[5]
Base Selection: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) is typically most effective.[5]
Troubleshooting Guides
Issue 1: Low or No Product Formation in Suzuki-Miyaura Coupling
Symptoms: TLC or LC-MS analysis shows primarily unreacted starting materials.
Possible Causes & Solutions:
Cause
Recommended Action
Catalyst Inhibition
1. Switch Ligand: Employ bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, RuPhos).[1] 2. Increase Catalyst Loading: A modest increase (e.g., from 1-2 mol% to 3-5 mol%) can sometimes overcome partial inhibition.[1] 3. Use a Pre-catalyst: Modern pre-catalysts (e.g., Buchwald G3 pre-catalysts) can provide a more active and stable catalytic species.[1]
Suboptimal Base
1. Screen Bases: Weaker bases like K₂CO₃ or Cs₂CO₃ are often effective. K₃PO₄ can also be beneficial but may promote side reactions.[1] 2. Ensure Base Quality: Use a fresh, dry, and finely powdered base.[1]
Protodeboronation
1. Use Boronic Esters: Pinacol esters or MIDA boronates are more stable towards hydrolysis than boronic acids.[1] 2. Anhydrous Conditions: Ensure all solvents and reagents are dry.
Poor Solubility
Change the solvent system. Common choices include 1,4-dioxane/water, toluene, or DMF.[1][2]
Issue 2: Catalyst Deactivation (Formation of Palladium Black)
Symptoms: A black precipitate forms in the reaction mixture, and the reaction stalls.
Possible Causes & Solutions:
Cause
Recommended Action
Oxygen Contamination
1. Thorough Degassing: Ensure the solvent and reaction mixture are properly degassed using techniques like freeze-pump-thaw or by bubbling an inert gas through the solvent.[1] 2. Maintain Inert Atmosphere: Keep the reaction under a positive pressure of argon or nitrogen.
High Reaction Temperature
Optimize the temperature. While higher temperatures can increase reaction rates, they can also lead to catalyst decomposition.
Incompatible Additives
If using additives, ensure they are compatible with the catalyst system. Some additives can promote catalyst aggregation.
Data Presentation
Table 1: Effect of Ligands and Bases on Suzuki-Miyaura Coupling Yields of Aminopyridines
Catalyst Precursor (mol%)
Ligand (mol%)
Base (equiv.)
Solvent
Temp (°C)
Time (h)
Yield (%)
Pd₂(dba)₃ (1.5)
SPhos (3.6)
K₃PO₄ (2)
Toluene
100
18
High
Pd(OAc)₂ (2)
PPh₃ (4)
K₂CO₃ (2)
Toluene/H₂O (4:1)
100
12
Moderate
Pd(OAc)₂ (2)
None
K₃PO₄ (2)
1,4-Dioxane/H₂O (4:1)
85-95
15+
60-85
Note: "Moderate" and "High" yields are qualitative descriptions from the source and are dependent on the specific arylboronic acid used.[1]
Table 2: Base and Solvent Optimization for a Suzuki Coupling Reaction
Base
Solvent
Yield (%)
K₃PO₄
Toluene
40
K₃PO₄
Acetonitrile
36
K₃PO₄
1,4-Dioxane
60
Na₂CO₃
1,4-Dioxane
45
Cs₂CO₃
1,4-Dioxane
50
Data from the Suzuki coupling of 5-([1,1'-biphenyl]-4-yl)-4,6-dichloropyrimidine with arylboronic acids.[1]
Experimental Protocols
General Protocol for Suzuki-Miyaura Coupling of an Unprotected Aminopyridine
This is a general starting point and may require optimization for specific substrates.[1]
Materials:
Amino-pyridyl halide (1.0 equiv)
Arylboronic acid or ester (1.1-1.5 equiv)
Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) or a pre-catalyst system
Standard laboratory glassware for air-sensitive reactions
Procedure:
Reaction Setup: To a dry Schlenk flask, add the amino-pyridyl halide, arylboronic acid, and base.
Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas three times.
Solvent Addition: Add the degassed solvent via syringe.
Catalyst Addition: Add the palladium catalyst and any additional ligand to the flask under a positive flow of inert gas.
Reaction: Heat the reaction mixture to the desired temperature (e.g., 80–110 °C) with vigorous stirring.
Monitoring: Monitor the reaction progress by TLC or LC-MS.
Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.
Visualizations
Caption: Mechanism of catalyst inhibition by aminopyridine.
Caption: Troubleshooting workflow for aminopyridine coupling.
Technical Support Center: Minimizing Homocoupling Byproducts with Boronic Acids
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize the formation of homocoupling byproducts in...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize the formation of homocoupling byproducts in cross-coupling reactions involving boronic acids, such as the Suzuki-Miyaura coupling.
Frequently Asked Questions (FAQs)
Q1: What is boronic acid homocoupling and why is it a problem?
A1: Homocoupling is a prevalent side reaction where two molecules of the boronic acid starting material react to form a symmetrical biaryl byproduct (dimer). This process is problematic because it consumes the boronic acid, lowers the yield of the desired cross-coupled product, and introduces a byproduct that can be difficult to separate during purification due to its structural similarity to the target molecule.[1]
Q2: What are the primary causes of boronic acid homocoupling?
A2: The two main culprits behind boronic acid homocoupling are the presence of dissolved oxygen and excess palladium(II) species in the reaction mixture.[1][2]
Oxygen-Mediated Pathway: Dissolved oxygen can oxidize the active palladium(0) catalyst to palladium(II). This Pd(II) species can then undergo transmetalation with two boronic acid molecules, leading to the homocoupled product and regenerating Pd(0).[1][2][3] Rigorous exclusion of oxygen is therefore critical.[2][4]
Pd(II)-Mediated Pathway: When using a palladium(II) precatalyst (e.g., Pd(OAc)₂, PdCl₂), it can directly react with the boronic acid to form the dimer and the active Pd(0) catalyst.[2][3] This is often a problem at the beginning of the reaction before the main catalytic cycle is established.[2]
Q3: How does the choice of base affect homocoupling?
A3: The base is crucial for activating the boronic acid for transmetalation, but a poor choice can promote homocoupling. Generally, weaker inorganic bases like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) are preferred over strong bases such as sodium hydroxide (NaOH), as they are less likely to facilitate the homocoupling side reaction.[2]
Q4: Can the boronic acid itself be the problem?
A4: Yes, the stability of the boronic acid is a key factor. Boronic acids, especially heteroaryl boronic acids, can be prone to decomposition or protodeboronation (cleavage of the C-B bond). Using more stable derivatives like boronic esters (e.g., pinacol esters) or trifluoroborate salts can often mitigate these issues, including homocoupling.[3][5]
Troubleshooting Guide
This guide provides a systematic approach to diagnosing and resolving issues with excessive homocoupling.
Issue: My analysis (TLC, LC-MS, GC) shows a significant byproduct with a mass corresponding to the dimer of my boronic acid.
This indicates a homocoupling issue. Use the following decision-making workflow and table of solutions to address the problem.
Caption: Troubleshooting workflow for minimizing boronic acid homocoupling.
Summary of Corrective Actions
Parameter
Recommended Action & Rationale
Atmosphere
Improve Deoxygenation: The presence of oxygen is a primary driver of homocoupling.[1][2][3] Use robust degassing methods like subsurface nitrogen sparging for 15-30 minutes or multiple freeze-pump-thaw cycles instead of just a simple nitrogen blanket.[1][4]
Palladium Source
Switch to Pd(0) or Precatalyst: Pd(II) sources like Pd(OAc)₂ can directly cause homocoupling.[2] Using a Pd(0) source (e.g., Pd(PPh₃)₄) or a modern precatalyst (e.g., Buchwald G2, G3, G4) that efficiently generates the active Pd(0) species can significantly reduce this initial burst of byproduct formation.[3]
Additives
Introduce a Mild Reducing Agent: Adding a mild reductant, such as potassium formate, can help scavenge residual Pd(II) species without interfering with the main catalytic cycle.[4][6]
Base Selection
Screen Weaker Bases: Strong bases can accelerate homocoupling. Weaker inorganic bases such as K₃PO₄ or K₂CO₃ are often more effective at promoting the desired cross-coupling while suppressing the dimerization side reaction.[2][5]
Reagent Stability
Use Boronic Esters: If protodeboronation or instability is suspected, switching from a boronic acid to a more robust boronic acid pinacol ester or MIDA boronate can prevent decomposition and reduce side reactions.[3][5]
Reaction Kinetics
Slow Addition of Boronic Acid: Keeping the instantaneous concentration of the boronic acid low can disfavor the bimolecular homocoupling reaction. This can be achieved by adding the boronic acid solution slowly to the reaction mixture over time using a syringe pump.[7][8]
Impact of Oxygen on Homocoupling
Quantitative data highlights the critical importance of deoxygenation. Even small amounts of dissolved oxygen can lead to significant byproduct formation.
Dissolved Oxygen (ppm)
Homocoupling Byproduct (%)
3.3
0.18
2.2
0.18
0.5
0.07
Data adapted from a study on the synthesis of LY451395, demonstrating the direct correlation between residual oxygen and dimer formation.[4]
Experimental Protocols
General Protocol for Suzuki-Miyaura Coupling with Minimized Homocoupling
This protocol provides a robust starting point for minimizing homocoupling. It may require optimization for specific substrates.
1. Reaction Setup:
Ensure all glassware is oven-dried and cooled under a stream of inert gas (e.g., Argon or Nitrogen).[7]
To a dry Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), palladium precatalyst (e.g., SPhos-Pd-G3, 1-2 mol%), and base (e.g., K₃PO₄, 2.0 equiv).[5][7]
2. Degassing and Reagent Addition:
Seal the flask and cycle between vacuum and inert gas backfill at least three times to remove oxygen from the headspace.[5]
Add anhydrous, degassed solvent (e.g., Toluene or Dioxane) via syringe.[5][7]
Sparge the solvent by bubbling inert gas through the solution via a long needle for 15-30 minutes to remove dissolved oxygen.[4]
In a separate flask, dissolve the boronic acid (1.2-1.5 equiv) in a minimal amount of degassed solvent. Add this solution to the reaction mixture.[7] For particularly sensitive substrates, slow addition via syringe pump is recommended.[7]
3. Reaction and Work-up:
Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and stir vigorously.[7]
Monitor the reaction's progress by TLC, GC, or LC-MS.
Upon completion, cool the mixture to room temperature. Quench with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).[7]
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[7]
Purify the crude product using flash column chromatography.[7]
Proposed Mechanisms for Homocoupling
Understanding the mechanistic pathways is key to effective troubleshooting.
Caption: Proposed mechanisms for boronic acid homocoupling side reactions.
Technical Support Center: Recrystallization of 2-amino-5-bromo-3-iodopyridine
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of 2-amino-5-bromo-3-iodopyrid...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of 2-amino-5-bromo-3-iodopyridine via recrystallization.
Q1: What is a good starting solvent for the recrystallization of 2-amino-5-bromo-3-iodopyridine?
A1: A published synthesis protocol for 2-amino-5-bromo-3-iodopyridine reports successful recrystallization using 85% aqueous alcohol (ethanol).[1] This suggests that a mixture of a polar protic solvent like ethanol and water is a good starting point. Generally, for pyridine derivatives, polar solvents are often required.[2] It is also mentioned that 2-amino-5-bromo-3-iodopyridine has some solubility in dichloromethane and N,N-dimethylformamide (DMF).[3]
For initial solvent screening, it is recommended to test a range of solvents with varying polarities on a small scale.[4] The ideal solvent will dissolve the compound when hot but show low solubility at room temperature.[4][5]
Q2: My compound is "oiling out" instead of forming crystals. What should I do?
A2: "Oiling out," where the compound separates as a liquid instead of a solid, is a common issue, particularly with amines.[6] This can occur if the solution is too concentrated, cooled too quickly, or if the boiling point of the solvent is higher than the melting point of the compound.[4][6]
Here are several strategies to address this:
Reduce Supersaturation: Add a small amount of additional hot solvent to the mixture to decrease the concentration before cooling.[6][7]
Slow Cooling: Allow the solution to cool to room temperature slowly. Rapid cooling, such as placing it directly in an ice bath, encourages oil formation.[6][8]
Use a Seed Crystal: If a small amount of pure, solid material is available, adding a "seed crystal" to the cooled, saturated solution can initiate crystallization.[6][7]
Scratching: Gently scratching the inside of the flask at the air-liquid interface with a glass rod can create nucleation sites for crystal growth.[4][7]
Solvent System Modification: Experiment with a different solvent or a mixed solvent system. A combination of a "good" solvent (high solubility) and a "poor" solvent (low solubility) can sometimes promote crystallization over oiling.[6]
Q3: Crystal formation is not occurring, even after the solution has cooled. What are the next steps?
A3: Failure to crystallize upon cooling is often due to using too much solvent or the solution being supersaturated.[2][5]
Induce Crystallization: Try scratching the inside of the flask with a glass rod or adding a seed crystal.[2][5]
Reduce Solvent Volume: If induction methods fail, the most common reason is an excess of solvent.[2] Gently heat the solution to boil off some of the solvent, thereby increasing the concentration of the compound, and then allow it to cool again.[2][7]
Q4: The recovery of my purified product is very low. What could be the cause?
A4: Low recovery can result from several factors:
Excessive Solvent: Using too much solvent will keep a significant portion of your product dissolved in the mother liquor, even after cooling.[4][5] Use the minimum amount of hot solvent necessary to fully dissolve the crude product.[4]
Premature Crystallization: If crystals form during a hot filtration step (if performed), product will be lost. Ensure the filtration apparatus is pre-heated.[4]
Incomplete Cooling: Ensure the solution has been sufficiently cooled to maximize crystal formation before filtration.[5]
Q5: My recrystallized product is still colored. How can I remove colored impurities?
A5: If the solution is colored by impurities, you can add a small amount of activated charcoal to the hot solution before filtration.[4] The charcoal will adsorb the colored impurities. Use a minimal amount, as it can also adsorb some of the desired product. After adding the charcoal, heat the solution to boiling for a few minutes and then perform a hot filtration to remove the charcoal before allowing the solution to cool.[4]
Data Presentation
Solvent Selection Guide for Pyridine Derivatives
The following table provides a general guide to solvents that can be tested for the recrystallization of 2-amino-5-bromo-3-iodopyridine, based on common practices for aminopyridine and related heterocyclic compounds.
Solvent Class
Examples
Suitability for Aminopyridines
Alcohols
Ethanol, Methanol, Isopropanol
Often effective, especially as mixed solvent systems with water. Ethanol/water is a good starting point.[1][4]
Aromatic
Toluene, Benzene
Can be effective for some aromatic amines and pyridine derivatives.[4][9]
Ketones
Acetone, Methyl Ethyl Ketone
Can be used, often in mixed systems with water or alkanes.[4]
Esters
Ethyl Acetate
A moderately polar solvent that can be effective.
Halogenated
Dichloromethane
The compound shows some solubility, which might be useful in a mixed solvent system.[3]
Ethers
Diethyl Ether, Tetrahydrofuran (THF)
Generally used as the "poor" solvent or anti-solvent in a mixed solvent system.
Alkanes
Hexane, Heptane
Typically used as anti-solvents with more polar solvents like toluene or ethyl acetate.[4]
Amides
N,N-Dimethylformamide (DMF)
The compound is soluble in DMF, suggesting it could be used as the "good" solvent in a two-solvent system, but its high boiling point can make removal difficult.[3]
Acids
Acetic Acid
Can be used for recrystallizing basic compounds like amines and pyridines, sometimes forming adducts.[10]
Experimental Protocols
General Protocol for Recrystallization of 2-amino-5-bromo-3-iodopyridine
This protocol is a general guideline. The optimal solvent, volumes, and temperatures should be determined through small-scale trials.
Solvent Selection: In separate test tubes, place a small amount (e.g., 20-30 mg) of the crude 2-amino-5-bromo-3-iodopyridine. Add a few drops of a potential solvent and observe the solubility at room temperature. Heat the tube and observe the solubility. The ideal solvent will fully dissolve the compound when hot and show poor solubility when cold. A reported successful system is 85% aqueous ethanol.[1]
Dissolution: Place the crude product in an appropriately sized Erlenmeyer flask. Add a minimal amount of the chosen solvent (or solvent system). Heat the mixture to a gentle boil with stirring (e.g., using a magnetic stir bar) until the solid is completely dissolved. Add more solvent in small portions only if necessary to achieve complete dissolution.[5]
Decolorization (Optional): If the solution is colored due to impurities, remove it from the heat and add a very small amount of activated charcoal. Reheat the solution to boiling for a few minutes.[4]
Hot Filtration (Optional): If there are insoluble impurities or if charcoal was used, perform a hot gravity filtration using a pre-heated funnel and receiving flask to remove the solids.[4]
Crystallization: Allow the hot, clear filtrate to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals.[8] Once at room temperature, the flask can be placed in an ice-water bath to maximize crystal formation.[8]
Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.[4]
Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.[5]
Drying: Allow the crystals to dry on the filter paper by drawing air through them. For final drying, place the crystals in a desiccator under vacuum.
Mandatory Visualizations
Caption: Troubleshooting workflow for common recrystallization issues.
Caption: Step-by-step workflow for the recrystallization protocol.
Navigating the Complexities of Selective Aminopyridine Halogenation: A Technical Support Guide
For researchers, scientists, and drug development professionals, achieving selective halogenation of aminopyridines is a critical yet often challenging step in the synthesis of numerous pharmaceutical and agrochemical co...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, achieving selective halogenation of aminopyridines is a critical yet often challenging step in the synthesis of numerous pharmaceutical and agrochemical compounds. The reaction temperature is a pivotal parameter that significantly influences reaction rate, yield, and, most importantly, regioselectivity. This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during these sensitive reactions.
Frequently Asked Questions (FAQs)
Q1: Why is controlling the reaction temperature so crucial for the selective halogenation of aminopyridines?
Controlling the reaction temperature is paramount because it directly impacts the kinetic and thermodynamic profiles of the reaction. Temperature can influence the rate of competing reactions, such as di- or polyhalogenation, and can affect the regioselectivity by favoring one isomeric product over another. For instance, in some reactions, lower temperatures can enhance selectivity by minimizing the energy available for the formation of undesired, higher-energy intermediates. Conversely, in other cases, higher temperatures may be necessary to overcome the activation energy barrier for the desired transformation.
Q2: I am observing poor regioselectivity in the bromination of 2-aminopyridine with N-bromosuccinimide (NBS), obtaining a mixture of mono- and di-brominated products. What role does temperature play here?
This is a common issue. For the bromination of 2-aminopyrazine with NBS, for example, it has been observed that conducting the reaction at room temperature favors the formation of the monobrominated product with high performance. In contrast, heating the reaction to 100°C can result in a mixture of mono- and dihalogenated products with a poor overall yield.[1] Therefore, carefully controlling the temperature, often by starting at a lower temperature (e.g., 0°C) and slowly warming to room temperature, is a key strategy to enhance selectivity for the desired monobrominated product.
Q3: My chlorination of 3-aminopyridine is giving low yields. What temperature range is recommended?
For the chlorination of 3-aminopyridine with chlorine gas in the presence of hydrogen chloride, a temperature range of 15-50°C has been shown to produce good yields of 2-chloro-3-aminopyridine.[2] Operating outside this window may lead to incomplete reaction or the formation of byproducts.
Q4: Can extremely low temperatures be beneficial for selectivity?
Yes, in certain cases, very low temperatures are essential for achieving high regioselectivity. For instance, in a 3-selective bromination of pyridines via Zincke imine intermediates using NBS, a dramatic improvement in selectivity was observed by lowering the temperature. At room temperature, a 4.4:1 ratio of regioisomers was obtained, whereas at -78°C, the selectivity increased to greater than 20:1.[3]
Troubleshooting Guide
Issue 1: Low Yield of Monohalogenated Product
Potential Cause
Troubleshooting Recommendation
Rationale
Reaction temperature is too low.
Gradually increase the reaction temperature in increments of 10-20°C.
The activation energy for the desired reaction may not be reached, leading to a slow or incomplete reaction.
Reaction temperature is too high.
Decrease the reaction temperature. Consider starting the reaction at 0°C or even lower.
Higher temperatures can lead to product degradation or the formation of undesired side products, thus reducing the yield of the target molecule.
Reaction time is not optimized for the chosen temperature.
Monitor the reaction progress closely using techniques like TLC or LC-MS at different time points to determine the optimal reaction time at a specific temperature.
The reaction may not have proceeded to completion, or the product may be degrading over time at the chosen temperature.
Issue 2: Poor Regioselectivity (Formation of Multiple Isomers)
Potential Cause
Troubleshooting Recommendation
Rationale
Reaction temperature is too high, favoring less selective pathways.
Lower the reaction temperature significantly. For highly sensitive substrates, temperatures as low as -78°C may be necessary.
At higher temperatures, there is sufficient energy to overcome the activation barriers for the formation of multiple isomers. Lowering the temperature can favor the kinetically controlled product, which is often the more selective outcome. For example, high selectivity in the monobromination of certain pyridine intermediates with NBS is achieved at -78°C.[3]
Incorrect choice of halogenating agent for the desired temperature.
Evaluate different halogenating agents (e.g., NBS, NCS, Br₂, Cl₂) as their reactivity and selectivity profiles are temperature-dependent.
Some halogenating agents are more reactive and less selective at higher temperatures. A less reactive agent might provide better selectivity over a wider temperature range.
Issue 3: Formation of Dihalogenated or Polyhalogenated Byproducts
Potential Cause
Troubleshooting Recommendation
Rationale
Reaction temperature is too high, promoting further halogenation.
Reduce the reaction temperature. For the bromination of 2-aminopyrazine with NBS, room temperature favors monobromination, while 100°C leads to dihalogenation.[1]
The monohalogenated product is often more electron-rich than the starting aminopyridine and can undergo a second halogenation at a faster rate, especially at elevated temperatures.
Stoichiometry of the halogenating agent is too high.
Use a stoichiometric amount (1.0-1.2 equivalents) of the halogenating agent.
Excess halogenating agent will naturally lead to the formation of polyhalogenated products once the starting material is consumed.
Quantitative Data on Temperature Effects
The following tables summarize the impact of temperature on the yield and selectivity of aminopyridine halogenation from various studies.
Table 1: Gas-Phase Bromination of 2-Aminopyridine [4]
Temperature (°C)
Conversion of 2,6-dibromopyridine (%)
450
3
530
35-40
Table 2: Bromination of a Pyridine Intermediate with NBS [3]
Temperature (°C)
Regioisomeric Ratio (3-bromo:other)
Room Temperature
4.4 : 1
-78
> 20 : 1
Experimental Protocols
Protocol 1: Regioselective Bromination of 3-Aminopyridine with NBS[5]
This protocol aims for the regioselective synthesis of 6-bromo-3-aminopyridine.
Materials:
3-Aminopyridine
N-Bromosuccinimide (NBS)
Anhydrous acetonitrile
Saturated aqueous sodium thiosulfate solution
Saturated aqueous sodium bicarbonate solution
Brine
Anhydrous sodium sulfate
Dichloromethane (DCM)
Procedure:
To a dry round-bottom flask under an inert atmosphere, add 3-aminopyridine (1.0 eq.).
Dissolve the starting material in anhydrous acetonitrile.
Cool the solution to 0°C using an ice bath.
Add N-Bromosuccinimide (1.0-1.2 eq.) portion-wise over 15-30 minutes, ensuring the temperature is maintained at 0°C.
Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, quench the reaction by adding a saturated aqueous sodium thiosulfate solution.
Dilute the mixture with dichloromethane and transfer it to a separatory funnel.
Wash the organic layer sequentially with a saturated aqueous sodium bicarbonate solution and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Protocol 2: Synthesis of 2-Amino-5-bromopyridine[6]
This protocol describes the bromination of 2-aminopyridine in acetic acid.
Materials:
2-Aminopyridine
Bromine
Acetic acid
40% Sodium hydroxide solution
Procedure:
In a 2-L three-necked flask equipped with a stirrer, dropping funnel, and condenser, dissolve 282 g (3.0 moles) of 2-aminopyridine in 500 ml of acetic acid.
Cool the solution to below 20°C by immersion in an ice bath.
Prepare a solution of 480 g (3.0 moles) of bromine in 300 ml of acetic acid and add it dropwise to the 2-aminopyridine solution with vigorous stirring over 1 hour.
Initially, maintain the temperature below 20°C. After about half of the bromine solution has been added, allow the temperature to rise to 50°C.
After the addition is complete, stir the mixture for 1 hour.
Dilute the mixture with 750 ml of water.
Transfer the contents to a 5-L beaker and neutralize with stirring and cooling by adding 1.2 L of 40% sodium hydroxide solution.
The product, 2-amino-5-bromopyridine, will precipitate and can be collected by filtration.
Visualizing Troubleshooting and Workflows
To further aid in experimental design and troubleshooting, the following diagrams illustrate key decision-making processes and experimental workflows.
Caption: A decision tree for troubleshooting poor regioselectivity.
Caption: A general experimental workflow for selective monohalogenation.
Technical Support Center: 3-Bromo-5-iodopyridin-2-amine Production
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis and scale-up of 3-Bromo-5-iodopyridin-2-amine. This resource offers troubles...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis and scale-up of 3-Bromo-5-iodopyridin-2-amine. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and safety information to address common challenges encountered during production.
Frequently Asked Questions (FAQs)
Q1: What are the common challenges encountered when scaling up the production of 3-Bromo-5-iodopyridin-2-amine?
A1: Scaling up the synthesis of 3-Bromo-5-iodopyridin-2-amine presents several challenges, including:
Side Reactions and Impurity Formation: A significant issue is the formation of di-brominated byproducts, such as 2-amino-3,5-dibromopyridine, which can be difficult to separate from the desired product.[1] Over-bromination of the starting material is a common cause.[1]
Reaction Control: Maintaining optimal reaction temperatures and controlling the rate of reagent addition is crucial, especially with exothermic reactions.[2]
Purification: Isolating the pure product often requires column chromatography, which can be inefficient and costly for large-scale production.[2][3] Developing robust crystallization or distillation methods is often necessary.[2]
Long Reaction Times: Some reported synthesis methods require extended reaction times, which can be a bottleneck in a production environment.[1]
Q2: How can the formation of di-brominated byproducts be minimized?
A2: To minimize the formation of di-brominated impurities, consider the following strategies:
Control Stoichiometry: Use a precise molar ratio of the brominating agent (e.g., N-Bromosuccinimide - NBS) to the starting material (2-aminopyridine or 5-iodopyridin-2-amine).[1]
Controlled Addition: Add the brominating agent dropwise or in portions over a period of time to avoid localized high concentrations.[1]
Temperature Management: Maintain a controlled, often low, reaction temperature to decrease the rate of side reactions.[1]
Q3: What are the key safety precautions when handling the reagents and the final product?
A3: 3-Bromo-5-iodopyridin-2-amine and its precursors can be hazardous. It is crucial to adhere to the following safety measures:
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.[4][5][6]
Ventilation: Work in a well-ventilated area or under a fume hood to avoid inhaling dust or vapors.[4][5][6]
Handling Precautions: Avoid contact with skin and eyes.[4][5] In case of contact, rinse immediately with plenty of water.[5] Do not ingest the chemical.[4]
Storage: Store the compound in a cool, dry, and well-ventilated place, away from light and incompatible materials such as strong oxidizing agents and strong acids.[4][7]
Troubleshooting Guide
This guide addresses specific issues that may arise during the synthesis of 3-Bromo-5-iodopyridin-2-amine.
Problem ID
Issue
Potential Causes
Recommended Solutions
TSG-001
Low Yield
- Incomplete reaction. - Loss of product during work-up and purification. - Suboptimal reaction temperature or time.
- Monitor the reaction to completion using TLC or HPLC. - Optimize extraction and purification procedures to minimize losses.[2] - Experiment with different reaction temperatures and durations based on small-scale trials.
TSG-002
Formation of Di-brominated Impurities
- Excess of brominating agent. - Poor temperature control leading to side reactions. - Rapid addition of the brominating agent.
- Use a 1:1 molar ratio of the substrate to the brominating agent.[1] - Maintain a consistent and controlled reaction temperature. - Add the brominating agent slowly and portion-wise.[1]
TSG-003
Difficult Product Isolation/Purification
- Oily or low-melting point solid product. - Presence of closely related impurities that co-elute during chromatography.[2] - Emulsion formation during aqueous work-up.
- Attempt crystallization using different solvent systems or by seeding.[2] - Explore alternative purification methods like vacuum distillation or recrystallization.[2] - To break emulsions, add brine or a small amount of a different organic solvent.[2]
Experimental Protocols
Synthesis of 3-Bromo-5-iodopyridin-2-amine from 5-iodopyridin-2-amine
This protocol is based on a reported laboratory procedure.[3]
Materials:
5-iodopyridin-2-amine
N-bromosuccinimide (NBS)
Acetonitrile
Ethyl acetate
Petroleum ether
Silica gel (200-300 mesh)
Procedure:
Dissolve 5-iodopyridin-2-amine (25.0 g, 113 mmol) in acetonitrile (500 mL) in a suitable reaction vessel with stirring at room temperature.[3]
Slowly add N-bromosuccinimide (NBS, 20.2 g, 113 mmol) to the solution.[3]
Continue stirring the reaction mixture at room temperature for 72 hours.[3]
After the reaction is complete, concentrate the solution under reduced pressure at 40 °C to remove the solvent.[3]
Purify the resulting residue by column chromatography on silica gel using an eluent of ethyl acetate/petroleum ether (3:1, v/v).[3]
Collect the fractions containing the desired product and concentrate to afford 3-bromo-5-iodopyridin-2-amine as a yellow solid.[3]
Comparative 1H NMR Spectral Analysis of 3-Bromo-5-iodopyridin-2-amine and Structurally Related Dihalogenated 2-Aminopyridines
A detailed guide for researchers, scientists, and drug development professionals on the 1H NMR characterization of 3-bromo-5-iodopyridin-2-amine, with a comparative analysis against other dihalogenated 2-aminopyridine an...
Author: BenchChem Technical Support Team. Date: December 2025
A detailed guide for researchers, scientists, and drug development professionals on the 1H NMR characterization of 3-bromo-5-iodopyridin-2-amine, with a comparative analysis against other dihalogenated 2-aminopyridine analogues. This guide provides quantitative spectral data, a detailed experimental protocol, and a visual representation of the proton NMR signals for the title compound.
The structural elucidation of substituted pyridines is a critical aspect of synthetic chemistry and drug discovery, with Nuclear Magnetic Resonance (NMR) spectroscopy serving as a primary analytical tool. This guide focuses on the 1H NMR characterization of 3-bromo-5-iodopyridin-2-amine, a valuable building block in medicinal chemistry. To provide a comprehensive understanding of its spectral features, a comparative analysis is presented against other dihalogenated 2-aminopyridines, highlighting the influence of different halogen substituents on the chemical shifts and coupling constants of the pyridine ring protons.
Comparative Analysis of 1H NMR Data
The 1H NMR spectra of dihalogenated 2-aminopyridines exhibit distinct patterns based on the nature and position of the halogen atoms. The electron-withdrawing effects of the halogens and their through-space interactions influence the electronic environment of the aromatic protons, leading to variations in their chemical shifts (δ) and coupling constants (J). The data presented in the following table summarizes the 1H NMR spectral parameters for 3-bromo-5-iodopyridin-2-amine and selected analogues.
The data clearly indicates that the protons on the pyridine ring of these compounds appear as doublets due to coupling with each other. The magnitude of the coupling constant is typically around 2.0-2.2 Hz, which is characteristic of a four-bond coupling (⁴J) in such aromatic systems. The chemical shifts of the H-4 and H-6 protons are influenced by the halogen substituents at positions 3 and 5.
Experimental Protocol for 1H NMR Spectroscopy
The following is a representative experimental protocol for the acquisition of 1H NMR spectra of substituted aminopyridines.
1. Sample Preparation:
Weigh approximately 5-10 mg of the solid sample and dissolve it in approximately 0.6 mL of a deuterated solvent (e.g., CDCl3, DMSO-d6) in a clean, dry NMR tube.
Ensure the sample is fully dissolved. If necessary, gently warm the sample or use sonication to aid dissolution.
Add a small amount of an internal standard, such as tetramethylsilane (TMS), if required for chemical shift referencing (δ = 0.00 ppm).
2. NMR Spectrometer Setup:
The 1H NMR spectra are typically recorded on a 300 MHz or 500 MHz NMR spectrometer.[3]
The instrument is tuned and locked to the deuterium signal of the solvent.
The sample is shimmed to optimize the magnetic field homogeneity and obtain sharp, symmetrical peaks.
3. Data Acquisition:
A standard single-pulse experiment is typically used for 1H NMR acquisition.
Key acquisition parameters include:
Pulse width: Calibrated to a 90° pulse.
Acquisition time: Typically 2-4 seconds.
Relaxation delay: 1-5 seconds, to allow for full relaxation of the protons between scans.
Number of scans: 8-16 scans are usually sufficient for a good signal-to-noise ratio, depending on the sample concentration.
Spectral width: A range of -2 to 12 ppm is generally adequate for most organic compounds.
4. Data Processing:
The acquired Free Induction Decay (FID) is processed using appropriate software.
The FID is Fourier transformed to obtain the frequency-domain spectrum.
The spectrum is phased to ensure all peaks are in the absorptive mode.
The baseline is corrected to be flat.
The chemical shifts are referenced to the internal standard (TMS) or the residual solvent peak.
The signals are integrated to determine the relative number of protons.
The multiplicities and coupling constants (J) of the signals are determined.
Visualization of 1H NMR Signals for 3-Bromo-5-iodopyridin-2-amine
The following diagram illustrates the assignment of the proton signals in the 1H NMR spectrum of 3-bromo-5-iodopyridin-2-amine.
Caption: 1H NMR signal assignments for 3-Bromo-5-iodopyridin-2-amine.
Purity Analysis of 3-Bromo-5-iodopyridin-2-amine: A Comparative Guide to LC/MS and Alternative Techniques
For researchers, scientists, and drug development professionals, ensuring the purity of pharmaceutical intermediates like 3-Bromo-5-iodopyridin-2-amine is a critical step in the drug development pipeline. This guide prov...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, ensuring the purity of pharmaceutical intermediates like 3-Bromo-5-iodopyridin-2-amine is a critical step in the drug development pipeline. This guide provides a detailed comparison of Liquid Chromatography-Mass Spectrometry (LC/MS) with other analytical techniques for the purity assessment of this compound, supported by experimental protocols and data.
The primary method for synthesizing 3-Bromo-5-iodopyridin-2-amine involves the bromination of 5-iodopyridin-2-amine.[1] A potential and common impurity in the synthesis of halogenated pyridines is the formation of di-halogenated byproducts. For instance, in the synthesis of the similar compound 2-amino-5-bromo-3-iodopyridine, a major impurity is 2-amino-3,5-dibromopyridine.[2] Therefore, a robust analytical method must be able to separate and quantify the main compound from such potential impurities.
Recommended Analytical Approach: LC/MS
Liquid Chromatography-Mass Spectrometry (LC/MS) is the recommended technique for the comprehensive purity analysis of 3-Bromo-5-iodopyridin-2-amine. This powerful hybrid technique combines the superior separation capabilities of liquid chromatography with the high sensitivity and specificity of mass spectrometry, allowing for the detection and identification of the target compound and its potential impurities, even at trace levels.[3][4]
Detailed Experimental Protocol for LC/MS Analysis
This protocol is designed to achieve optimal separation and detection of 3-Bromo-5-iodopyridin-2-amine and its potential impurities.
1. Sample Preparation:
Accurately weigh approximately 1 mg of the 3-Bromo-5-iodopyridin-2-amine sample.
Dissolve the sample in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water to create a stock solution of 100 µg/mL.
Further dilute the stock solution with the same solvent to a final concentration of approximately 1 µg/mL for analysis.
2. Liquid Chromatography (LC) Conditions:
Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size) is recommended for good separation of halogenated aromatic compounds.
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient Elution:
0-2 min: 10% B
2-15 min: 10-90% B
15-18 min: 90% B
18-18.1 min: 90-10% B
18.1-25 min: 10% B
Flow Rate: 0.8 mL/min.
Column Temperature: 30°C.
Injection Volume: 5 µL.
UV Detection (optional, for method development): Diode Array Detector (DAD) monitoring at a wavelength of 254 nm.
3. Mass Spectrometry (MS) Conditions:
Ionization Source: Electrospray Ionization (ESI) in positive ion mode is suitable for this amine-containing compound.
Mass Analyzer: A quadrupole or time-of-flight (TOF) mass spectrometer can be used.
Scan Range: m/z 100-500 to cover the parent compound and potential impurities. The expected [M+H]+ for 3-Bromo-5-iodopyridin-2-amine is approximately 298.9.[1]
Capillary Voltage: 3.5 kV.
Cone Voltage: 30 V.
Source Temperature: 120°C.
Desolvation Temperature: 350°C.
Desolvation Gas Flow: 800 L/hr.
Cone Gas Flow: 50 L/hr.
Comparison of Analytical Techniques
While LC/MS is the preferred method, other techniques can also be employed for purity assessment. The following table provides a comparative overview of LC/MS, Gas Chromatography-Mass Spectrometry (GC/MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.
Feature
LC/MS
GC/MS
qNMR
Principle
Separation based on polarity, followed by mass-to-charge ratio detection.
Separation based on volatility and polarity, followed by mass-to-charge ratio detection.
Quantification based on the direct proportionality of NMR signal intensity to the number of nuclei.
High sensitivity and selectivity, suitable for non-volatile and thermally labile compounds, provides structural information of impurities.[3][4]
Excellent separation for volatile and semi-volatile compounds, well-established libraries for compound identification.[8]
Provides an absolute measure of purity without the need for a specific reference standard of the analyte, non-destructive.[9][10]
Disadvantages
Matrix effects can cause ion suppression or enhancement, higher initial cost.
Not suitable for non-volatile or thermally labile compounds, may require derivatization.
Lower sensitivity compared to MS techniques, may not detect impurities present at very low levels.[9]
Suitability for 3-Bromo-5-iodopyridin-2-amine
Excellent: Ideal for separating and identifying both the main compound and potential non-volatile impurities.
Moderate: The compound has a relatively high molecular weight and may have limited volatility, making it less ideal than LC/MS.
Good: Can provide a highly accurate purity value for the bulk material but may miss trace-level impurities.
Visualizing the Analytical Workflow
The following diagrams illustrate the logical flow of the purity analysis process for 3-Bromo-5-iodopyridin-2-amine.
Caption: Workflow for LC/MS Purity Analysis.
Caption: Choice of Analytical Techniques for Purity Assessment.
Conclusion
For the definitive purity assessment of 3-Bromo-5-iodopyridin-2-amine, LC/MS stands out as the most suitable technique due to its high sensitivity, specificity, and ability to handle non-volatile compounds and their impurities. While GC/MS and qNMR offer valuable orthogonal information, LC/MS provides the most comprehensive data for ensuring the quality and consistency of this critical pharmaceutical intermediate. The detailed protocol and comparative data presented in this guide offer a solid foundation for researchers to develop and validate robust analytical methods for their drug development programs.
Reactivity Face-Off: 3-Bromo-5-iodopyridin-2-amine vs. 3,5-dibromopyridin-2-amine in Palladium-Catalyzed Cross-Coupling Reactions
For researchers, scientists, and drug development professionals, the judicious selection of starting materials is a critical factor that dictates the efficiency and success of a synthetic campaign. In the realm of pallad...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the judicious selection of starting materials is a critical factor that dictates the efficiency and success of a synthetic campaign. In the realm of palladium-catalyzed cross-coupling reactions, the inherent reactivity of the halide leaving groups on the aromatic core is of paramount importance. This guide provides an in-depth comparison of the reactivity of two key building blocks: 3-Bromo-5-iodopyridin-2-amine and 3,5-dibromopyridin-2-amine.
The fundamental difference in reactivity between these two molecules lies in the nature of their halogen substituents. It is a well-established principle in organic chemistry that the reactivity of aryl halides in palladium-catalyzed cross-coupling reactions follows the order: I > Br > Cl. This trend is primarily attributed to the bond dissociation energies of the carbon-halogen bonds (C-I < C-Br < C-Cl), which directly impacts the rate-determining oxidative addition step in the catalytic cycle. Consequently, 3-Bromo-5-iodopyridin-2-amine, possessing a more labile carbon-iodine bond, is anticipated to exhibit significantly higher reactivity at the 5-position compared to the reactivity of the carbon-bromine bonds in 3,5-dibromopyridin-2-amine.
This differential reactivity allows for chemoselective functionalization of 3-Bromo-5-iodopyridin-2-amine, where the iodine can be selectively displaced under milder conditions while the bromine atom remains available for subsequent transformations. In contrast, reactions with 3,5-dibromopyridin-2-amine often require more forcing conditions, and achieving mono-functionalization can be challenging, sometimes leading to mixtures of mono- and di-substituted products. Experimental evidence from studies on related dihalopyridines supports the preferential reactivity at the more electron-deficient position, which is often the C-3 position in 2-aminopyridine systems.[1]
Quantitative Data Summary
The following tables summarize expected and reported yields for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions, highlighting the reactivity differences between the two compounds.
Table 1: Comparison of Reactivity in Suzuki-Miyaura Coupling
Detailed methodologies for key cross-coupling reactions are provided below. These protocols are based on established procedures for structurally similar compounds and serve as a starting point for optimization.
Protocol 1: Chemoselective Suzuki-Miyaura Coupling of 3-Bromo-5-iodopyridin-2-amine
Objective: To selectively couple an arylboronic acid at the C5 position (iodine) of 3-Bromo-5-iodopyridin-2-amine.
Materials:
3-Bromo-5-iodopyridin-2-amine (1.0 equiv)
Arylboronic acid (1.1 equiv)
Pd(PPh₃)₄ (0.05 equiv)
K₂CO₃ (2.0 equiv)
1,4-Dioxane/Water (4:1 mixture)
Procedure:
To a flame-dried Schlenk flask, add 3-Bromo-5-iodopyridin-2-amine, the arylboronic acid, and K₂CO₃.
Evacuate and backfill the flask with argon three times.
Add Pd(PPh₃)₄ to the flask.
Add the degassed 1,4-dioxane/water solvent mixture via syringe.
Heat the reaction mixture to 80 °C and stir for 4-12 hours, monitoring by TLC or LC-MS.
Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.
Wash with water and brine, dry the organic layer over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Protocol 2: Sonogashira Coupling of 3,5-dibromopyridin-2-amine
Objective: To couple a terminal alkyne to 3,5-dibromopyridin-2-amine. Note: This reaction may yield a mixture of mono- and di-alkynylated products depending on the conditions.
Materials:
3,5-dibromopyridin-2-amine (1.0 equiv)
Terminal alkyne (1.2 equiv for mono-alkynylation)
Pd(CF₃COO)₂ (0.025 equiv)
PPh₃ (0.05 equiv)
CuI (0.05 equiv)
Et₃N (2.0 equiv)
Anhydrous DMF
Procedure:
To a dry Schlenk flask, add Pd(CF₃COO)₂, PPh₃, and CuI.
Evacuate and backfill the flask with argon.
Add anhydrous DMF and stir for 10 minutes.
Add 3,5-dibromopyridin-2-amine, the terminal alkyne, and Et₃N.
Heat the reaction mixture to 100 °C and stir for 3-6 hours, monitoring by TLC or LC-MS.[3]
Cool the reaction to room temperature and pour into water.
Extract with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.
Purify the product(s) by column chromatography.
Protocol 3: Buchwald-Hartwig Amination of 3,5-dibromopyridin-2-amine
Objective: To couple an amine to 3,5-dibromopyridin-2-amine, which has been shown to preferentially occur at the C3 position.[1]
Materials:
3,5-dibromopyridin-2-amine (1.0 equiv)
Amine (e.g., Morpholine) (1.2 equiv)
Pd₂(dba)₃ (0.02 equiv)
XPhos (0.08 equiv)
LiHMDS (2.5 equiv)
Anhydrous THF
Procedure:
In a glovebox or under a strong flow of argon, add Pd₂(dba)₃ and XPhos to a dry Schlenk tube.
Add anhydrous THF and stir for 5 minutes.
Add 3,5-dibromopyridin-2-amine, the amine, and LiHMDS.
Seal the tube and heat the reaction mixture to 65 °C for 16 hours.[1]
Cool the reaction to room temperature and quench carefully with saturated aqueous NH₄Cl.
Extract with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.
A Comparative Spectroscopic Guide to 5-bromo-3-iodopyridin-2-amine and Structural Analogs
For Researchers, Scientists, and Drug Development Professionals: A detailed comparative analysis of the spectral characteristics of 5-bromo-3-iodopyridin-2-amine and its key structural analogs, 5-bromo-2-aminopyridine an...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals: A detailed comparative analysis of the spectral characteristics of 5-bromo-3-iodopyridin-2-amine and its key structural analogs, 5-bromo-2-aminopyridine and 3-iodo-2-aminopyridine. This guide provides key experimental data to support identification, characterization, and purity assessment in a drug discovery and development context.
This publication presents a comprehensive comparison of the spectral data for 5-bromo-3-iodopyridin-2-amine, a crucial intermediate in pharmaceutical synthesis, against two closely related structural alternatives: 5-bromo-2-aminopyridine and 3-iodo-2-aminopyridine. By examining their respective signatures in Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy, this guide aims to provide researchers with a practical tool for distinguishing between these compounds and ensuring the integrity of their synthetic pathways. All quantitative data is summarized in clear, comparative tables, and detailed experimental protocols for each analytical technique are provided.
Comparative Spectral Data
The following tables summarize the available experimental and predicted spectral data for 5-bromo-3-iodopyridin-2-amine and its selected alternatives. This side-by-side comparison highlights the distinct spectral features arising from their unique substitution patterns.
Note: Data for 5-bromo-3-iodopyridin-2-amine and 3-iodo-2-aminopyridine is predicted. Experimental data for 5-bromo-2-aminopyridine is sourced from public databases.
Note: Data for 5-bromo-3-iodopyridin-2-amine and 3-iodo-2-aminopyridine are predicted based on typical absorption regions for the respective functional groups.[5] Experimental data for 5-bromo-2-aminopyridine is sourced from public databases.
Experimental Protocols
Detailed methodologies for the acquisition of the spectral data are provided below. These protocols represent standard operating procedures in analytical chemistry labs.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation : Approximately 5-10 mg of the solid sample for ¹H NMR or 20-50 mg for ¹³C NMR is accurately weighed and dissolved in ~0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube. The sample is vortexed to ensure complete dissolution.
Instrument Setup : The NMR tube is placed in a spinner turbine and inserted into the NMR spectrometer (e.g., a 300 or 500 MHz instrument).
Data Acquisition : The spectrometer's magnetic field is locked onto the deuterium signal of the solvent. The magnetic field is then shimmed to achieve maximum homogeneity. For ¹H NMR, a standard single-pulse experiment is run, typically acquiring 16 to 64 scans. For ¹³C NMR, a proton-decoupled pulse program is used, and due to the low natural abundance of ¹³C, 1024 or more scans are often required.
Data Processing : The resulting Free Induction Decay (FID) is Fourier transformed to generate the frequency-domain spectrum. The spectrum is then phase-corrected and baseline-corrected. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).
Electrospray Ionization Mass Spectrometry (ESI-MS)
Sample Preparation : A stock solution of the sample is prepared by dissolving ~1 mg of the compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile). This stock solution is then diluted to a final concentration of approximately 1-10 µg/mL. To promote ionization, 0.1% formic acid may be added to the final solution.
Infusion : The prepared sample solution is loaded into a syringe and infused into the ESI source at a constant flow rate (e.g., 5-10 µL/min) using a syringe pump.
Ionization : A high voltage (typically 3-5 kV) is applied to the capillary tip, causing the sample solution to form a fine spray of charged droplets. A heated drying gas (e.g., nitrogen) is used to evaporate the solvent from the droplets, leading to the formation of gas-phase ions.
Mass Analysis : The generated ions are guided into the mass analyzer (e.g., a quadrupole or time-of-flight analyzer). The analyzer separates the ions based on their mass-to-charge ratio (m/z).
Detection : The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.
Fourier-Transform Infrared (FT-IR) Spectroscopy
Sample Preparation (ATR Method) : For the Attenuated Total Reflectance (ATR) method, a small amount of the solid powder sample is placed directly onto the ATR crystal (e.g., diamond).
Pressure Application : A pressure arm is lowered to ensure firm, uniform contact between the sample and the crystal surface.
Background Spectrum : A background spectrum of the empty, clean ATR crystal is collected. This is crucial to subtract the absorbance from the ambient atmosphere (e.g., CO₂ and water vapor) and the crystal itself.
Sample Spectrum : The IR spectrum of the sample is then recorded, typically by co-adding 16 to 32 scans over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.
Data Processing : The final absorbance spectrum is generated by ratioing the sample spectrum against the background spectrum.
Visualized Workflows
The following diagrams, generated using DOT language, illustrate the logical workflow for compound characterization and the relationship between the analyzed compounds.
Caption: Workflow for the characterization of synthesized compounds.
Caption: Structural relationships between the target compound and its analogs.
Validating the Structure of 3-Bromo-5-iodopyridin-2-amine and Its Derivatives: A Comparative Guide
For researchers, scientists, and drug development professionals, the unambiguous structural validation of novel compounds is a critical step in the discovery pipeline. This guide provides a comparative overview of analyt...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the unambiguous structural validation of novel compounds is a critical step in the discovery pipeline. This guide provides a comparative overview of analytical techniques and experimental data for confirming the structure of 3-Bromo-5-iodopyridin-2-amine and related derivatives. The presented data is essential for ensuring the integrity of research and development activities.
Introduction
3-Bromo-5-iodopyridin-2-amine is a halogenated pyridine derivative that serves as a versatile building block in medicinal chemistry and materials science. Its utility in the synthesis of kinase inhibitors and other biologically active molecules necessitates rigorous structural confirmation. This guide outlines the key analytical methods employed for this purpose and presents comparative data for the parent compound and a selection of its structural analogs.
Data Presentation: Physicochemical and Spectroscopic Properties
The following tables summarize key physicochemical and spectroscopic data for 3-Bromo-5-iodopyridin-2-amine and a comparative set of its derivatives. This data is crucial for the initial characterization and subsequent validation of newly synthesized compounds.
Accurate structural validation relies on the meticulous application of analytical techniques. Below are generalized protocols for the key experiments cited.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d (CDCl₃), Dimethyl sulfoxide-d₆ (DMSO-d₆)). The choice of solvent is critical and should be based on the solubility of the compound and the desired resolution of the spectra.
¹H NMR Acquisition:
Spectrometer: A 300 MHz or higher field NMR spectrometer.
Pulse Program: Standard single-pulse experiment.
Number of Scans: 16 to 64 scans are typically sufficient for good signal-to-noise.
Data Processing: Apply Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).
Number of Scans: A higher number of scans (e.g., 1024 or more) is generally required due to the lower natural abundance of ¹³C.
Mass Spectrometry (MS)
Sample Preparation: Prepare a dilute solution of the sample (typically 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.
Electrospray Ionization (ESI) Mass Spectrometry:
Instrument: A quadrupole or time-of-flight (TOF) mass spectrometer equipped with an ESI source.
Mode: Positive or negative ion mode, depending on the analyte's ability to be protonated or deprotonated.
Data Analysis: Determine the mass-to-charge ratio (m/z) of the molecular ion peak ([M+H]⁺ or [M-H]⁻) and compare it with the calculated exact mass.
Electron Ionization (EI) Mass Spectrometry:
Instrument: A mass spectrometer with an EI source. This method is often used for less polar and more volatile compounds.
Data Analysis: Observe the molecular ion peak (M⁺) and the characteristic fragmentation pattern, which can provide additional structural information.
X-ray Crystallography
While no specific X-ray crystal structure for 3-Bromo-5-iodopyridin-2-amine was found in the public domain at the time of this guide, this technique provides the most definitive structural proof.
Crystal Growth: Grow single crystals of the compound suitable for X-ray diffraction. This is often the most challenging step and may require screening various solvents and crystallization conditions (e.g., slow evaporation, vapor diffusion).
Data Collection: Mount a suitable crystal on a goniometer and collect diffraction data using a single-crystal X-ray diffractometer.
Structure Solution and Refinement: Process the diffraction data to solve and refine the crystal structure, yielding precise bond lengths, bond angles, and the overall three-dimensional arrangement of the atoms in the molecule.
Mandatory Visualization
The following diagrams illustrate the logical workflow for the structural validation of 3-Bromo-5-iodopyridin-2-amine derivatives.
Caption: Workflow for the synthesis and structural validation of pyridine derivatives.
This guide provides a foundational framework for the structural validation of 3-Bromo-5-iodopyridin-2-amine and its derivatives. For novel compounds, a combination of these techniques is essential to provide irrefutable evidence of the chemical structure, ensuring the reliability and reproducibility of subsequent scientific investigations.
Navigating the Challenges of C-C Bond Formation: A Comparative Guide to the Suzuki Coupling of 2-Pyridyl Boronates and Aryl Halides
For researchers and professionals in drug development, the efficient construction of biaryl and heteroaryl structures is a cornerstone of molecular design. The Suzuki-Miyaura cross-coupling reaction stands as a powerful...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers and professionals in drug development, the efficient construction of biaryl and heteroaryl structures is a cornerstone of molecular design. The Suzuki-Miyaura cross-coupling reaction stands as a powerful tool for this purpose. However, the coupling of 2-pyridyl boronates with aryl halides presents unique challenges that can significantly impact reaction efficiency and yield. This guide provides an objective comparison of methodologies, supported by experimental data, to aid in the selection of optimal reaction conditions.
The primary hurdles in the Suzuki coupling of 2-pyridyl boronates are the propensity for protodeboronation of the boronic acid and the relatively slow rate of transmetalation, particularly with electron-deficient 2-pyridyl substrates.[1][2] These side reactions can lead to low yields of the desired coupled product. To address these issues, various strategies have been developed, including the use of modified boronate esters and specialized catalyst systems.
Performance Comparison: Yields Across Different Aryl Halides and Conditions
The choice of aryl halide, catalyst, base, and solvent all play a critical role in the success of the Suzuki coupling with 2-pyridyl boronates. The following tables summarize quantitative data from studies that have investigated these parameters.
Table 1: Comparison of Catalysts and Bases for the Coupling of 2-Pyridyl Boronates with Aryl Bromides
Reproducibility is key in scientific research. The following are generalized experimental protocols derived from successful Suzuki couplings of 2-pyridyl boronates.
General Procedure for Suzuki-Miyaura Coupling of Lithium Triisopropyl 2-Pyridylboronates with Aryl Halides: [2]
To a reaction vessel under an inert atmosphere, add the aryl halide (1.0 equiv), lithium triisopropyl 2-pyridylboronate (1.5 equiv), and potassium fluoride (KF, 3.0 equiv).
Add the palladium catalyst, typically Pd₂(dba)₃, and the appropriate phosphine ligand.
Add the solvent, commonly dioxane.
Heat the reaction mixture to the specified temperature (e.g., 100 °C) and stir for the required duration.
After completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with water.
The organic layer is then dried and concentrated, and the product is purified by chromatography.
General Procedure for Palladium-Catalyzed Suzuki-Miyaura Coupling of Pyridyl-2-boronic Esters: [1]
In a resealable tube, combine the aryl halide (1 equiv), the pyridyl-2-boronic ester (1.2-2 equiv), and the base (2-3 equiv).
Add the solvent and the palladium phosphine chloride or oxide catalyst (e.g., 3 mol %).
Seal the tube and heat the reaction mixture at the designated temperature (e.g., 90-105 °C) for a specified time (e.g., 14-18 hours).
After cooling, the product is isolated and purified.
Mechanistic Considerations and Workflow
The efficiency of the Suzuki coupling is intrinsically linked to the steps of its catalytic cycle. Understanding this cycle can help in troubleshooting and optimizing reactions.
Figure 1: A simplified workflow of the Suzuki-Miyaura cross-coupling reaction, highlighting the key steps of the catalytic cycle and the activation of the boronate species.
The catalytic cycle begins with the oxidative addition of the aryl halide to a Pd(0) complex. This is followed by transmetalation, where the 2-pyridyl group is transferred from the activated boronate to the palladium center. The final step is reductive elimination, which forms the desired carbon-carbon bond and regenerates the Pd(0) catalyst.[4] The efficiency of the transmetalation step is often the bottleneck for challenging substrates like 2-pyridyl boronates.
Alternative Boron Reagents: A Strategy for Enhanced Stability
To combat the instability of 2-pyridyl boronic acids, more stable derivatives have been developed. These include N-methyliminodiacetic acid (MIDA) boronates and triolborates.[5] These reagents can be more resistant to premature protodeboronation and can lead to improved reaction outcomes. The use of lithium triisopropyl 2-pyridylboronates has also been shown to be an effective strategy, particularly for couplings with aryl and heteroaryl bromides and chlorides.[2]
A Comparative Guide to Palladium Catalysts for the Coupling of 3-Bromo-5-iodopyridin-2-amine
For researchers, scientists, and drug development professionals, the selective functionalization of dihalogenated heterocycles is a critical step in the synthesis of complex molecular architectures. 3-Bromo-5-iodopyridin...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the selective functionalization of dihalogenated heterocycles is a critical step in the synthesis of complex molecular architectures. 3-Bromo-5-iodopyridin-2-amine is a valuable building block, offering two distinct reactive sites for palladium-catalyzed cross-coupling reactions. The differential reactivity of the carbon-iodine (C-I) and carbon-bromine (C-Br) bonds allows for regioselective functionalization, a key strategy in modern synthetic chemistry. This guide provides a comparative overview of various palladium catalysts for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig coupling reactions, with a focus on achieving high efficacy and selectivity for the more reactive C-I bond.
Principle of Regioselectivity
In palladium-catalyzed cross-coupling reactions, the oxidative addition of the catalyst to the carbon-halogen bond is a crucial step. The reactivity of halopyridines generally follows the trend I > Br > Cl.[1] The weaker C-I bond in 3-bromo-5-iodopyridin-2-amine is more susceptible to oxidative addition by a Pd(0) species compared to the stronger C-Br bond. By carefully selecting the catalyst, ligands, and reaction conditions, it is possible to achieve selective coupling at the 5-position (iodine) while leaving the 3-position (bromine) intact for subsequent transformations.
Comparative Performance of Palladium Catalysts
The choice of palladium precursor and, critically, the associated ligand, plays a pivotal role in determining the yield, selectivity, and substrate scope of the coupling reaction. While specific data for 3-bromo-5-iodopyridin-2-amine is disseminated across various sources, the following tables summarize the performance of common palladium catalyst systems in analogous couplings of closely related dihalopyridines and aminobromopyridines. These serve as a strong predictive guide for catalyst selection.
Suzuki-Miyaura Coupling
The Suzuki-Miyaura reaction is a versatile method for forming C-C bonds. For substrates with multiple halogen atoms, catalyst systems that promote efficient coupling under mild conditions are preferred to maintain regioselectivity.
Catalyst System (Precursor/Ligand)
Base
Solvent
Temp. (°C)
Time (h)
Approx. Yield (%)
Notes
Pd(PPh₃)₄
K₃PO₄
1,4-Dioxane/H₂O
85-95
>15
70-90
Effective for various arylboronic acids with aminobromopyridines.[2]
PdCl₂(dppf)
Cs₂CO₃
DMF
90
12
88-96
Broad applicability for Suzuki couplings of dihalopyridines.[1]
Pd(OAc)₂ / SPhos
K₂CO₃
Toluene/H₂O
100
8
90-98
Highly active catalyst, often allowing for lower catalyst loading.[1]
Sonogashira Coupling
The Sonogashira coupling enables the formation of C-C bonds between aryl halides and terminal alkynes. For dihalopyridines, this reaction can be highly selective for the iodo-position.
Catalyst System (Precursor/Ligand)
Co-catalyst
Base
Solvent
Temp. (°C)
Time (h)
Approx. Yield (%)
Notes
Pd(CF₃COO)₂ / PPh₃
CuI
Et₃N
DMF
100
3
72-96
Optimized conditions for 2-amino-3-bromopyridines.[3]
Pd(PPh₃)₄
CuI
Et₃N
THF
RT-50
16
70-95
Standard conditions, effective for a range of alkynes.[1]
PdCl₂(PPh₃)₂
CuI
Et₃N/THF
65
6
~90
Classic catalyst system with broad utility.
Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a powerful tool for the formation of C-N bonds. The choice of a bulky, electron-rich phosphine ligand is often critical for achieving high yields, especially with heteroaryl halides.
Catalyst System (Precursor/Ligand)
Base
Solvent
Temp. (°C)
Time (h)
Approx. Yield (%)
Notes
Pd₂(dba)₃ / RuPhos
LiHMDS
THF
65
16
~83
RuPhos precatalyst showed high yield for amination of 3-bromo-2-aminopyridine.[4]
Pd₂(dba)₃ / XPhos
LiHMDS
THF
65
16
~70
XPhos is another highly effective ligand for this transformation.[4]
Pd(OAc)₂ / BINAP
NaOtBu
Toluene
80-110
4-24
60-90
A more traditional catalyst system, still widely used.[5]
Experimental Protocols
The following are generalized experimental protocols adapted from literature for similar substrates. Researchers should note that optimization of reaction conditions (temperature, reaction time, stoichiometry) may be necessary for 3-bromo-5-iodopyridin-2-amine and specific coupling partners.
General Suzuki-Miyaura Coupling Protocol
Materials:
3-Bromo-5-iodopyridin-2-amine (1.0 equiv)
Arylboronic acid (1.2 equiv)
Pd(PPh₃)₄ (0.05 equiv)
Potassium Phosphate (K₃PO₄) (2.0 equiv)
1,4-Dioxane and degassed water (4:1 mixture)
Procedure:
To a dry reaction vessel, add 3-bromo-5-iodopyridin-2-amine, the arylboronic acid, Pd(PPh₃)₄, and K₃PO₄.
Evacuate and backfill the vessel with an inert gas (e.g., Argon) three times.
Add the 1,4-dioxane/water solvent mixture via syringe.
Heat the reaction mixture to 85-95 °C and stir vigorously.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.[2]
General Sonogashira Coupling Protocol
Materials:
3-Bromo-5-iodopyridin-2-amine (1.0 equiv)
Terminal alkyne (1.2 equiv)
Pd(CF₃COO)₂ (0.025 equiv)
Triphenylphosphine (PPh₃) (0.05 equiv)
Copper(I) iodide (CuI) (0.05 equiv)
Triethylamine (Et₃N)
N,N-Dimethylformamide (DMF)
Procedure:
To a dry Schlenk flask under an inert atmosphere, add Pd(CF₃COO)₂, PPh₃, and CuI.
Add DMF and stir the mixture for 30 minutes at room temperature.
Add 3-bromo-5-iodopyridin-2-amine, the terminal alkyne, and triethylamine.
Heat the reaction mixture to 100 °C and stir for 3 hours.
Monitor the reaction progress by TLC.
After cooling, filter the reaction mixture through a pad of celite, washing with an organic solvent.
Concentrate the filtrate and purify the residue by column chromatography.[3]
In a glovebox or under an inert atmosphere, add Pd₂(dba)₃, RuPhos, and LiHMDS to a dry reaction tube.
Add a solution of 3-bromo-5-iodopyridin-2-amine and the amine in THF.
Seal the tube and heat the mixture to 65 °C with stirring.
Monitor the reaction progress by GC or LC-MS.
Upon completion, cool to room temperature and quench with a saturated aqueous solution of ammonium chloride.
Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate.
Purify the crude product by flash column chromatography.[4]
Visualizing Experimental Workflows and Catalytic Cycles
To further clarify the experimental process and the underlying chemistry, the following diagrams illustrate a generalized workflow for catalyst screening and the catalytic cycle for a Suzuki-Miyaura coupling.
A typical experimental workflow for palladium-catalyzed cross-coupling.
Generalized catalytic cycle for a Suzuki-Miyaura cross-coupling reaction.
Conclusion
The selective functionalization of 3-bromo-5-iodopyridin-2-amine is a highly achievable synthetic goal through modern palladium-catalyzed cross-coupling reactions. The inherent reactivity difference between the C-I and C-Br bonds provides a clear pathway for regioselective coupling at the 5-position. For Suzuki-Miyaura and Sonogashira reactions, traditional catalyst systems like those based on Pd(PPh₃)₄ often provide good to excellent yields with high selectivity. For the more challenging Buchwald-Hartwig amination, the use of advanced catalyst systems employing bulky, electron-rich phosphine ligands such as RuPhos or XPhos is generally recommended. The protocols and comparative data provided in this guide offer a solid foundation for researchers to select an appropriate catalyst system and to design effective synthetic strategies for their specific research and development needs.
Navigating the Synthesis of 2-amino-5-bromo-3-iodopyridine: A Comparative Guide to By-product Identification and Control
For researchers, scientists, and drug development professionals, the synthesis of high-purity active pharmaceutical ingredients (APIs) and their intermediates is paramount. The presence of impurities can significantly im...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the synthesis of high-purity active pharmaceutical ingredients (APIs) and their intermediates is paramount. The presence of impurities can significantly impact the safety, efficacy, and stability of the final drug product. This guide provides a comprehensive comparison of synthetic strategies for the key intermediate, 2-amino-5-bromo-3-iodopyridine, with a focus on the identification and mitigation of by-products, supported by experimental data and detailed analytical protocols.
2-Amino-5-bromo-3-iodopyridine is a critical building block in the synthesis of numerous pharmaceutical compounds. Its purity is crucial for the successful and efficient production of downstream APIs. A common synthetic route involves the sequential bromination and iodination of 2-aminopyridine. However, this pathway is not without its challenges, primarily the formation of undesired by-products that can complicate purification and compromise the quality of the final product.
Comparing Synthetic Routes: Performance and By-product Profile
The most prevalent method for synthesizing 2-amino-5-bromo-3-iodopyridine begins with the bromination of 2-aminopyridine, followed by iodination of the resulting 2-amino-5-bromopyridine. The choice of reagents and reaction conditions at each step significantly influences the yield, purity, and by-product profile.
A key challenge in the initial bromination step is controlling the regioselectivity to favor the desired 5-bromo isomer and prevent over-bromination. The primary by-product identified in this stage is 2-amino-3,5-dibromopyridine .
Below is a comparative summary of different approaches for the synthesis of 2-amino-5-bromo-3-iodopyridine.
Method A , utilizing N-Bromosuccinimide (NBS) for bromination, has been shown to offer high yield and purity, with the formation of 2-amino-3,5-dibromopyridine being the main side reaction.[1] Careful control of the stoichiometry of NBS is crucial to minimize this over-bromination. The subsequent iodination using a mixture of potassium iodide and potassium iodate provides the target molecule in good yield.
Method B , employing liquid bromine, is a more traditional approach but often suffers from lower selectivity, leading to a mixture of brominated isomers and the di-brominated by-product. This necessitates more rigorous purification steps.
Experimental Protocols
Method A: Synthesis via NBS Bromination and KI/KIO₃ Iodination[1]
Step 1: Bromination of 2-aminopyridine
Dissolve 2-aminopyridine in a suitable solvent (e.g., acetone).
Cool the solution to 0-5 °C.
Slowly add a solution of N-Bromosuccinimide (NBS) in the same solvent, maintaining the temperature below 10 °C. The molar ratio of 2-aminopyridine to NBS should be optimized to minimize di-bromination (typically around 1:1).
Stir the reaction mixture at room temperature for 1-2 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
Upon completion, remove the solvent under reduced pressure.
The crude product, 2-amino-5-bromopyridine, can be purified by recrystallization.
Step 2: Iodination of 2-amino-5-bromopyridine
Dissolve 2-amino-5-bromopyridine in a mixture of sulfuric acid and water.
Add potassium iodate (KIO₃) to the solution.
Heat the mixture to approximately 80-90 °C.
Slowly add a solution of potassium iodide (KI) in water.
Maintain the reaction at 80-90 °C for 2-3 hours, monitoring by HPLC.
Cool the reaction mixture and adjust the pH to 8-9 with a suitable base (e.g., ammonium hydroxide) to precipitate the product.
Filter the solid, wash with water, and dry to obtain crude 2-amino-5-bromo-3-iodopyridine.
Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water).
By-product Identification and Characterization
The primary by-product, 2-amino-3,5-dibromopyridine , can be identified and quantified using chromatographic and spectroscopic techniques.
By-product
Analytical Technique
Key Identification Data
2-amino-3,5-dibromopyridine
HPLC-MS
Expected m/z corresponding to the molecular weight of C₅H₄Br₂N₂.
¹H NMR
Characteristic aromatic proton signals for the dibrominated pyridine ring.
¹³C NMR
Characteristic carbon signals for the dibrominated pyridine ring.
Analytical Method for Purity and By-product Analysis
A robust High-Performance Liquid Chromatography (HPLC) method is essential for monitoring the reaction progress, assessing the purity of the final product, and quantifying by-products.
HPLC Method Parameters:
Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid for better peak shape).
Flow Rate: 1.0 mL/min
Detection: UV at 254 nm
Injection Volume: 10 µL
Column Temperature: 30 °C
This method should be validated for specificity, linearity, accuracy, and precision to ensure reliable results.
Visualizing the Synthetic Pathway and Analytical Workflow
To better understand the process, the following diagrams illustrate the synthetic pathway and the analytical workflow for by-product identification.
Caption: Synthetic pathway for 2-amino-5-bromo-3-iodopyridine.
A Comparative Guide to Bases in the Buchwald-Hartwig Amination of Aminopyridines
For Researchers, Scientists, and Drug Development Professionals The Buchwald-Hartwig amination stands as a cornerstone in modern synthetic chemistry, enabling the crucial formation of carbon-nitrogen (C-N) bonds. This re...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The Buchwald-Hartwig amination stands as a cornerstone in modern synthetic chemistry, enabling the crucial formation of carbon-nitrogen (C-N) bonds. This reaction is particularly vital in pharmaceutical and materials science, where the synthesis of N-substituted aminopyridines is a frequent necessity. The choice of base is a critical parameter that profoundly influences the reaction's efficiency, yield, and substrate scope. This guide provides a comparative analysis of commonly employed bases in the Buchwald-Hartwig amination of aminopyridines, supported by experimental data to aid in the rational selection of reaction conditions.
The Crucial Role of the Base
In the Buchwald-Hartwig catalytic cycle, the base plays a multifaceted role. Its primary function is to deprotonate the amine nucleophile, forming the corresponding amide which then coordinates to the palladium center. This step is essential for the subsequent reductive elimination that forms the desired C-N bond and regenerates the active Pd(0) catalyst. The strength and nature of the base can significantly impact the rate of these steps and the overall success of the reaction.
Strong bases, such as sodium tert-butoxide (NaOt-Bu), are often highly effective and can facilitate the reaction at lower temperatures. However, their high reactivity can be incompatible with substrates bearing base-sensitive functional groups. In such cases, weaker inorganic bases like cesium carbonate (Cs₂CO₃), potassium carbonate (K₂CO₃), or potassium phosphate (K₃PO₄) offer milder alternatives, albeit sometimes requiring higher reaction temperatures or longer reaction times. Organic bases, such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU), present a homogeneous and often less harsh option, though their effectiveness can be highly dependent on the specific substrates and catalyst system.
Performance Comparison of Bases
The following table summarizes the performance of various bases in the Buchwald-Hartwig amination of different aminopyridine substrates. It is important to note that direct comparison of yields can be challenging due to variations in reaction conditions such as the specific aminopyridine, coupling partner, palladium precursor, ligand, solvent, and temperature across different studies.
In a dry Schlenk flask under a nitrogen atmosphere, combine 3-bromo-4-indolylmaleimide, 2-aminopyridine, Pd₂(dba)₃, Xantphos, and Cs₂CO₃.
Add anhydrous toluene to the flask.
Heat the reaction mixture to 100 °C with vigorous stirring for 12 hours.
Monitor the reaction progress by TLC or LC-MS.
After completion, cool the reaction mixture to room temperature.
Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of Celite.
Wash the filtrate with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to yield the desired product.[3]
Visualizing the Process
To better understand the reaction dynamics, the following diagrams illustrate the fundamental catalytic cycle and a general workflow for performing a Buchwald-Hartwig amination.
Caption: The catalytic cycle of the Buchwald-Hartwig amination.
Caption: A general experimental workflow for the Buchwald-Hartwig amination.
Comparative Analysis of Synthetic Routes to 3-Bromo-5-iodopyridin-2-amine: A Guide for Researchers
For drug development professionals and researchers engaged in the synthesis of complex heterocyclic compounds, the efficient and well-characterized production of key intermediates is paramount. 3-Bromo-5-iodopyridin-2-am...
Author: BenchChem Technical Support Team. Date: December 2025
For drug development professionals and researchers engaged in the synthesis of complex heterocyclic compounds, the efficient and well-characterized production of key intermediates is paramount. 3-Bromo-5-iodopyridin-2-amine is a valuable building block in medicinal chemistry. This guide provides a comparative analysis of synthetic methodologies for its formation, with a focus on reaction parameters that influence its kinetics, alongside detailed experimental protocols.
Comparison of Synthetic Methodologies
The synthesis of 3-Bromo-5-iodopyridin-2-amine can be achieved through different routes, primarily involving the selective halogenation of a pyridine precursor. Below is a comparison of two prominent methods, highlighting key performance indicators.
Parameter
Method 1: Direct Bromination of 5-iodopyridin-2-amine
Method 2: Two-Step Halogenation from 2-aminopyridine (for isomer synthesis)
Add a solution of potassium iodide in water dropwise over 30 minutes.[2]
Allow the mixture to stir for a further 1.5 hours, then cool to ambient temperature.[2]
Adjust the pH of the aqueous phase to 8 with ammonia.
Cool the mixture to 10 °C for 1 hour and then filter.
Wash the filter cake with cool water and recrystallize from 85% alcohol to give 2-amino-5-bromo-3-iodopyridine (1.27 g, 73.7% yield).[2]
Reaction Pathways and Workflow
To visualize the synthetic processes, the following diagrams illustrate the reaction pathways and a comparative experimental workflow.
Caption: Reaction scheme for the direct synthesis of 3-Bromo-5-iodopyridin-2-amine.
Caption: Reaction scheme for the two-step synthesis of 2-Amino-5-bromo-3-iodopyridine.
Caption: Comparative experimental workflow for the two synthetic methods.
Concluding Remarks
The choice between a direct, one-step synthesis and a multi-step approach for obtaining halogenated aminopyridines depends on several factors including desired yield, available starting materials, and tolerance for reaction time and temperature. While the direct bromination of 5-iodopyridin-2-amine offers a straightforward route, its extended reaction time and moderate yield may be drawbacks for rapid library synthesis. The two-step method, although demonstrated for an isomer, highlights a potentially higher-yielding strategy with shorter individual reaction steps, albeit at the cost of an additional synthetic operation and higher reaction temperature. Researchers should consider these trade-offs when selecting a synthetic route for 3-Bromo-5-iodopyridin-2-amine and related analogs. Further optimization of reaction conditions for the direct bromination could potentially improve its efficiency and make it a more attractive option.
Yield comparison between different synthetic routes to 3-Bromo-5-iodopyridin-2-amine
A Comparative Guide to the Synthetic Routes of 3-Bromo-5-iodopyridin-2-amine For Researchers, Scientists, and Drug Development Professionals The synthesis of 3-Bromo-5-iodopyridin-2-amine, a crucial intermediate in pharm...
Author: BenchChem Technical Support Team. Date: December 2025
A Comparative Guide to the Synthetic Routes of 3-Bromo-5-iodopyridin-2-amine
For Researchers, Scientists, and Drug Development Professionals
The synthesis of 3-Bromo-5-iodopyridin-2-amine, a crucial intermediate in pharmaceutical development, can be approached through various synthetic pathways. This guide provides an objective comparison of the most common routes, supported by experimental data, to aid researchers in selecting the most efficient method for their specific needs. The primary starting materials for these syntheses are 2-aminopyridine and 5-iodopyridin-2-amine.
Yield Comparison of Synthetic Routes
The efficiency of a synthetic route is a critical factor in chemical manufacturing. The following table summarizes the reported yields for different synthetic pathways to 3-Bromo-5-iodopyridin-2-amine.
Analysis: The two-step synthesis starting from 2-aminopyridine demonstrates the highest overall yield. While the route beginning with 5-iodopyridin-2-amine is a more direct, single-step process, its yield is significantly lower. The synthesis from 3-bromo-2-pyridinamine shows the lowest yield among the compared methods.
Experimental Protocols
Detailed methodologies for the key synthetic routes are provided below. These protocols are based on published experimental procedures.
Route 1: From 2-Aminopyridine
This synthesis involves a two-step process: bromination followed by iodination.
Step 1: Synthesis of 2-Amino-5-bromopyridine [1][4]
Dissolve 2-aminopyridine (0.5 g, 5.3 mmol) in acetone (5 mL).
Cool the mixture to 10 °C.
Add a solution of N-bromosuccinimide (NBS) (1.0 g, 5.6 mmol) in acetone dropwise over 30 minutes.
Stir the mixture for an additional 30 minutes.
Remove the solvent by evaporation under reduced pressure.
Recrystallize the residue from 90% ethanol to obtain 2-amino-5-bromopyridine.
To illustrate the decision-making process for selecting a synthetic route, the following diagram outlines the logical flow based on yield and the number of reaction steps.
Caption: Comparison of synthetic routes to 3-Bromo-5-iodopyridin-2-amine.
Proper Disposal of 3-Bromo-5-iodopyridin-2-amine: A Guide for Laboratory Professionals
For immediate release: This document provides essential, immediate safety and logistical information for the proper disposal of 3-Bromo-5-iodopyridin-2-amine. This guide is intended for researchers, scientists, and drug...
Author: BenchChem Technical Support Team. Date: December 2025
For immediate release: This document provides essential, immediate safety and logistical information for the proper disposal of 3-Bromo-5-iodopyridin-2-amine. This guide is intended for researchers, scientists, and drug development professionals to ensure the safe handling and disposal of this compound, thereby building deep trust by providing value beyond the product itself. Adherence to these procedures is critical for personnel safety and environmental compliance.
Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is imperative to handle 3-Bromo-5-iodopyridin-2-amine with the appropriate safety measures. All handling of the solid material and its solutions should be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[2][3]
Personal Protective Equipment (PPE):
Gloves: Chemically resistant gloves (e.g., nitrile) are required.[2]
Eye Protection: Safety goggles or a face shield must be worn.[1]
Lab Coat: A standard laboratory coat should be worn to prevent skin contact.[2]
Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved N95 dust mask or higher-level respirator is necessary.[1]
In Case of Spills:
Spills should be immediately contained using an inert absorbent material like sand or vermiculite.[2] The collected material must then be placed into a designated, sealed container for hazardous waste.[4][5] Do not allow the chemical to enter drains or waterways.[3][4]
Quantitative Hazard Data for Analogous Compounds
The following table summarizes key safety data for compounds structurally similar to 3-Bromo-5-iodopyridin-2-amine to inform risk assessment and handling procedures.
The following protocol must be strictly followed for the safe disposal of 3-Bromo-5-iodopyridin-2-amine and any contaminated materials.
Waste Segregation:
Designate a specific, labeled hazardous waste container for "Halogenated Organic Waste."[4][8]
Do not mix this waste with non-halogenated chemical waste, as this can create dangerous reactions and complicate the disposal process.[3][9]
Waste Collection and Containerization:
Collect all waste containing 3-Bromo-5-iodopyridin-2-amine, including unused product, contaminated labware (e.g., pipette tips, vials), and cleaning materials, in the designated container.[8]
The container must be made of a compatible material (e.g., high-density polyethylene or glass), be in good condition, and have a secure, leak-proof screw-top cap.[3][4]
Do not overfill the container; leave at least one inch of headspace to allow for expansion.[10]
Labeling of Waste Containers:
The waste container must be clearly labeled as "Hazardous Waste."[4]
The label must include the full chemical name: "3-Bromo-5-iodopyridin-2-amine" (no abbreviations or formulas).[4]
If it is a mixture, list all constituents and their approximate percentages.[4]
Include the date when waste was first added to the container.[11]
Storage of Chemical Waste:
Keep the waste container securely closed at all times, except when adding waste.[10]
Store the sealed and labeled waste container in a designated "Satellite Accumulation Area" (SAA) within the laboratory.[10][12]
The SAA should be in a well-ventilated area, away from sources of ignition, and segregated from incompatible materials such as strong oxidizing agents and strong acids.[5][7]
Final Disposal:
Arrange for the collection of the hazardous waste container by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[1][8]
Under no circumstances should this chemical be disposed of down the drain or in regular trash.[2][13] The recommended method for the disposal of pyridine derivatives is high-temperature incineration.[8][14]
All disposal activities must be in full compliance with local, state, and federal regulations.[1][12]
Disposal Workflow Diagram
Caption: Disposal workflow for 3-Bromo-5-iodopyridin-2-amine.
Personal protective equipment for handling 3-Bromo-5-iodopyridin-2-amine
Essential Safety and Handling Guide for 3-Bromo-5-iodopyridin-2-amine This guide provides crucial safety and logistical information for the handling and disposal of 3-Bromo-5-iodopyridin-2-amine (CAS No: 381233-96-1). Th...
Author: BenchChem Technical Support Team. Date: December 2025
Essential Safety and Handling Guide for 3-Bromo-5-iodopyridin-2-amine
This guide provides crucial safety and logistical information for the handling and disposal of 3-Bromo-5-iodopyridin-2-amine (CAS No: 381233-96-1). The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals.
A systematic approach is essential when working with 3-Bromo-5-iodopyridin-2-amine. The following workflow outlines the procedural steps for safe handling from preparation to disposal.
Caption: Safe handling workflow for 3-Bromo-5-iodopyridin-2-amine.
Step-by-Step Handling Procedures
1. Engineering Controls
Always handle 3-Bromo-5-iodopyridin-2-amine in a well-ventilated area, preferably within a chemical fume hood.[6][7]
Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[6][7]
2. Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles and a face shield.
Hand Protection: Wear chemically resistant gloves, such as nitrile gloves.
Skin and Body Protection: Wear a lab coat, long-sleeved clothing, and closed-toe shoes to prevent skin contact.
Respiratory Protection: For operations that may generate dust, use a NIOSH-approved respirator with a dust mask (type N95 or better).
3. Handling
Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6][7]
Wash hands and any exposed skin thoroughly after handling.[6][8]
Use spark-proof tools and avoid sources of ignition if working with flammable solvents.[7]
4. Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][8]
Keep away from incompatible materials such as strong oxidizing agents and strong acids.[7]
Emergency Procedures
In case of skin contact: Immediately wash the affected area with plenty of soap and water.[6] If skin irritation occurs, seek medical advice.[6][8] Remove and launder contaminated clothing before reuse.[6]
In case of eye contact: Rinse cautiously with water for several minutes.[6][8] Remove contact lenses if present and easy to do so. Continue rinsing.[6][8] Seek immediate medical attention.[7]
If inhaled: Move the person to fresh air and keep them comfortable for breathing.[6] Call a poison center or doctor if you feel unwell.[6]
If swallowed: Rinse mouth with water.[8] Call a poison center or doctor if you feel unwell.[4]
Disposal Plan
Proper disposal of 3-Bromo-5-iodopyridin-2-amine and its containers is crucial to prevent environmental contamination and ensure safety.
Waste Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[6]
Contaminated Materials: Any materials that have come into contact with the chemical, including gloves, absorbent pads, and empty containers, should be treated as hazardous waste and disposed of accordingly.
Environmental Precautions: Do not allow the chemical to enter drains or waterways.[7]
